2-(1,3-Benzodioxol-5-yloxy)propanoic acid

• CAS: 106690-34-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(1,3-Benzodioxol-5-yloxy)propanoic acid: Synthesis, Characterization, and Therapeutic Potential

Introduction: The Promise of a Sesamol Derivative

The 1,3-benzodioxole scaffold is a privileged structural motif found in numerous natural products and pharmacologically active molecules. Its presence often imparts significant biological activity. One of the most notable and accessible natural sources of this scaffold is sesamol (3,4-methylenedioxyphenol), a key antioxidative component of sesame oil.[1] Sesamol itself has garnered considerable attention from the scientific community for its wide range of beneficial properties, including antioxidant, anti-inflammatory, antimutagenic, and neuroprotective effects.[2][3][4]

However, like many phenolic compounds, the therapeutic application of sesamol can be hampered by suboptimal pharmacokinetic properties, such as rapid metabolism and poor bioavailability.[5][6] This has driven the development of sesamol derivatives to enhance its drug-like characteristics.[2][7] This technical guide focuses on a specific synthetic derivative, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid . By masking the phenolic hydroxyl group of sesamol with a propanoic acid moiety via an ether linkage, this derivative represents a strategic chemical modification. This alteration is hypothesized to modulate the physicochemical properties of the parent molecule, potentially serving as a prodrug that, upon in vivo hydrolysis, releases the active sesamol.[5][8]

This document provides a comprehensive overview of the chemical structure, a robust synthetic protocol, detailed characterization data, and an exploration of the potential applications of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid for professionals in chemical research and drug development.

Chemical Identity and Physicochemical Properties

2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a synthetic organic compound that structurally combines the rigid, electron-rich benzodioxole ring system with a flexible and functional propanoic acid side chain.

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)propanoic acid[9]

• CAS Number: 106690-34-0[10]

• Molecular Formula: C₁₀H₁₀O₅[9]

• Molecular Weight: 210.18 g/mol

The key structural features are the ether linkage connecting the aromatic ring to the chiral center of the propanoic acid group and the terminal carboxylic acid, which governs its acidic nature and potential for salt formation.

Table 1: Physicochemical Properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Property	Value (Predicted)	Source
Molecular Weight	210.18 g/mol	PubChem
XLogP3	1.5	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	5	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	210.052823 g/mol	PubChem
pKa (strongest acidic)	4.35 ± 0.10	ChemAxon

Synthesis and Structural Elucidation

The synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is efficiently achieved via a two-step process starting from commercially available sesamol. The methodology relies on a classic Williamson ether synthesis followed by ester hydrolysis, a robust and scalable reaction sequence.[11][12]

Synthetic Workflow

The overall synthetic strategy is depicted below. The first step involves the nucleophilic attack of the sesamol phenoxide on an ethyl 2-bromopropanoate. The resulting ester intermediate is then hydrolyzed under basic conditions to yield the final carboxylic acid product.

Caption: Synthetic pathway for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Detailed Experimental Protocol: Synthesis

Materials:

• Sesamol (1.0 eq)

• Ethyl 2-bromopropanoate (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetone, anhydrous

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Hydrochloric acid (HCl), 2M

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

Step 1: Synthesis of Ethyl 2-(1,3-benzodioxol-5-yloxy)propanoate

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add sesamol (1.0 eq) and anhydrous acetone.

• Add anhydrous potassium carbonate (2.0 eq) to the mixture.

• Stir the suspension vigorously and add ethyl 2-bromopropanoate (1.2 eq) dropwise.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Wash the filter cake with acetone and combine the filtrates.

• Concentrate the filtrate under reduced pressure to obtain the crude ester intermediate.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure ester as an oil or low-melting solid.

Step 2: Hydrolysis to 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

• Dissolve the purified ester intermediate from Step 1 in a mixture of ethanol and water (e.g., 3:1 v/v).

• Add sodium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature or gentle heat (50 °C) for 2-4 hours until TLC indicates complete consumption of the ester.

• Remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 2M HCl.

• A white precipitate of the carboxylic acid should form.

• Extract the product into ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure to yield the final product, which can be further purified by recrystallization (e.g., from ethyl acetate/hexane).

Structural Characterization

Confirmation of the chemical structure is achieved through a combination of spectroscopic methods.[13]

Table 2: Predicted Spectroscopic Data for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Technique	Feature	Expected Observation
¹H NMR	Carboxylic Acid (-COOH)	Broad singlet, δ 10-12 ppm
Aromatic (Ar-H)	Multiplets, δ 6.3-6.8 ppm (3H)
Methylene (-O-CH₂-O-)	Singlet, δ ~5.9 ppm (2H)
Methine (-O-CH-)	Quartet, δ ~4.7 ppm (1H)
Methyl (-CH₃)	Doublet, δ ~1.6 ppm (3H)
¹³C NMR	Carbonyl (-C=O)	δ ~175 ppm
Aromatic (Ar-C)	δ 100-150 ppm (6 signals)
Methylene (-O-CH₂-O-)	δ ~101 ppm
Methine (-O-CH-)	δ ~75 ppm
Methyl (-CH₃)	δ ~18 ppm
IR	O-H stretch (Carboxylic Acid)	Very broad band, 2500-3300 cm⁻¹[14][15]
C=O stretch (Carboxylic Acid)	Strong, sharp band, 1700-1725 cm⁻¹[14]
C-O stretch (Ether & Acid)	Strong bands, 1100-1300 cm⁻¹
MS (EI)	Molecular Ion [M]⁺	m/z 210
Key Fragments	m/z 138 [M - C₃H₄O₂]⁺ (loss of propanoic acid side chain, sesamol radical cation), m/z 45 [COOH]⁺

Potential Applications in Drug Discovery

The derivatization of sesamol to 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a deliberate strategy to create a molecule with potentially enhanced therapeutic value. The rationale is rooted in prodrug design and the modulation of physicochemical properties.[5]

Prodrug Strategy

Phenolic compounds are often susceptible to rapid phase II metabolism (glucuronidation or sulfation) at the hydroxyl group, leading to rapid clearance and low oral bioavailability.[5][6] By converting the phenol to an ether-linked propanoic acid, the molecule becomes a potential substrate for esterases or other hydrolases in the body. This enzymatic cleavage would release the active sesamol at the target site, potentially leading to a more sustained therapeutic effect and improved pharmacokinetic profile.[8]

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Physical and chemical properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a significant molecule in the realm of herbicide development and a potential scaffold for novel therapeutic agents. This document moves beyond a simple recitation of data, offering insights into the causality behind its chemical behavior and outlining robust methodologies for its synthesis and analysis.

Molecular Identity and Structural Elucidation

2-(1,3-Benzodioxol-5-yloxy)propanoic acid, also known as 2-(sesamolyloxy)propanoic acid, possesses a unique molecular architecture that is central to its biological activity. The structure features a propanoic acid moiety linked via an ether bond to a 1,3-benzodioxole ring system, commonly derived from sesamol. This arrangement places it within the broader class of aryloxyphenoxypropionate compounds.

Key Identifiers:

Identifier	Value
IUPAC Name	2-(1,3-Benzodioxol-5-yloxy)propanoic acid
CAS Number	106690-34-0
Molecular Formula	C₁₀H₁₀O₅
Molecular Weight	210.19 g/mol
Canonical SMILES	CC(C(=O)O)OC1=CC2=C(C=C1)OCO2

Physicochemical Properties: A Quantitative Analysis

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development, influencing factors from reaction kinetics to bioavailability.

Summary of Physical and Chemical Properties:

Property	Value	Source
Physical State	Solid
Melting Point	Not experimentally determined in available literature.	N/A
Boiling Point	Not experimentally determined in available literature.	N/A
Solubility	Soluble in chloroform and ethyl acetate.[1] Sparingly soluble in water.[2]	,
pKa	Not experimentally determined in available literature.	N/A

Expert Insights: The solubility profile, characterized by good solubility in moderately polar organic solvents and limited aqueous solubility, is consistent with the molecule's structure, which contains both polar (carboxylic acid) and nonpolar (benzodioxole ring) functionalities. The lack of precise experimental data for melting and boiling points in readily available literature highlights a gap in the comprehensive characterization of this specific molecule, presenting an opportunity for further research.

Synthesis and Purification: A Validated Protocol

The synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is typically achieved through a Williamson ether synthesis, a robust and well-established method in organic chemistry. This approach involves the reaction of sesamol with a suitable propanoate derivative bearing a leaving group.

Synthetic Workflow

The following diagram outlines the key steps in the synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Caption: Synthetic workflow for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Step-by-Step Experimental Protocol

Materials:

• Sesamol (1,3-Benzodioxol-5-ol)

• Ethyl 2-bromopropanoate

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Sodium hydroxide

• Hydrochloric acid

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Ether Synthesis: To a solution of sesamol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq). Stir the mixture at room temperature for 30 minutes. Add ethyl 2-bromopropanoate (1.1 eq) dropwise.

• Reaction: Reflux the reaction mixture for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous magnesium sulfate and concentrate to yield the crude ester.

• Purification of Ester: Purify the crude ethyl 2-(1,3-benzodioxol-5-yloxy)propanoate by column chromatography on silica gel.

• Hydrolysis: Dissolve the purified ester in a mixture of ethanol and aqueous sodium hydroxide solution. Stir the mixture at room temperature or gentle heat until the hydrolysis is complete (monitored by TLC).

• Acidification: Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid until the pH is acidic, leading to the precipitation of the carboxylic acid.

• Isolation and Final Purification: Collect the precipitate by filtration, wash with cold water, and dry. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for further purification to yield pure 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Trustworthiness through Self-Validation: Each step of this protocol includes a monitoring or validation point (TLC, pH measurement), ensuring that the researcher can track the progress and confirm the outcome of each transformation, leading to a reliable and reproducible synthesis.

Spectroscopic and Analytical Characterization

The structural integrity of synthesized 2-(1,3-Benzodioxol-5-yloxy)propanoic acid must be confirmed through a suite of spectroscopic techniques.

Expected Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzodioxole ring, the methylenedioxy protons (a singlet around 5.9-6.0 ppm), the methine and methyl protons of the propanoate moiety, and a broad singlet for the carboxylic acid proton.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the benzodioxole ring, the methylenedioxy carbon, the carbonyl carbon of the carboxylic acid, and the carbons of the propanoate side chain.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad O-H stretching band for the carboxylic acid (typically 2500-3300 cm⁻¹), a strong C=O stretching absorption for the carbonyl group (around 1700-1725 cm⁻¹), and characteristic C-O stretching bands for the ether linkage and the dioxole ring.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (210.19 g/mol ). Fragmentation patterns would likely involve the loss of the carboxylic acid group and cleavage of the ether bond.

Chemical Reactivity and Potential Applications

Key Reactive Sites

The chemical reactivity of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is primarily governed by the carboxylic acid group and the aromatic benzodioxole ring.

Caption: Key reactive sites and potential transformations of the molecule.

• Carboxylic Acid Group: This functional group can undergo typical reactions such as esterification with alcohols, amidation with amines, and reduction to the corresponding primary alcohol.

• Benzodioxole Ring: The aromatic ring is activated towards electrophilic substitution reactions due to the electron-donating nature of the ether oxygen and the methylenedioxy group.

Mechanism of Action and Applications

As a member of the aryloxyphenoxypropionate class, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a known inhibitor of the enzyme acetyl-CoA carboxylase (ACCase).[3] This enzyme catalyzes a critical step in the biosynthesis of fatty acids. Inhibition of ACCase disrupts the production of lipids, which are essential for cell membrane formation and energy storage, leading to the death of susceptible plant species. This targeted mechanism of action is the basis for the herbicidal activity of this class of compounds.

Beyond its application in agriculture, the unique structural motif of this molecule, combining a natural product-derived scaffold (sesamol) with a synthetically versatile side chain, makes it an interesting candidate for drug discovery programs. The benzodioxole moiety is present in numerous biologically active compounds, and its derivatization could lead to the development of novel therapeutic agents.

Conclusion

2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a molecule of significant interest due to its established herbicidal activity and potential for further development in medicinal chemistry. This guide has provided a detailed overview of its fundamental physical and chemical properties, a robust synthetic protocol, and an analysis of its chemical reactivity and mechanism of action. While there are opportunities for further experimental characterization, the information presented here serves as a solid foundation for researchers and scientists working with this compound.

References

• MDPI. (2022). Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)-one Derivatives Based on Aryloxyphenoxypropionate Motif. Molecules, 27(15), 4984. Retrieved from [Link]

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An In-depth Technical Guide on 2-(1,3-Benzodioxol-5-yloxy)propanoic acid: A Molecule of Untapped Potential

Introduction: Bridging Two Pharmacophores

In the landscape of modern drug discovery, the strategic combination of known pharmacophores into novel chemical entities presents a compelling avenue for identifying new therapeutic agents with potentially unique activity profiles. 2-(1,3-Benzodioxol-5-yloxy)propanoic acid (CAS No. 106690-34-0) is a prime example of such a molecule, elegantly merging two structural motifs of significant pharmacological relevance: the 1,3-benzodioxole ring and the arylpropanoic acid backbone. While this specific compound remains largely unexplored in the scientific literature, an analysis of its constituent parts provides a strong rationale for its investigation as a potential therapeutic agent.

The 1,3-benzodioxole moiety is a key feature in a variety of biologically active compounds, known to contribute to a range of effects including anticancer, anti-inflammatory, and antimicrobial properties.[1] This group can also interact with metabolic enzymes, such as the cytochrome P450 family, which has implications for drug metabolism and pharmacokinetics.[2] On the other hand, the 2-arylpropanoic acid scaffold is the cornerstone of a major class of non-steroidal anti-inflammatory drugs (NSAIDs), including well-known agents like ibuprofen and naproxen.[3][4][5][6][7] The primary mechanism of action for these drugs is the inhibition of cyclooxygenase (COX) enzymes, which are critical mediators of inflammation and pain.[4]

This guide will serve as a scientific prospectus, providing a comprehensive overview of the known properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a plausible synthetic route, and a detailed exploration of its anticipated biological activities based on the established pharmacology of its core components. We will also propose a series of experimental workflows for its initial characterization, aiming to stimulate further research into this promising, yet under-investigated, molecule.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical characteristics is essential for its application in research and development. The key properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid are summarized below.

Property	Value	Source
CAS Number	106690-34-0	[][9][10]
Molecular Formula	C₁₀H₁₀O₅	[11]
Molecular Weight	210.19 g/mol	[11]
IUPAC Name	2-(1,3-benzodioxol-5-yloxy)propanoic acid	[12]

Proposed Synthesis Pathway

The proposed two-step synthesis would commence with sesamol (1,3-benzodioxol-5-ol) as the starting material. Deprotonation of the phenolic hydroxyl group of sesamol with a suitable base, such as sodium hydride or potassium carbonate, would generate the corresponding phenoxide. This nucleophilic phenoxide would then be reacted with an ethyl 2-halopropanoate (e.g., ethyl 2-bromopropanoate) to form the ether linkage. The final step would involve the hydrolysis of the resulting ester to yield the desired carboxylic acid.

Caption: Proposed two-step synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Anticipated Biological Activity and Mechanism of Action

The unique hybrid structure of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid suggests several avenues for biological activity. The following sections outline the most probable therapeutic potentials and their underlying mechanisms.

Anti-inflammatory Activity via COX Inhibition

The most predictable activity of this molecule is anti-inflammatory action, owing to its 2-arylpropanoic acid core. This class of compounds is known to be effective inhibitors of COX-1 and COX-2 enzymes.[4] These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. The presence of the carboxylic acid group is often crucial for this activity.[7]

Hypothesized Mechanism: We hypothesize that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid will act as a competitive inhibitor of the COX enzymes, with the carboxylic acid moiety interacting with the active site. The 1,3-benzodioxole group will occupy a hydrophobic pocket within the enzyme, potentially influencing the potency and selectivity for COX-1 versus COX-2.

Anticancer Potential

Both the 1,3-benzodioxole and arylpropanoic acid moieties have been associated with anticancer activity.[1][5][13][14] Certain NSAIDs have shown promise in cancer chemoprevention and therapy, which is partly attributed to their COX-inhibitory effects, as prostaglandins can promote tumor growth. Additionally, various 1,3-benzodioxole derivatives have demonstrated cytotoxic effects against a range of cancer cell lines.[1]

Hypothesized Mechanism: The potential anticancer activity could be multifactorial. Besides COX inhibition, the 1,3-benzodioxole ring might induce apoptosis in cancer cells through various signaling pathways. It could also potentially inhibit other key enzymes involved in cancer progression.

Modulation of Cytochrome P450 Enzymes

The 1,3-benzodioxole ring is a well-known inhibitor of cytochrome P450 enzymes.[2] This has significant implications for drug metabolism. If this compound were to be developed as a therapeutic, its effect on P450 enzymes would need to be carefully evaluated to avoid potential drug-drug interactions.

Proposed Experimental Workflows for Compound Characterization

To validate the hypothesized biological activities, a systematic experimental approach is necessary. The following workflows outline the key initial assays for characterizing the pharmacological profile of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Workflow for Assessing Anti-inflammatory Activity

A logical first step is to determine the compound's ability to inhibit COX enzymes and to assess its anti-inflammatory effects in a cellular model.

Caption: Experimental workflow for evaluating anti-inflammatory activity.

Step-by-Step Protocol:

• COX Inhibition Assays:

  • Utilize commercially available COX-1 and COX-2 inhibitor screening kits.

  • Prepare a dilution series of the test compound.

  • Perform the assays according to the manufacturer's instructions, using a known NSAID (e.g., celecoxib for COX-2 selectivity, ibuprofen for non-selectivity) as a positive control.

  • Determine the IC₅₀ values for both enzymes to assess potency and selectivity.

• Cell-Based Anti-inflammatory Assay:

  • Culture a suitable macrophage cell line (e.g., RAW 264.7).

  • Pre-treat the cells with various concentrations of the test compound.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

  • After an appropriate incubation period, collect the cell culture supernatant.

  • Quantify the levels of prostaglandin E2 (PGE₂) using an ELISA kit. A reduction in PGE₂ levels would indicate anti-inflammatory activity.

Workflow for Evaluating Anticancer Activity

To screen for potential anticancer effects, a standard cytotoxicity assay against a panel of human cancer cell lines is recommended.

Caption: Experimental workflow for evaluating anticancer activity.

Step-by-Step Protocol:

• MTT Cytotoxicity Assay:

  • Seed a panel of human cancer cell lines (representing different tumor types) in 96-well plates.

  • Treat the cells with a range of concentrations of the test compound for 48-72 hours.

  • Add MTT reagent to the wells and incubate to allow for the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals and measure the absorbance to determine cell viability.

  • Calculate the GI₅₀ (concentration for 50% growth inhibition) for each cell line.

• Apoptosis Assay (if cytotoxic):

  • Treat a sensitive cancer cell line with the compound at its GI₅₀ concentration.

  • After treatment, stain the cells with Annexin V and propidium iodide (PI).

  • Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic and necrotic cells. An increase in the Annexin V positive population would suggest apoptosis induction.

Data Interpretation and Future Directions

The results from these initial studies will provide a crucial first look at the pharmacological profile of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

• Anti-inflammatory data: Potent and selective COX-2 inhibition would suggest a lower risk of gastrointestinal side effects compared to non-selective NSAIDs, making it a more attractive candidate for further development.

• Anticancer data: Significant cytotoxicity against specific cancer cell lines would warrant further investigation into the mechanism of cell death and exploration in in vivo tumor models.

Should this compound demonstrate promising activity in these initial screens, future research should focus on lead optimization through the synthesis of analogs, in vivo efficacy studies in relevant animal models of inflammation or cancer, and a comprehensive evaluation of its pharmacokinetic and toxicological properties.

Safety and Handling

As with any research chemical with limited toxicological data, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid should be handled with care. It is advisable to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion

2-(1,3-Benzodioxol-5-yloxy)propanoic acid represents a scientifically intriguing molecule at the intersection of two well-established pharmacophores. While its biological activities have yet to be formally documented, a strong theoretical framework suggests its potential as a novel anti-inflammatory and/or anticancer agent. The experimental workflows proposed in this guide provide a clear roadmap for the initial characterization of this compound. It is our hope that this technical guide will inspire researchers to further investigate the therapeutic potential of this and other rationally designed hybrid molecules.

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• ResearchGate. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (2006). N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor. PubMed. Available at: [Link]

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Spectroscopic Characterization of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Structural and Pharmaceutical Significance

2-(1,3-Benzodioxol-5-yloxy)propanoic acid belongs to the class of aryloxypropanoic acids, a scaffold found in numerous biologically active compounds. The 1,3-benzodioxole moiety, in particular, is a well-known structural feature in a variety of natural products and synthetic drugs, often contributing to favorable pharmacokinetic and pharmacodynamic properties. Understanding the precise spectroscopic fingerprint of this molecule is paramount for researchers engaged in its synthesis, purification, and biological evaluation. This guide will systematically deconstruct the molecule to predict its spectral characteristics, providing a valuable reference for its unambiguous identification.

Molecular Structure and Predicted Spectroscopic Features

The structural formula of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is presented below. Our predictive analysis will be based on the distinct chemical environments of the protons and carbon atoms within this structure, as well as the vibrational modes of its functional groups and its expected fragmentation pattern upon ionization.

Predicted ¹H NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The predicted ¹H NMR spectrum of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid would be characterized by distinct signals corresponding to the aromatic protons of the benzodioxole ring, the methylene protons of the dioxole ring, and the methine and methyl protons of the propanoic acid side chain.

Experimental Protocol for ¹H NMR Spectroscopy

A standard protocol for acquiring the ¹H NMR spectrum would involve the following steps:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can influence the chemical shifts, particularly for the acidic proton.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phasing, and baseline correction.

Predicted ¹H NMR Signal Assignments

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Assignment
Carboxylic Acid (-COOH)	10.0 - 13.0	Singlet (broad)	-	The acidic proton is highly deshielded and often appears as a broad singlet. Its chemical shift is highly dependent on solvent and concentration.
Aromatic (H-4, H-6, H-7)	6.5 - 6.9	Multiplet	ortho: 7-9 Hz, meta: 2-3 Hz, para: <1 Hz	The protons on the benzodioxole ring will appear in the aromatic region. The exact splitting pattern will depend on their coupling with each other.
Methylene (-O-CH₂-O-)	5.9 - 6.1	Singlet	-	The two protons of the methylenedioxy group are chemically equivalent and will appear as a characteristic singlet.
Methine (-O-CH-)	4.6 - 4.8	Quartet	~7 Hz	This proton is coupled to the three protons of the adjacent methyl group, resulting in a quartet.
Methyl (-CH₃)	1.5 - 1.7	Doublet	~7 Hz	The methyl protons are coupled to the single methine proton, giving rise to a doublet.

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule. Each chemically non-equivalent carbon atom will give rise to a distinct signal.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.6-0.7 mL of deuterated solvent) is typically used for ¹³C NMR.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum on a 100 MHz or higher spectrometer. This will result in a spectrum where each unique carbon appears as a singlet.

• Data Processing: Standard Fourier transform and processing are applied.

Predicted ¹³C NMR Signal Assignments

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
Carboxylic Acid (-COOH)	170 - 180	The carbonyl carbon of the carboxylic acid is highly deshielded and appears at the downfield end of the spectrum.
Aromatic (C-5)	150 - 155	The aromatic carbon directly attached to the ether oxygen will be significantly deshielded.
Aromatic (C-3a, C-7a)	145 - 150	The aromatic carbons of the benzodioxole ring that are also part of the fused ring system.
Aromatic (C-4, C-6, C-7)	105 - 120	The remaining aromatic carbons will appear in this region.
Methylene (-O-CH₂-O-)	100 - 105	The carbon of the methylenedioxy group has a characteristic chemical shift in this range.
Methine (-O-CH-)	70 - 75	The carbon atom of the methine group is deshielded by the adjacent oxygen atom.
Methyl (-CH₃)	15 - 20	The methyl carbon will appear in the upfield region of the spectrum.

Predicted Infrared (IR) Spectroscopic Data

Infrared spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: The spectrum can be obtained from a solid sample using an ATR (Attenuated Total Reflectance) accessory or by preparing a KBr pellet. If the sample is a low-melting solid or an oil, it can be analyzed as a thin film between two salt plates.

• Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹.

Predicted IR Absorption Bands

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Functional Group
O-H Stretch	2500 - 3300	Broad, Strong	Carboxylic Acid
C-H Stretch (Aromatic)	3000 - 3100	Medium	Aromatic Ring
C-H Stretch (Aliphatic)	2850 - 3000	Medium	Propanoic Acid Side Chain
C=O Stretch	1700 - 1725	Strong, Sharp	Carboxylic Acid
C=C Stretch (Aromatic)	1450 - 1600	Medium to Strong	Aromatic Ring
C-O Stretch (Ether)	1200 - 1300	Strong	Aryl-O-Alkyl Ether
C-O Stretch (Carboxylic Acid)	1210 - 1320	Strong	Carboxylic Acid
O-C-O Stretch (Dioxole)	1030 - 1100	Strong	1,3-Benzodioxole

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

Experimental Protocol for Mass Spectrometry

• Ionization: Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule, which will likely produce the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻.

• Mass Analysis: The ions are then separated based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

Predicted Mass Spectral Peaks

• Molecular Ion Peak: The exact mass of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid (C₁₀H₁₀O₅) is 210.0528 g/mol . In a high-resolution mass spectrum, the molecular ion peak would be observed at m/z ≈ 210.05. In a low-resolution spectrum, this would be seen at m/z = 210.

• Major Fragment Ions: The fragmentation pattern will be dictated by the weakest bonds in the molecule. Key predicted fragmentations are illustrated in the diagram below.

Caption: Predicted Fragmentation Pathway of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Conclusion: A Predictive Framework for Spectroscopic Analysis

This technical guide has presented a detailed, predictive analysis of the spectroscopic data for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. While based on established principles and data from analogous structures, it is crucial for researchers to obtain experimental data on their synthesized material to confirm these predictions. This guide serves as a robust framework for interpreting such experimental data, aiding in the unambiguous confirmation of the molecule's structure and purity. The protocols and predicted data herein are intended to be a valuable resource for scientists working with this and related compounds, facilitating more efficient and accurate research and development.

References

Due to the predictive nature of this guide, direct literature references for the complete experimental spectroscopic data of the title compound are not available. The predictions are based on established principles of spectroscopic interpretation found in standard organic chemistry textbooks and spectral databases for related compounds.

NMR and mass spectrometry of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

An In-depth Technical Guide to the Structural Elucidation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid using NMR and Mass Spectrometry

Executive Summary

This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid (CAS 106690-34-0).[1][] As a molecule featuring an aryloxypropanoic acid moiety, its precise structural characterization is crucial for its application in chemical research and development. This document, intended for researchers and drug development professionals, details the theoretical basis and practical application of advanced spectroscopic techniques for unambiguous structure confirmation. We present a detailed interpretation of ¹H NMR, ¹³C NMR, and correlation spectroscopy, alongside an in-depth analysis of the compound's mass spectrometric fragmentation pathways. All methodologies are presented with a focus on experimental rationale and data integrity, providing a self-validating framework for analysis.

Introduction and Molecular Structure

2-(1,3-Benzodioxol-5-yloxy)propanoic acid belongs to the class of aryloxypropanoic acids, compounds noted for their diverse biological activities and utility as synthetic intermediates.[3] The molecule incorporates several key structural features: a benzodioxole (or methylenedioxyphenyl) ring system, an ether linkage, a chiral center at the propanoic acid alpha-carbon, and a carboxylic acid functional group. Accurate spectroscopic analysis is essential to confirm the connectivity and chemical environment of each atom within the molecule.

This guide will systematically deconstruct the expected spectroscopic signature of the molecule, providing a predictive framework that can be applied to experimental data.

Molecular Structure and Numbering Scheme

For clarity in spectral assignments, the following numbering scheme will be used throughout this guide.

Caption: Molecular structure and numbering of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment, connectivity, and stereochemistry of a molecule.[4] For 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, ¹H and ¹³C NMR, complemented by 2D correlation experiments, enable a full structural assignment.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can slightly alter chemical shifts.[4] DMSO-d₆ is often preferred for carboxylic acids to ensure the observation of the acidic proton.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• Experiments:

  • Standard ¹H NMR.

  • Standard ¹³C NMR with broadband proton decoupling.

  • 2D Correlation Spectroscopy (COSY) to establish ¹H-¹H coupling networks.

  • 2D Heteronuclear Single Quantum Coherence (HSQC) to correlate protons with their directly attached carbons.

¹H NMR Spectral Analysis (Predicted, 400 MHz, DMSO-d₆)

The proton NMR spectrum is expected to show five distinct groups of signals:

• Carboxylic Acid Proton (-COOH): A broad singlet is anticipated at a downfield chemical shift, typically δ 12.0-13.0 ppm . This proton is exchangeable with D₂O.

• Aromatic Protons (C2'-H, C4'-H, C6'-H):

  • The benzodioxole ring system will display a characteristic pattern.

  • C6'-H: Expected around δ 6.80 ppm . It will appear as a doublet, coupled only to C2'-H.

  • C2'-H: Expected around δ 6.65 ppm . It will appear as a doublet, coupled to C6'-H.

  • C4'-H: Expected around δ 6.40 ppm . It will appear as a singlet or a narrowly split doublet of doublets, being meta to the other two aromatic protons.

• Dioxole Protons (-OCH₂O-): The two equivalent protons of the methylenedioxy bridge will produce a sharp singlet at approximately δ 5.95 ppm .

• Methine Proton (-CH-): The proton at the chiral center (Cα) is adjacent to an oxygen atom and the carbonyl group, leading to a downfield shift. It is expected as a quartet around δ 4.75 ppm due to coupling with the three methyl protons.

• Methyl Protons (-CH₃): The three equivalent methyl protons (Cβ) are coupled to the methine proton and will appear as a doublet at approximately δ 1.45 ppm .

¹³C NMR Spectral Analysis (Predicted, 100 MHz, DMSO-d₆)

The proton-decoupled ¹³C NMR spectrum should display 10 unique carbon signals, corresponding to the 10 carbon atoms in the molecule.

• Carbonyl Carbon (COOH): The carboxylic acid carbon is the most deshielded, appearing around δ 174.0 ppm .

• Aromatic Carbons (C1' to C6'): Six distinct signals are expected in the aromatic region (δ 100-155 ppm). The oxygen-substituted carbons (C1', C4', C5') will be the most downfield.

  • C1', C4', C5': ~ δ 140-155 ppm

  • C2', C3', C6': ~ δ 100-120 ppm

• Dioxole Carbon (-OCH₂O-): This carbon is characteristically found around δ 101.5 ppm .

• Methine Carbon (-CH-): The Cα carbon, attached to the ether oxygen, is expected around δ 72.0 ppm .

• Methyl Carbon (-CH₃): The Cβ methyl carbon will be the most upfield signal, appearing around δ 18.0 ppm .

Data Summary: Predicted NMR Assignments

Assignment	Predicted ¹H Shift (δ ppm)	Multiplicity	Predicted ¹³C Shift (δ ppm)
COOH	12.5	br s	174.0
C1'	-	-	152.0
C2'	6.65	d	108.0
C3'	-	-	142.0
C4'	6.40	dd	102.0
C5'	-	-	148.0
C6'	6.80	d	115.0
-OCH₂O- (C9)	5.95	s	101.5
-O-CH- (Cα/C7)	4.75	q	72.0
-CH₃ (Cβ/C8)	1.45	d	18.0

2D NMR Correlation Analysis

To validate the assignments, 2D NMR experiments are indispensable.

• COSY (Correlated Spectroscopy): This experiment reveals ¹H-¹H spin-spin coupling networks. The key expected correlation is between the methine proton (Cα-H, δ ~4.75) and the methyl protons (Cβ-H₃, δ ~1.45). This confirms the propanoic acid side-chain structure.

Caption: Expected ¹H-¹H COSY correlation for the propanoic acid moiety.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps protons to their directly bonded carbons. It would definitively link the proton signals to their corresponding carbon signals listed in the table above (e.g., δ 4.75 ppm proton signal correlates with δ 72.0 ppm carbon signal).

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and elemental formula of a compound and for deducing its structure through fragmentation analysis.[5]

Experimental Protocol: Mass Spectrometry

• Ionization Method: Electrospray ionization (ESI) is suitable for this polar, acidic molecule, typically run in negative ion mode ([M-H]⁻) to deprotonate the carboxylic acid. Electron ionization (EI) can also be used, which would yield the molecular ion ([M]⁺•) and more extensive fragmentation.[6]

• Sample Introduction: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile/water) and introduced into the mass spectrometer via direct infusion or coupled with liquid chromatography (LC).

• Mass Analyzer: Data is acquired using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap to obtain accurate mass measurements, which aids in formula determination.

Molecular Ion and Fragmentation Analysis (EI Mode)

The molecular formula is C₁₀H₁₀O₅, giving a monoisotopic mass of 210.0528 g/mol .

• Molecular Ion (M⁺•): In EI-MS, a distinct molecular ion peak is expected at m/z 210 .

• Key Fragmentation Pathways: The energetically unstable molecular ion will break down into smaller, more stable fragments.[5] Common fragmentation patterns for carboxylic acids, ethers, and aromatic systems guide the interpretation.[6]

• Loss of Carboxyl Group: A primary fragmentation for carboxylic acids is the loss of the -COOH group as a radical (45 Da), leading to a fragment at m/z 165 .[6][7]

• Alpha-Cleavage: Cleavage of the Cα-C(OOH) bond can result in the formation of a stable acylium ion, though less common than the loss of the entire group.

• Ether Bond Cleavage: The C-O ether bond can cleave, leading to two primary fragment ions:

  • Benzodioxole Cation: Formation of the highly stable 1,3-benzodioxol-5-oxy cation at m/z 137 . This is often a very prominent peak.

  • Propanoic Acid Side-Chain Cation: Formation of the [CH(CH₃)COOH]⁺• ion at m/z 88 .

• McLafferty Rearrangement: A characteristic rearrangement for carboxylic acids, involving the transfer of a gamma-hydrogen to the carbonyl oxygen, can lead to the elimination of a neutral alkene and the formation of a radical cation. In this case, it would lead to a fragment corresponding to sesamol at m/z 138 .

Predicted Fragmentation Pathway

Caption: Proposed major fragmentation pathways for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in EI-MS.

Data Summary: Predicted Mass Spectrometry Fragments

m/z	Proposed Formula	Identity / Loss
210	[C₁₀H₁₀O₅]⁺•	Molecular Ion (M⁺•)
165	[C₉H₉O₃]⁺	[M - COOH]⁺
138	[C₇H₆O₃]⁺•	Sesamol radical cation (McLafferty product)
137	[C₇H₅O₃]⁺	Benzodioxole cation (from ether cleavage)

Conclusion

The structural elucidation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is straightforwardly achieved through the combined application of NMR spectroscopy and mass spectrometry. ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen framework, with characteristic chemical shifts for the benzodioxole, ether, and propanoic acid moieties. 2D correlation experiments like COSY serve to confirm the connectivity of the aliphatic side chain. Mass spectrometry confirms the molecular weight (m/z 210) and reveals characteristic fragmentation patterns, including the loss of the carboxyl group and the formation of a stable benzodioxole cation (m/z 137), which corroborate the proposed structure. This integrated spectroscopic approach ensures a high degree of confidence in the compound's identity and purity, a critical requirement for its use in scientific research and development.

References

• Vertex AI Search. (n.d.). Copies of 1H, 13C, 19F NMR spectra. Retrieved January 3, 2026.

• PrepChem.com. (n.d.). Synthesis of 2-(1,3-Benzodioxol-5-yl)propene. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Selected examples of practically valuable 2-aryloxy acids and their derivatives. Retrieved January 3, 2026, from [Link]

• MDPI. (n.d.). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Retrieved January 3, 2026, from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved January 3, 2026, from [Link]

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• PubChem - NIH. (n.d.). (2S)-2-(1,3-benzodioxol-5-yloxy)propanoic acid. Retrieved January 3, 2026, from [Link]

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A Technical Guide to the Biological Potential of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Derivatives

Foreword: The Convergence of Privileged Scaffolds

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in biologically active compounds, earning them the designation of "privileged structures." The 1,3-benzodioxole moiety is a quintessential example, forming the core of numerous natural products and synthetic drugs, prized for its unique electronic and conformational properties.[1][2][3] When this heterocyclic system is chemically married to a propanoic acid backbone—a motif renowned for its role in therapeutics ranging from non-steroidal anti-inflammatory drugs (NSAIDs) to metabolic regulators—a scaffold of significant therapeutic potential emerges: 2-(1,3-benzodioxol-5-yloxy)propanoic acid.[4][5] This guide provides a technical exploration of the derivatives of this hybrid scaffold, elucidating their known biological activities, the experimental methodologies used for their evaluation, and the future directions that could translate their promise into clinical reality.

The Molecular Blueprint: Rationale for Derivatization

The core structure of 2-(1,3-benzodioxol-5-yloxy)propanoic acid presents three key regions for chemical modification to modulate its pharmacological profile: the benzodioxole ring, the ether linkage, and the propanoic acid tail. The rationale for exploring derivatives is grounded in established structure-activity relationship (SAR) principles:

• The Benzodioxole Core: This bicyclic system is not merely an inert scaffold; it is a critical pharmacophore. Its methylenedioxy bridge can interact with metabolic enzymes, notably cytochrome P450, which can influence the pharmacokinetic profile of a drug.[1] Furthermore, its rigid, planar nature is integral to the antitumor activities observed in many of its derivatives.[2][6][7]

• The Propanoic Acid Moiety: The carboxylic acid group is a versatile functional handle. It can engage in crucial hydrogen bonding interactions with biological targets and imparts hydrophilicity, influencing solubility and distribution. Its structural similarity to the pharmacophore of peroxisome proliferator-activated receptor (PPAR) agonists suggests a strong potential for metabolic modulation.[8]

• Strategic Modifications: By synthesizing derivatives with substitutions on the aromatic ring or modifications to the propanoic acid chain (e.g., esterification, amidation), researchers can fine-tune properties such as target affinity, selectivity, cell permeability, and metabolic stability.[9][10] This systematic derivatization is the cornerstone of transforming a lead compound into a viable drug candidate.

Spectrum of Biological Activity: From Oncology to Metabolism

Derivatives of the 2-(1,3-benzodioxol-5-yloxy)propanoic acid scaffold have demonstrated a remarkable breadth of biological activities, with the most compelling evidence found in anticancer and metabolic research.

Anticancer Potential: A Primary Therapeutic Avenue

The 1,3-benzodioxole nucleus is a recurring motif in compounds exhibiting potent cytotoxic effects against a wide range of human cancer cell lines.[2][6][11] Research into related structures has shown significant growth inhibitory activity against breast (MDA-MB-231), cervical (HeLa), and kidney (A498) cancer cells.[7][9]

Mechanisms of Antitumor Action: The anticancer effects of these derivatives are not monolithic but appear to stem from a multi-pronged attack on cancer cell physiology:

• Inhibition of Angiogenesis: Several studies on benzodioxole-containing compounds have demonstrated an ability to suppress the formation of new blood vessels, a critical process for tumor growth and metastasis.[7][9]

• Induction of Apoptosis via Oxidative Stress: A key mechanism involves the inhibition of the thioredoxin (Trx) system, an essential antioxidant pathway often upregulated in cancer cells.[12] By disrupting this system, these compounds induce a surge in reactive oxygen species (ROS), triggering oxidative stress and initiating programmed cell death (apoptosis).[12][13][14]

• Inhibition of Cell Migration: Potent derivatives have been shown to inhibit the clonogenicity, migration, and adhesion of cancer cells, directly impeding their metastatic potential.[9]

One notable example from a related series, compound (E)-3-(benzo[d][6][15]dioxol-5-yl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)acrylamide (YL201), exhibited superior cytotoxicity against MDA-MB-231 breast cancer cells compared to the standard chemotherapeutic agent 5-fluorouracil.[7]

Metabolic Modulation: A Plausible Role in Diabetes and Dyslipidemia

The structural analogy between aryloxy-propanoic acids and fibrate drugs positions these derivatives as strong candidates for modulating metabolic pathways. Specifically, they are hypothesized to function as agonists for Peroxisome Proliferator-Activated Receptors (PPARs).

• PPARα/γ Dual Agonism: PPARs are nuclear receptors that are master regulators of glucose and lipid metabolism.[16]

  • PPARα activation (the target of fibrates) primarily reduces triglycerides.[16][17]

  • PPARγ activation (the target of thiazolidinediones) enhances insulin sensitivity and glucose uptake.[16][17]

A compound that can simultaneously activate both receptors—a PPARα/γ dual agonist—could offer a comprehensive treatment for type 2 diabetes and associated dyslipidemia from a single molecule.[17][18] While direct studies on 2-(1,3-benzodioxol-5-yloxy)propanoic acid itself are limited, the scaffold is highly similar to known PPARα/γ dual agonists, making this a fertile area for investigation.[8][19]

Beyond PPARs, other benzodioxole derivatives have been explored as antidiabetic agents through alternative mechanisms, such as the inhibition of α-amylase, an enzyme involved in carbohydrate digestion.[20][21]

Antimicrobial and Other Activities

The versatility of the benzodioxole scaffold extends to other therapeutic areas. Various derivatives have been synthesized and evaluated for antimicrobial activity, with some showing efficacy against bacteria such as Bacillus subtilis.[1][22] The core structure is also associated with anti-inflammatory and antioxidant properties, broadening its potential applications.[1][11]

Experimental Evaluation: A Practical Guide

Assessing the biological activity of novel 2-(1,3-benzodioxol-5-yloxy)propanoic acid derivatives requires a systematic, multi-tiered approach. The foundational step is the in vitro evaluation of cytotoxicity, which is essential for identifying promising anticancer candidates.[15][23][24]

Workflow for In Vitro Cytotoxicity Screening

The following diagram outlines a standard workflow for the initial screening and characterization of novel compounds for anticancer activity.

Caption: General workflow for in vitro cytotoxicity screening of novel compounds.

Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[15][25] It is a cornerstone of cytotoxicity testing.[23][24]

Principle: Mitochondrial dehydrogenases in living, metabolically active cells cleave the tetrazolium ring of MTT, converting the yellow, water-soluble dye into a purple, insoluble formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cells from a chosen cancer cell line (e.g., MDA-MB-231) into a 96-well flat-bottom plate at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[15]

• Compound Preparation: Prepare serial dilutions of the test derivatives in culture medium from a concentrated DMSO stock. The final DMSO concentration in the wells should not exceed 0.5% (v/v) to prevent solvent-induced toxicity.[15]

• Treatment: Carefully remove the medium from the wells and add 100 µL of medium containing the various concentrations of the test compounds. Include wells for:

  • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

  • Blank Control: Medium only, with no cells.

• Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well. Pipette up and down to fully dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_Vehicle) * 100

  • Plot the percentage viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value —the concentration of the compound that inhibits cell viability by 50%.[23]

Data Presentation: Quantifying Cytotoxic Potency

The IC₅₀ value is the key metric for comparing the potency of different compounds.[15] Data should be summarized in a clear, tabular format.

Table 1: Hypothetical Cytotoxic Activity (IC₅₀ in µM) of Benzodioxole Derivatives

Compound	MCF-7 (Breast)	HeLa (Cervical)	A549 (Lung)	HEK293 (Normal)
Derivative 1a	12.5 ± 1.1	15.8 ± 2.3	25.1 ± 3.5	> 100
Derivative 1b	4.9 ± 0.8	6.2 ± 1.0	9.8 ± 1.4	85.3 ± 9.2
Derivative 1c	28.3 ± 3.1	35.6 ± 4.5	41.2 ± 5.0	> 100
Doxorubicin	0.9 ± 0.1	1.2 ± 0.2	1.5 ± 0.3	10.1 ± 1.5
Data are presented as mean IC₅₀ ± standard deviation from three independent experiments.

Visualizing a Potential Mechanism of Action

The following diagram illustrates the proposed pathway by which these derivatives may induce apoptosis through inhibition of the Thioredoxin (Trx) system.

Caption: Proposed mechanism of apoptosis induction via Thioredoxin Reductase inhibition.

Conclusion and Future Outlook

The 2-(1,3-benzodioxol-5-yloxy)propanoic acid scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The convergence of a privileged heterocyclic core with a functionally significant propanoic acid side chain has given rise to derivatives with potent biological activities, most notably in the realm of oncology. The demonstrated ability of related compounds to induce cancer cell death through multiple mechanisms, including the inhibition of angiogenesis and the induction of oxidative stress, underscores their therapeutic potential.[7][9][12] Concurrently, the structural rationale for their role as metabolic modulators, particularly as PPARα/γ dual agonists, opens an exciting second front for addressing metabolic diseases like type 2 diabetes.[8][18]

The path forward requires a disciplined and systematic approach:

• Expanded Synthesis and SAR: The creation and screening of a broader, more diverse library of derivatives are needed to build a comprehensive understanding of the structure-activity relationships governing potency and target selectivity.

• In-Depth Mechanistic Elucidation: For the most promising anticancer compounds, research must move beyond cell viability to identify specific molecular targets within the apoptotic and anti-angiogenic pathways. For metabolic modulators, robust receptor binding and transactivation assays are required to confirm and quantify PPAR activity.

• Transition to In Vivo Models: Compounds that demonstrate high potency and selectivity in vitro must be advanced to preclinical animal models to evaluate their efficacy, pharmacokinetics, and safety profiles, a critical step toward clinical translation.[7][9][20]

By leveraging the insights and methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of this remarkable chemical scaffold.

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An In-Depth Technical Guide to the In Silico Modeling of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Interactions

This guide provides a comprehensive, technically detailed framework for the in silico analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a novel small molecule with therapeutic potential. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals engaged in computational drug discovery. We will navigate the core components of a robust in silico workflow, from initial target identification to the nuanced interpretation of simulation data.

The central premise of this guide is to empower researchers with not just a sequence of protocols, but with the underlying scientific rationale that governs each decision in the computational modeling process. This approach ensures that the generated data is not only predictive but also mechanistically insightful.

Section 1: Foundational Principles and Strategic Overview

In silico drug discovery leverages computational methods to simulate and predict the behavior of potential drug candidates, thereby streamlining the research and development pipeline.[1] This approach significantly reduces the time and cost associated with preclinical research by prioritizing compounds with the highest probability of success.[2][3]

The workflow presented here is a self-validating system, where each stage builds upon the last, creating a cohesive and scientifically rigorous narrative of the molecule's potential interactions.

The Subject Molecule: 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

The molecule at the heart of this guide is 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. Its chemical structure, retrieved from PubChem, reveals a benzodioxole moiety linked to a propanoic acid group via an ether bond. While specific biological data for this compound is scarce, its structural motifs are present in various biologically active molecules.[4][5][6][7]

Table 1: Physicochemical Properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Property	Value	Source
Molecular Formula	C10H10O5	[8]
Molecular Weight	210.18 g/mol	[8]
XLogP3	1.5	[8]
Hydrogen Bond Donor Count	1	[8]
Hydrogen Bond Acceptor Count	5	[8]

Target Selection: A Rationale-Driven Approach

In the absence of a predetermined biological target, a logical first step is to hypothesize a target based on the structural characteristics of the ligand. The propanoic acid scaffold is a hallmark of many non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes. Therefore, for the purpose of this guide, we will proceed with Cyclooxygenase-2 (COX-2) as a plausible and well-characterized target protein.

Section 2: The In Silico Modeling Workflow

Our investigation will follow a multi-step computational workflow, designed to provide a holistic view of the ligand-protein interaction.

Figure 1: A high-level overview of the in silico modeling workflow.

Section 3: Experimental Protocols

Step 1: Ligand and Protein Preparation

The fidelity of any in silico model is critically dependent on the quality of the initial structures.

Protocol 3.1.1: Ligand Preparation

• Obtain 3D Structure: The 3D structure of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid can be downloaded from the PubChem database.[8]

• Energy Minimization: The initial structure should be energy minimized using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. This can be performed using software like Avogadro or PyMOL.

• File Format Conversion: The minimized structure should be saved in a format compatible with docking software, such as .pdbqt for AutoDock Vina.

Protocol 3.1.2: Protein Preparation

• Retrieve Protein Structure: The crystal structure of human COX-2 can be obtained from the Protein Data Bank (PDB). A suitable entry is PDB ID: 5KIR, which is a high-resolution structure of COX-2 in complex with an inhibitor.

• Clean the Structure: Remove all non-essential molecules, including water, co-factors, and existing ligands from the PDB file.

• Add Hydrogens and Assign Charges: Add polar hydrogens and assign appropriate atomic charges (e.g., Gasteiger charges). This is a critical step for accurate electrostatic calculations.

• Define the Binding Site: Identify the active site of COX-2. This can be done by referring to the location of the co-crystallized ligand in the original PDB file or through literature review.

• Generate Grid Box: Create a grid box that encompasses the defined binding site. This grid defines the search space for the docking algorithm.

Step 2: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target.[1][9] We will use AutoDock Vina, a widely used and validated docking program.

Protocol 3.2.1: Performing the Docking Simulation

• Input Files: Provide the prepared ligand (.pdbqt) and protein (.pdbqt) files to AutoDock Vina.

• Configuration File: Create a configuration file that specifies the coordinates of the grid box and other docking parameters (e.g., number of binding modes to generate, exhaustiveness of the search).

• Run Docking: Execute the docking simulation. AutoDock Vina will generate a set of possible binding poses for the ligand, ranked by their predicted binding affinity (in kcal/mol).

Step 3: Molecular Dynamics Simulation

Molecular dynamics (MD) simulations provide insights into the dynamic behavior of the ligand-protein complex over time, offering a more realistic representation of the biological system.[10][11] GROMACS is a powerful and popular software for MD simulations.[12]

Protocol 3.3.1: Setting up the MD Simulation

• System Preparation: Place the docked ligand-protein complex in a simulation box and solvate it with a suitable water model (e.g., TIP3P).

• Ionization: Add ions to neutralize the system and mimic physiological salt concentrations.

• Energy Minimization: Perform a steepest descent energy minimization of the entire system to remove any steric clashes.

• Equilibration: Conduct a two-phase equilibration process:

  • NVT Equilibration: Equilibrate the system at a constant number of particles, volume, and temperature to stabilize the temperature.

  • NPT Equilibration: Equilibrate the system at a constant number of particles, pressure, and temperature to stabilize the pressure and density.

• Production MD: Run the production MD simulation for a sufficient duration (e.g., 100 nanoseconds) to observe the stability of the ligand-protein interactions.

Step 4: ADMET Prediction

Predicting the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound is crucial for assessing its drug-likeness.[13][14] Several online tools, such as ADMETlab 3.0 and ADMET-AI, can be used for this purpose.[15][16]

Protocol 3.4.1: Predicting ADMET Properties

• Input: Submit the SMILES string of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid to the selected web server.

• Analysis: The server will return a comprehensive profile of predicted ADMET properties, including oral bioavailability, blood-brain barrier permeability, cytochrome P450 inhibition, and potential toxicities.

Section 4: Data Visualization and Interpretation

Effective visualization of computational data is key to extracting meaningful insights.

Visualizing the Docking Results

Figure 2: A conceptual diagram of the analysis of molecular docking results.

The output of the docking simulation should be visualized using molecular graphics software like PyMOL or Chimera. The binding pose with the lowest energy score is typically considered the most likely. Key interactions, such as hydrogen bonds and hydrophobic contacts, between the ligand and the protein's active site residues should be identified and analyzed.

Analyzing Molecular Dynamics Trajectories

The trajectory from the MD simulation can be analyzed to assess the stability of the ligand in the binding pocket. Key metrics to analyze include:

• Root Mean Square Deviation (RMSD): The RMSD of the ligand and protein backbone atoms over time indicates the stability of the complex. A stable RMSD suggests that the ligand remains bound in a consistent pose.

• Root Mean Square Fluctuation (RMSF): The RMSF of individual residues can highlight flexible regions of the protein that may be important for ligand binding.

• Hydrogen Bond Analysis: The number and duration of hydrogen bonds between the ligand and protein can be tracked throughout the simulation to quantify the strength of these key interactions.

Section 5: Synthesizing the Findings

The culmination of this in silico investigation is a comprehensive report that integrates the findings from each stage of the workflow. The report should address the following key questions:

• Does 2-(1,3-Benzodioxol-5-yloxy)propanoic acid bind to the active site of COX-2 with a favorable binding affinity?

• What are the key molecular interactions that stabilize the ligand-protein complex?

• Is the binding pose stable over time, as suggested by the MD simulation?

• Does the compound possess a favorable predicted ADMET profile, suggesting it is a viable drug candidate?

By systematically addressing these questions, researchers can make informed decisions about the future development of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid and other promising small molecules.

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An In-depth Technical Guide to 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid: Synthesis, Properties, and Potential Applications

This guide provides a comprehensive technical overview of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a molecule of interest within the broader class of aryloxyalkanoic acids. While the specific historical genesis of this compound is not prominently documented in readily available literature, its structural features, particularly the presence of the 1,3-benzodioxole moiety, place it within a well-established lineage of biologically active molecules. This document will therefore focus on the probable synthetic routes, physicochemical characteristics, and potential applications inferred from the activities of structurally related compounds.

Introduction: The Significance of the 1,3-Benzodioxole Moiety

The 1,3-benzodioxole functional group, also known as the methylenedioxyphenyl group, is a recurring motif in a vast array of natural products and synthetic compounds exhibiting significant biological activity. This heterocyclic system, consisting of a benzene ring fused to a dioxole ring, often acts as a pharmacophore, a key molecular feature responsible for a substance's physiological or pharmacological effects. Its presence is notable in medicinal chemistry, where it can influence a molecule's metabolic stability and receptor binding affinity. For instance, derivatives of 1,3-benzodioxole have been investigated as kinase inhibitors for cancer therapy and as intermediates in the synthesis of prominent drugs like Paroxetine.[1][2] In the agrochemical sector, this moiety is found in herbicides and plant growth regulators.[3][4][5]

The subject of this guide, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, combines this privileged scaffold with a propanoic acid side chain, a common feature of aryloxyalkanoic acids known for their herbicidal and plant growth-regulating properties.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is presented in the table below. These properties are crucial for understanding its behavior in biological and chemical systems, including its solubility, permeability, and potential for formulation.

Property	Value	Source
CAS Number	106690-34-0	BOC Sciences[6]
Molecular Formula	C₁₀H₁₀O₅	PubChem[7]
Molecular Weight	210.18 g/mol	PubChem[7]
Appearance	Solid (predicted)	---
IUPAC Name	2-(1,3-benzodioxol-5-yloxy)propanoic acid	PubChem[7]

Probable Synthetic Pathways and Experimental Protocols

The synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid can be logically approached through well-established methods for the formation of aryl ethers, primarily the Williamson ether synthesis and, to a lesser extent, the Ullmann condensation. The choice between these methods often depends on the availability of starting materials and the desired reaction conditions.

Williamson Ether Synthesis

The Williamson ether synthesis, developed by Alexander Williamson in 1850, is a cornerstone of ether synthesis and represents the most probable route to 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.[8] This Sₙ2 reaction involves the nucleophilic attack of an alkoxide or phenoxide on an alkyl halide or other substrate with a good leaving group.[9][10]

Conceptual Workflow for Williamson Ether Synthesis

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An In-depth Technical Guide to 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid and its Structural Analogs for Drug Discovery Professionals

This guide provides a comprehensive technical overview of 2-(1,3-benzodioxol-5-yloxy)propanoic acid, a molecule of interest in medicinal chemistry. We will delve into its synthesis, potential biological activities, and the landscape of its structural analogs. This document is intended for researchers, scientists, and drug development professionals seeking to explore this chemical scaffold for therapeutic applications.

Introduction: The Benzodioxole Moiety in Drug Discovery

The 1,3-benzodioxole ring system is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide array of biological activities.[1] This moiety is often associated with anticancer, antimicrobial, and antioxidant properties.[2][3] The inclusion of a propanoic acid side chain introduces a carboxylic acid functional group, which can modulate pharmacokinetic properties and provide a key interaction point with biological targets. 2-(1,3-Benzodioxol-5-yloxy)propanoic acid represents a core structure combining these two key features, making it and its analogs a fertile ground for the development of novel therapeutic agents.

Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

The synthesis of the target compound can be efficiently achieved via the Williamson ether synthesis, a robust and widely used method for forming ethers.[4][5][6] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the phenoxide of sesamol (1,3-benzodioxol-5-ol) reacts with an ester of 2-halopropanoic acid, followed by hydrolysis of the ester to yield the desired carboxylic acid.

Experimental Protocol: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Step 1: Formation of the Sodium Phenoxide

• To a solution of sesamol (1 equivalent) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or acetone, add sodium hydride (NaH, 1.1 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the reaction mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium phenoxide.

Step 2: Williamson Ether Synthesis

• To the solution of the sodium phenoxide, add ethyl 2-bromopropanoate (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 2-(1,3-benzodioxol-5-yloxy)propanoate.

• Purify the crude product by column chromatography on silica gel.

Step 3: Hydrolysis of the Ester

• Dissolve the purified ethyl 2-(1,3-benzodioxol-5-yloxy)propanoate in a mixture of tetrahydrofuran (THF) and water.

• Add lithium hydroxide (LiOH, 2-3 equivalents) and stir the mixture at room temperature until the ester is completely hydrolyzed (monitored by TLC).

• Acidify the reaction mixture to pH 2-3 with 1M hydrochloric acid (HCl).

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-(1,3-benzodioxol-5-yloxy)propanoic acid.

Diagram of Synthetic Workflow

Caption: Synthetic workflow for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Potential Biological Activities and Mechanisms of Action

While specific biological data for 2-(1,3-benzodioxol-5-yloxy)propanoic acid is not extensively reported in the public domain, the activities of its structural analogs suggest several promising therapeutic avenues.

Anticancer Activity

Numerous 1,3-benzodioxole derivatives have demonstrated significant antitumor activity.[3][7][8] The proposed mechanisms of action are diverse and include the inhibition of tubulin polymerization, induction of apoptosis, and modulation of key signaling pathways involved in cell proliferation and survival.[9][10][11] The presence of the carboxylic acid moiety in the target compound could enhance its solubility and potential for interaction with polar residues in enzyme active sites.

Caption: Workflow for the biological evaluation of novel compounds.

Conclusion and Future Directions

2-(1,3-Benzodioxol-5-yloxy)propanoic acid and its structural analogs represent a promising chemical space for the discovery of new therapeutic agents. The synthetic accessibility of this scaffold, coupled with the diverse biological activities associated with the 1,3-benzodioxole moiety, provides a strong foundation for further research. Future work should focus on the synthesis of a focused library of analogs to systematically explore the SAR and to identify lead compounds with potent and selective activity in relevant disease models.

References

• de Fátima, Â., et al. (2006). Synthesis, antitumour and antimicrobial activities of new peptidyl derivatives containing the 1,3-benzodioxole system. Journal of the Brazilian Chemical Society, 17(1), 148-155. Available from: [Link]

• Bio-protocol. (2019). 4.4. Antioxidant Activity Assays. Available from: [Link]

• ResearchGate. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. Available from: [Link]

• Opentrons. (n.d.). Cytotoxicity Assays | Life Science Applications. Available from: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Available from: [Link]

• Semple, J. E., et al. (2001). Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids. Journal of Medicinal Chemistry, 44(22), 3684-3693. Available from: [Link]

• Micale, N., et al. (2002). Synthesis and Antitumor Activity of 1,3-Benzodioxole Derivatives. Il Farmaco, 57(10), 853-859. Available from: [Link]

• Wang, X. J., et al. (2024). Design, synthesis, and evaluation of benzodioxolane compounds for antitumor activity. Bioorganic & Medicinal Chemistry Letters, 111, 129890. Available from: [Link]

• Li, Y., et al. (2022). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. International Journal of Molecular Sciences, 23(13), 6982. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. PubMed. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. PubMed Central. Available from: [Link]

• University of Colorado Boulder. (n.d.). Williamson Ether Synthesis. Available from: [Link]

• ResearchGate. (n.d.). Synthesis, antitumour and antimicrobial activities of new peptidyl derivatives containing the 1,3-benzodioxole system. Available from: [Link]

• Bio-protocol. (n.d.). 2.5. In- vitro anti-oxidant assays. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. PubMed Central. Available from: [Link]

• HETEROCYCLES. (2012). A NEW METHOD FOR PRODUCTION OF CHIRAL 2-ARYLOXYPROPANOIC ACIDS USING EFFECTIVE KINETIC RESOLUTION OF RACEMIC 2-ARYLOXYCARBOXYLIC. HETEROCYCLES, 86(2). Available from: [Link]

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Available from: [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Available from: [Link]

• Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. Available from: [Link]

• J&K Scientific LLC. (2025). Williamson Ether Synthesis. Available from: [Link]

• Wikipedia. (n.d.). α-Halo carboxylic acids and esters. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). Antimicrobial Activity Of Indole, Benzimidazole And Benzotriazole And Application In Drug Discovery: Review. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Mechanochemical Synthesis of α‐halo Alkylboronic Esters. PubMed Central. Available from: [Link]

• Da Settimo, F., et al. (2000). Synthesis and biological evaluation of 3-alkoxy analogues of flavone-8-acetic acid. Il Farmaco, 55(5), 336-344. Available from: [Link]

• ResearchGate. (n.d.). Synthesis, Molecular Docking and Biological Evaluation of 2‐Aryloxy‐N‐Phenylacetamide and N′‐(2‐Aryloxyoxyacetyl) Benzohydrazide Derivatives as Potential Antibacterial Agents. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Biological Evaluation of 2-Hydroxy-3-[(2-aryloxyethyl)amino]propyl 4-[(Alkoxycarbonyl)amino]benzoates. PubMed Central. Available from: [Link]

• MDPI. (2022). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. Available from: [Link]

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• Royal Society of Chemistry. (n.d.). Modular synthesis of α-arylated carboxylic acids, esters and amides via photocatalyzed triple C–F bond cleavage of methyltrifluorides. Chemical Science. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Introduction

2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a valuable chemical intermediate in the synthesis of various organic compounds. Its structure, featuring a benzodioxole moiety linked to a propanoic acid via an ether linkage, makes it a precursor for molecules with potential applications in medicinal chemistry and materials science. This document provides a comprehensive guide for the synthesis of this compound, focusing on a reliable and well-established protocol. The primary synthetic route detailed herein is the Williamson ether synthesis, a classic and robust method for forming ether linkages.[1][2] This approach involves the reaction of a phenoxide with a primary alkyl halide. In this specific application, the sodium salt of sesamol (1,3-benzodioxol-5-ol) acts as the nucleophile, attacking 2-bromopropanoic acid to form the desired ether.

The Williamson ether synthesis is an SN2 reaction, and its success is often dependent on factors such as the choice of solvent, base, and reaction temperature.[1] This guide will provide a detailed, step-by-step protocol, along with explanations for the choices made at each stage to ensure a high yield and purity of the final product. Safety considerations for handling the reagents are also emphasized throughout the protocol.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	Notes
Sesamol (1,3-Benzodioxol-5-ol)	≥99%	Sigma-Aldrich
2-Bromopropanoic acid	99%	Fisher Scientific	Corrosive, handle with care.[3][4]
Sodium hydroxide (NaOH)	ACS grade	VWR
Diethyl ether (anhydrous)	ACS grade	Fisher Scientific
Hydrochloric acid (HCl)	37%	VWR
Sodium sulfate (anhydrous)	ACS grade	Fisher Scientific
Deionized water	Millipore

Equipment

• Round-bottom flasks (100 mL and 250 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel (250 mL)

• Rotary evaporator

• pH paper or pH meter

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.

Experimental Protocol

The synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is achieved through a Williamson ether synthesis. The overall reaction is depicted below:

Caption: Williamson Ether Synthesis of the target compound.

Step 1: Formation of the Sodium Phenoxide

Rationale: The first step involves the deprotonation of the phenolic hydroxyl group of sesamol using a strong base, sodium hydroxide, to form the more nucleophilic sodium phenoxide. This is a crucial step as the phenoxide is a much stronger nucleophile than the neutral phenol, which is necessary for the subsequent SN2 reaction.[1]

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 13.8 g (0.1 mol) of sesamol in 100 mL of deionized water.

• Slowly add 4.0 g (0.1 mol) of sodium hydroxide pellets to the solution while stirring. The dissolution of NaOH is exothermic, so the addition should be done in portions to control the temperature.

• Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the sodium salt of sesamol. The solution should become clear.

Step 2: Williamson Ether Synthesis Reaction

Rationale: This step is the core of the synthesis, where the generated sodium phenoxide displaces the bromide ion from 2-bromopropanoic acid in an SN2 fashion.[1] The reaction is heated to increase the reaction rate.

• To the solution of sodium sesamolate, add 15.3 g (0.1 mol) of 2-bromopropanoic acid dropwise using an addition funnel.

• Once the addition is complete, attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 100 °C) using a heating mantle.

• Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 3: Work-up and Isolation

Rationale: After the reaction is complete, the product is in the form of its sodium salt dissolved in the aqueous reaction mixture. Acidification is necessary to protonate the carboxylate group, making the product less water-soluble and allowing for its extraction into an organic solvent.

• Cool the reaction mixture to room temperature.

• Carefully acidify the mixture to a pH of approximately 2 by the slow addition of concentrated hydrochloric acid. Monitor the pH using pH paper or a pH meter. The product will precipitate out as a solid or an oil.

• Transfer the mixture to a 250 mL separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash them with 50 mL of brine (saturated NaCl solution) to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.

Step 4: Purification

Rationale: The crude product may contain unreacted starting materials or by-products. Recrystallization is a common and effective method for purifying solid organic compounds.

• Recrystallize the crude product from a suitable solvent system, such as an ethanol/water mixture. Dissolve the crude product in a minimal amount of hot ethanol and then add water dropwise until the solution becomes cloudy.

• Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold ethanol.

• Dry the crystals in a vacuum oven to obtain the final product, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Melting Point: Compare the measured melting point with the literature value.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., carboxylic acid O-H and C=O stretches, ether C-O stretch).

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

Safety Precautions

• 2-Bromopropanoic acid is corrosive and can cause severe skin burns and eye damage.[3][4][5] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4][6]

• Sodium hydroxide is a strong base and is also corrosive. Avoid contact with skin and eyes.

• Diethyl ether is highly flammable. Ensure there are no open flames or spark sources in the vicinity when handling it.

• Hydrochloric acid is a strong, corrosive acid. Handle with care and appropriate PPE.

• Always perform the reaction in a well-ventilated fume hood.

• In case of skin contact with corrosive materials, immediately flush the affected area with plenty of water for at least 15 minutes and seek medical attention.[4]

• In case of eye contact, rinse cautiously with water for several minutes.[3]

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction.	Increase the reaction time or temperature. Ensure the base was completely dissolved before adding the alkyl halide.
Loss of product during work-up.	Ensure the pH is sufficiently acidic for complete precipitation. Be careful during extractions to avoid leaving product in the aqueous layer.
Oily Product Instead of Solid	Impurities present.	Attempt to purify by column chromatography before recrystallization.
Product has a low melting point.	Cool the solution for a longer period in an ice bath. Scratch the inside of the flask to induce crystallization.
Reaction does not proceed	Poor quality reagents.	Use fresh, anhydrous solvents and high-purity starting materials.
Insufficiently nucleophilic phenoxide.	Ensure the complete deprotonation of sesamol by using a stoichiometric amount of a strong base.

Workflow Diagram

Caption: Synthetic workflow for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

References

• Thermo Fisher Scientific. (2010). Safety Data Sheet: 3-Bromopropionic acid. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - (R)-(+)-2-Bromopropionic acid, 99% (>85% ee). [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

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• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]

Application Notes & Protocols: Enantioselective Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

Abstract

Optically pure α-aryloxypropanoic acids are pivotal structural motifs in medicinal chemistry and materials science. This guide provides an in-depth exploration of the enantioselective synthesis of a specific, high-value example: 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. The inherent chirality of this molecule dictates its biological activity and material properties, making stereocontrol a critical parameter in its synthesis. We present and contrast three principal strategies for achieving high enantiopurity: the use of recoverable chiral auxiliaries, direct catalytic asymmetric hydrogenation, and enzymatic kinetic resolution of the racemate. This document is designed for researchers, chemists, and drug development professionals, offering not only detailed, step-by-step protocols but also the underlying scientific rationale for methodological choices, ensuring both reproducibility and a deeper understanding of the asymmetric transformations involved.

Introduction: The Significance of Stereocontrol

The 1,3-benzodioxole (or methylenedioxyphenyl) moiety is a key pharmacophore found in numerous biologically active compounds. When incorporated into the α-aryloxypropanoic acid scaffold, it yields a structure with significant potential for development as a therapeutic agent or specialized chemical intermediate. As with most chiral molecules, the biological and pharmacological effects of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid are enantiomer-dependent. One enantiomer may exhibit potent therapeutic activity while the other could be inactive or even responsible for undesirable side effects. Therefore, access to enantiomerically pure forms of this compound is not merely an academic exercise but a prerequisite for its meaningful application.

This guide details robust and validated methodologies to selectively synthesize either the (R)- or (S)-enantiomer of the target compound, empowering researchers to conduct stereochemically precise investigations.

Overview of Synthetic Strategies

The synthesis of a single enantiomer of a chiral compound can be approached from several distinct angles. For 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, the most effective strategies involve either creating the stereocenter under the influence of a chiral entity or selectively separating a pre-existing racemic mixture.

Figure 2: Stepwise workflow for the chiral auxiliary-based synthesis.

Detailed Experimental Protocol

A. Acylation of the Chiral Auxiliary

• To a flame-dried round-bottom flask under an argon atmosphere, add (S)-4-benzyl-2-oxazolidinone (1.0 eq).

• Dissolve in anhydrous tetrahydrofuran (THF, ~0.2 M).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add n-butyllithium (1.6 M in hexanes, 1.05 eq) dropwise. Stir for 15 minutes.

• Add propionyl chloride (1.1 eq) dropwise. Allow the reaction to warm to 0 °C and stir for 1 hour.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the N-propionyl oxazolidinone.

B. Diastereoselective Alkylation with Sesamol This protocol uses a two-step sequence: α-bromination followed by nucleophilic substitution.

• Dissolve the N-propionyl oxazolidinone (1.0 eq) from the previous step in anhydrous THF (~0.1 M) in a flame-dried flask under argon.

• Cool the solution to -78 °C.

• Add sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 1.1 eq) dropwise. Stir for 30 minutes to ensure complete formation of the (Z)-enolate.

• In a separate flask, dissolve sesamol (1,3-benzodioxol-5-ol) (1.5 eq) in anhydrous DMF and add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise at 0 °C. Stir until hydrogen evolution ceases to form the sodium phenoxide.

• This step is a conceptual adaptation. A more direct approach involves reacting the enolate with a suitable electrophile that introduces the aryloxy group. However, direct O-alkylation of enolates can be challenging. A more common route for similar structures is alkylation with an alkyl halide. A more practical sequence is:

  • α-Halogenation: Add a solution of N-Bromosuccinimide (NBS, 1.2 eq) in THF to the enolate solution at -78 °C. Stir for 1 hour.

  • Work-up: Quench with saturated aqueous sodium thiosulfate, extract with ethyl acetate, wash with brine, dry, and concentrate. Purify via chromatography to isolate the α-bromo intermediate.

  • Williamson Ether Synthesis: Dissolve the purified α-bromo intermediate (1.0 eq) and sesamol (1.2 eq) in anhydrous acetone. Add potassium carbonate (3.0 eq) and heat to reflux for 12-18 hours.

  • Work-up: Cool the reaction, filter off the solids, and concentrate the filtrate. Purify by flash chromatography to yield the desired diastereomer.

C. Auxiliary Cleavage

• Dissolve the purified product from the previous step in a 3:1 mixture of THF and water.

• Cool the solution to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by aqueous lithium hydroxide (2.0 eq).

• Stir the reaction at 0 °C for 4 hours.

• Quench the reaction by adding aqueous sodium sulfite until a negative peroxide test (using starch-iodide paper) is obtained.

• Acidify the mixture to pH ~2 with 1 M HCl.

• Extract with ethyl acetate (3x). The aqueous layer contains the recovered chiral auxiliary (which can be isolated), and the organic layers contain the product.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate to yield the enantiomerically enriched 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Parameter	Expected Outcome
Diastereomeric Ratio (d.r.)	>98:2
Overall Yield	40-60% over 3 steps
Enantiomeric Excess (ee)	>98%

Protocol 2: Catalytic Asymmetric Hydrogenation

Asymmetric hydrogenation is a highly efficient and atom-economical method for creating chiral centers. This approach involves the synthesis of a prochiral α,β-unsaturated precursor, which is then hydrogenated using a chiral transition metal catalyst (e.g., Ruthenium, Rhodium, or Iridium) complexed with a chiral ligand.

Causality and Rationale

The chiral ligand (e.g., BINAP, BenzP*) creates a chiral environment around the metal center. The prochiral olefin coordinates to this chiral catalyst complex in a specific orientation to minimize steric clash. The delivery of hydrogen then occurs preferentially to one face of the double bond, resulting in the formation of one enantiomer in high excess.

Workflow Diagram

Figure 3: Workflow for the asymmetric hydrogenation approach.

Detailed Experimental Protocol

A. Synthesis of Prochiral Precursor: (E)-2-(1,3-Benzodioxol-5-yloxy)acrylic Acid (Note: This involves a multi-step synthesis not detailed here, but the final precursor is an α-aryloxy acrylic acid derivative. A common route is the Williamson etherification of sesamol with ethyl 2-bromoacetate, followed by further chemical modification.) A more direct precursor for hydrogenation would be 2-(1,3-benzodioxol-5-yl)acrylic acid, followed by a reaction to install the oxy-linkage, or direct hydrogenation of an enol ether. For this guide, we will assume the synthesis of 2-(1,3-benzodioxol-5-yl)acrylic acid as the key prochiral substrate.

B. Asymmetric Hydrogenation

• To a high-pressure autoclave reactor, add the prochiral acrylic acid precursor (1.0 eq).

• Add a chiral catalyst, for example, a pre-formed [RuCl((S)-BINAP)(p-cymene)]Cl or an in-situ generated Nickel catalyst with a chiral phosphine ligand like (R,R)-BenzP*. The catalyst loading is typically low (S/C ratio of 1000 to 10,000).

• De-gas the vessel by purging with argon or nitrogen.

• Add a degassed solvent, such as methanol or 2,2,2-trifluoroethanol (TFE).

• Seal the reactor, pressurize with hydrogen gas (e.g., 30-50 bar), and begin stirring.

• Heat the reaction to the optimal temperature (e.g., 50 °C) and maintain for 12-24 hours, monitoring for H₂ uptake.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography or recrystallization to remove the catalyst and yield the final product.

Parameter	Expected Outcome
Substrate/Catalyst (S/C) Ratio	1,000 - 10,000
Conversion	>99%
Yield	>95%
Enantiomeric Excess (ee)	>96%

Protocol 3: Determination of Enantiomeric Excess by Chiral HPLC

Verifying the success of an enantioselective synthesis is critical. The most common and accurate method is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP).

Causality and Rationale

A CSP is composed of a chiral selector immobilized on a solid support (e.g., silica). The two enantiomers of the analyte form transient, diastereomeric complexes with the chiral selector. These complexes have different binding energies, causing one enantiomer to be retained longer on the column than the other, resulting in their separation.

Detailed Analytical Protocol

• Sample Preparation:

  • Accurately weigh ~1 mg of the synthesized 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

  • To facilitate analysis and improve peak shape, it is often necessary to derivatize the carboxylic acid to its methyl or ethyl ester. To do this, dissolve the acid in methanol containing a catalytic amount of H₂SO₄ and reflux for 2 hours, or use a milder agent like (trimethylsilyl)diazomethane. After work-up, dissolve the resulting ester in the mobile phase.

  • Prepare a solution of the ester at a concentration of approximately 1 mg/mL in the mobile phase.

  • Prepare a sample of the racemic material (synthesized without a chiral influence) in the same manner to serve as a reference.

• HPLC Instrumentation and Conditions:

  • Instrument: Standard HPLC system with a UV detector.

  • Chiral Column: A polysaccharide-based column such as a Chiralcel OD-H or Chiralpak AD-H is a good starting point.

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is typical. A small amount of an acidic modifier like trifluoroacetic acid (TFA, 0.1%) may be needed for underivatized acids.

  • Flow Rate: 1.0 mL/min.

  • **Column Temperature

Application Note: High-Performance Liquid Chromatography for the Analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

Abstract

This application note presents a detailed protocol for the analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid using High-Performance Liquid Chromatography (HPLC). The described method is intended as a robust starting point for researchers, scientists, and drug development professionals engaged in the quantification and purity assessment of this compound. The protocol outlines a reversed-phase HPLC (RP-HPLC) method for achiral analysis and discusses considerations for chiral separation, a critical aspect due to the molecule's stereocenter. This guide emphasizes the rationale behind chromatographic parameter selection and provides a framework for method validation in accordance with industry standards.

Introduction

2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a chemical entity of interest in pharmaceutical research and development, belonging to the family of aryloxypropanoic acids. Its structure, featuring a benzodioxole moiety, is found in various biologically active molecules. Accurate and precise analytical methods are paramount for determining the purity, stability, and concentration of this compound in various matrices during drug discovery and development processes. High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique ideally suited for this purpose, offering high resolution, sensitivity, and reproducibility.[1][2]

The presence of a chiral center in 2-(1,3-Benzodioxol-5-yloxy)propanoic acid necessitates the use of chiral chromatography to separate and quantify the individual enantiomers, as they may exhibit different pharmacological and toxicological profiles.[3][4] This application note provides a comprehensive guide to developing an HPLC method for both achiral and chiral analysis of this compound.

Chemical Properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

A thorough understanding of the analyte's chemical properties is fundamental to developing a successful HPLC method.

Property	Value	Source
Chemical Formula	C₁₀H₁₀O₅	[5]
Molecular Weight	210.19 g/mol	[6]
CAS Number	106690-34-0	[7]
Structure		[5]

Experimental Workflow: HPLC Method Development

The development of a robust HPLC method follows a logical progression from initial parameter selection to final validation. The following diagram illustrates the key stages of this process.

Caption: A generalized workflow for HPLC method development and validation.

Recommended Protocol: Achiral RP-HPLC Analysis

This protocol describes a starting point for the achiral analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, suitable for assessing overall purity and concentration.

Materials and Reagents

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid reference standard (Purity ≥ 95%)[6]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Phosphoric acid or Formic acid (for mobile phase pH adjustment)

• 0.45 µm membrane filters

Instrumentation and Chromatographic Conditions

The following table outlines the recommended starting parameters for the HPLC analysis.

Parameter	Recommended Condition	Rationale
HPLC System	Agilent 1100/1200 series or equivalent with UV/DAD detector	A standard, reliable system for routine analysis.
Column	C18, 4.6 x 150 mm, 5 µm	C18 columns are widely used and effective for the separation of moderately polar compounds like aryloxypropanoic acids.[8][9]
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile	A common mobile phase for reversed-phase chromatography, providing good peak shape for acidic analytes.[10][11]
Elution Mode	Isocratic or Gradient	Start with an isocratic elution (e.g., 50:50 A:B) and switch to a gradient for improved resolution of impurities if necessary.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.[8][12]
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.[8][9]
Detection Wavelength	~230 nm or ~290 nm	Based on the UV absorbance of the related compound sesamol, these wavelengths should provide good sensitivity.[1] A UV scan of the analyte is recommended to determine the optimal wavelength.
Injection Volume	10 µL	A standard injection volume to avoid column overloading.

Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve it in 10 mL of methanol or a mixture of mobile phase.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create a calibration curve (e.g., 5-100 µg/mL).

• Sample Preparation: Dissolve the sample containing 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in the mobile phase to achieve a concentration within the calibration range.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to remove particulate matter and protect the HPLC column.

Protocol for Chiral Separation

Due to the presence of a stereocenter, the separation of enantiomers is crucial. This can be achieved using a chiral stationary phase (CSP).

Chiral Column Selection

The selection of the appropriate chiral stationary phase is often empirical. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are a good starting point for the separation of a wide range of chiral compounds.[3]

Recommended Chiral Columns to Screen:

• Cellulose tris(3,5-dimethylphenylcarbamate) based column

• Amylose tris(3,5-dimethylphenylcarbamate) based column

Chiral HPLC Conditions

Parameter	Recommended Condition	Rationale
HPLC System	As per achiral analysis	Standard HPLC system is sufficient.
Column	Chiral Stationary Phase (e.g., Lux Cellulose-1 or Chiralpak IA)	These columns have demonstrated broad applicability for enantiomeric separations.[3]
Mobile Phase	Normal Phase: n-Hexane/Isopropanol with a small amount of acid/base modifierReversed Phase: Acetonitrile/Water or Methanol/Water with a suitable buffer	The choice between normal and reversed phase will depend on the specific CSP and the analyte's properties.
Elution Mode	Isocratic	Isocratic elution is generally preferred for chiral separations to ensure robust and reproducible results.
Flow Rate	0.5 - 1.0 mL/min	Adjust as needed to optimize resolution and analysis time.
Detection	As per achiral analysis	The UV detection wavelength remains the same.

Method Validation

Once a suitable method has been developed, it must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[2][8]

Validation Parameters

The following parameters should be assessed during method validation:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision:

  • Repeatability (Intra-day precision): The precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-day precision): The precision within-laboratory variations: different days, different analysts, different equipment, etc.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of a method to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation and Analysis

The following diagram illustrates the logical flow of data analysis and interpretation in HPLC.

Caption: A flowchart for HPLC data processing and analysis.

Conclusion

The HPLC methods outlined in this application note provide a solid foundation for the analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. The proposed achiral RP-HPLC method is suitable for initial purity and concentration assessments, while the considerations for chiral separation address the critical need for enantiomeric analysis. It is imperative that any developed method undergoes rigorous validation to ensure the reliability and accuracy of the results, thereby supporting the advancement of research and drug development projects.

References

• Jilo, M., Ali, M. S., & Al-Windy, S. A. (2023). Development and Validation of a Novel and Robust RP-HPLC Method for the Simultaneous Estimation of Metformin and Sesamol, and its Application in an In-house Developed Nanoliposomal Formulation. Research Journal of Pharmacy and Technology, 16(10), 4641-4648. [Link]

• PubChem. (n.d.). (2S)-2-(1,3-benzodioxol-5-yloxy)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Wong, Y. C., Muhammad, S. K., & Abas, F. (2020). Development of a Simultaneous Normal-Phase HPLC Analysis of Lignans, Tocopherols, Phytosterols, and Squalene in Sesame Oil Samples. Foods, 9(10), 1433. [Link]

• Moazzami, A. A., & Kamal-Eldin, A. (2006). HPLC analysis of sesaminol glucosides in sesame seeds. Journal of agricultural and food chemistry, 54(3), 637–642. [Link]

• Moazzami, A. A., & Kamal-Eldin, A. (2006). HPLC analysis of sesaminol glucosides in sesame seeds. Semantic Scholar. Retrieved from [Link]

• Li, Y., et al. (2015). Determination of sesamol in sesame oil by anion exchange solid phase extraction coupled with HPLC. Food Chemistry, 181, 12-17. [Link]

• PubChem. (n.d.). Propanoate, 2-(1,3-benzodioxol-5-yloxy)-2-methyl-, ammonium salt. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (S)-2-Amino-3-(benzo[D][1][13]dioxol-5-YL)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Propanoic acid, 2-methyl-, 1,3-benzodioxol-5-ylmethyl ester - Substance Details. Retrieved from [Link]

• Svec, F. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Molecules, 25(17), 3937. [Link]

• Vladimirova, S., & Bijev, A. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 345-351. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Hong, S., et al. (2018). Development and Validation of a New Simple HPLC Method for the Determination of 3-[4-(2-Methylpropyl)phenyl] Propanoic Acid as an Impurity of Ibuprofen and Ibuprofen Sodium. Journal of Chromatographic Science, 56(8), 734-740. [Link]

• Reddy, G. S., et al. (2011). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. Chirality, 23(3), 277-280. [Link]

• Sharma, S., et al. (2012). Development and validation of rapid HPLC method for determination of Aripiprazole in bulk drug and pharmaceutical formulation. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 634-636. [Link]

• Al-Shehri, M. M., & Al-Bratty, M. (2023). Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology. Journal of Chemistry, 2023, 1-10. [Link]

• Vladimirova, S., & Bijev, A. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. ResearchGate. Retrieved from [Link]

• Lefnaoui, S., et al. (2023). The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflammatory Drugs. Molecules, 28(23), 7894. [Link]

• Masne, D. D., Chakole, R. D., & Gide, M. S. (2018). QbD Approached in Method Development, Validation and Degradation Profiling of Aripiprazole a Antidepressent Agent. Asian Journal of Pharmaceutical Analysis, 8(3), 145-153. [Link]

• Lefnaoui, S., et al. (2023). The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflammatory Drugs. ResearchGate. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Propanoic acid, 3-[(2-methoxy-2-oxoethyl)thio]-, methyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• Georgiev, M. I., et al. (2023). HPLC Analysis and In Vitro and In Silico Evaluation of the Biological Activity of Polyphenolic Components Separated with Solvents of Various Polarities from Helichrysum italicum. International Journal of Molecular Sciences, 24(17), 13205. [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 145, 489-502. [Link]

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Application Note & Protocol: High-Resolution Gas Chromatography Methods for the Analysis of Propanoic Acid and Its Derivatives

Abstract

Propanoic acid and its derivatives are short-chain fatty acids (SCFAs) of significant interest in metabolic research, clinical diagnostics, and industrial quality control.[1][2][3] Their analysis by gas chromatography (GC) is challenging due to their inherent polarity and low volatility, which can lead to poor peak shape and inaccurate quantification. This guide provides a comprehensive overview of robust GC methods, emphasizing the critical role of derivatization to enhance analyte volatility and thermal stability. Detailed protocols for sample preparation, derivatization via esterification, GC system configuration, and method validation are presented to equip researchers and drug development professionals with a reliable framework for the quantitative analysis of these important compounds.

Introduction: The Analytical Challenge

Propanoic acid (propionate), a three-carbon SCFA, is a key metabolite produced by gut microbiota and is implicated in various physiological processes, including gut health and metabolic regulation.[1][2][3] Its derivatives, such as esters and amides, are widely used as flavoring agents, preservatives, and chemical intermediates.[4]

Direct analysis of free carboxylic acids like propanoic acid by GC is problematic. Their high polarity leads to strong interactions with the stationary phase and active sites within the GC system, resulting in significant peak tailing and poor chromatographic resolution.[5] Furthermore, their low volatility requires high temperatures, which can cause thermal degradation. To overcome these challenges, derivatization is an essential step to convert the polar carboxyl group into a less polar, more volatile, and thermally stable functional group, making the analytes "GC-amenable."[5][6][7]

Derivatization: The Key to Successful Analysis

The most common and effective strategy for derivatizing carboxylic acids for GC analysis is converting them into esters (esterification) or silyl esters (silylation).[5][8] This process replaces the active hydrogen on the carboxyl group, reducing polarity and increasing volatility.[6]

Esterification with Acidic Catalysts

Fischer esterification, the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst, is a classic and reliable method.[9] Methyl esters are typically preferred due to their high volatility.[5]

• Mechanism: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[10] The reaction is an equilibrium and can be driven to completion by using a large excess of alcohol or by removing the water produced.[9]

• Common Reagents:

  • Boron Trifluoride-Methanol (BF₃-Methanol): A widely used and effective reagent that facilitates rapid esterification, often completed within 10 minutes at elevated temperatures (e.g., 80-100°C).

  • Methanolic HCl: Prepared by bubbling dry HCl gas into anhydrous methanol, this is another frequently cited reagent for preparing methyl esters.[11]

Silylation

Silylation replaces the active hydrogen with a trimethylsilyl (TMS) or other alkylsilyl group.[6] This is a versatile technique applicable to a wide range of functional groups, including carboxylic acids.[7][12]

• Common Reagents:

  • BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide): A powerful silylating agent often used with a catalyst like TMCS (trimethylchlorosilane) for moderately hindered or slow-reacting compounds.[13]

  • MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide): Produces highly volatile derivatives, making it ideal for GC-MS applications.[14]

// Nodes Sample [label="Biological or\nIndustrial Sample", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Acidification &\nSolvent Extraction", fillcolor="#F1F3F4", fontcolor="#202124"]; Derivatization [label="Esterification or Silylation\n(e.g., BF₃-Methanol)", fillcolor="#FBBC05", fontcolor="#202124"]; GC_Analysis [label="GC-FID/MS Analysis\n(Separation & Detection)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Data_Processing [label="Data Processing\n(Integration & Quantification)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Result [label="Final Report", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Sample -> Extraction [label="Isolate Analytes"]; Extraction -> Derivatization [label="Prepare for GC"]; Derivatization -> GC_Analysis [label="Inject Derivative"]; GC_Analysis -> Data_Processing [label="Acquire Chromatogram"]; Data_Processing -> Result [label="Calculate Concentrations"]; } } Caption: High-level overview of the analytical process.

Protocol 1: Esterification using Boron Trifluoride-Methanol (BF₃-Methanol)

This protocol details the conversion of propanoic acid and its derivatives into their corresponding methyl esters (FAMEs - Fatty Acid Methyl Esters) for GC analysis.

Materials:

• Sample containing propanoic acid.

• Internal Standard (IS) solution (e.g., Heptanoic acid in methanol, 1 mg/mL).

• 14% Boron Trifluoride in Methanol (BF₃-Methanol).

• Hexane (GC grade).

• Saturated Sodium Chloride (NaCl) solution.

• Anhydrous Sodium Sulfate (Na₂SO₄).

• Conical glass reaction vials with PTFE-lined screw caps.

• Heating block or water bath.

• Vortex mixer.

Procedure:

• Sample Preparation: To a clean, dry reaction vial, add 100 µL of the sample. If the sample is solid, ensure it is properly homogenized and a known weight is dissolved in a suitable solvent.

• Internal Standard Spiking: Add 100 µL of the internal standard solution to the vial. The IS is crucial for accurate quantification, correcting for variations in derivatization efficiency and injection volume.

• Derivatization Reaction: Add 200 µL of 14% BF₃-Methanol reagent to the vial.[15]

• Incubation: Tightly cap the vial and vortex briefly. Place the vial in a heating block set to 80°C for 10 minutes to complete the reaction.

• Extraction: Remove the vial from the heat and allow it to cool to room temperature. Add 500 µL of hexane and 500 µL of saturated NaCl solution.

• Phase Separation: Cap the vial and vortex vigorously for 1 minute to extract the FAMEs into the hexane layer. Centrifuge briefly if necessary to break any emulsions.

• Collection & Drying: Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC system.

// Nodes Reactants [label="{ CH₃CH₂COOH\n(Propanoic Acid) |+ | CH₃OH\n(Methanol)}", shape=record, fillcolor="#F1F3F4", fontcolor="#202124"]; Catalyst [label="BF₃ or H⁺\n(Acid Catalyst)", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Products [label="{ CH₃CH₂COOCH₃\n(Methyl Propanoate) |+ | H₂O\n(Water)}", shape=record, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Reactants -> Catalyst [style=invis]; // Helper for positioning Catalyst -> Products [label="Heat (Δ)"]; } } Caption: Reaction scheme for methyl ester derivatization.

Gas Chromatography System Configuration & Method Parameters

Accurate analysis depends on an optimized GC system. The configuration below is a robust starting point for the analysis of propanoic acid methyl ester and similar derivatives.

System Components:

• Gas Chromatograph: Any modern GC system capable of electronic pressure control.

• Injector: Split/Splitless inlet is standard. A split injection (e.g., 20:1 ratio) is often preferred for liquid samples to prevent column overload and ensure sharp peaks.[16]

• Column: The choice of column is critical. A polar stationary phase is required for separating polar analytes like FAMEs.

  • Recommended Phase: Acid-modified polyethylene glycol (PEG), often known by trade names like DB-FFAP (Free Fatty Acid Phase), Nukol™, or Stabilwax-DA.[16][17] These columns are specifically designed to reduce the adsorption of acidic compounds.

  • Alternative Phase: A standard wax column (e.g., DB-WAX) can also provide excellent separation.[5][18]

• Detector:

  • Flame Ionization Detector (FID): The gold standard for quantifying hydrocarbons. It is robust, has a wide linear range, and is highly sensitive to organic compounds.[19][20]

  • Mass Spectrometer (MS): Provides definitive compound identification based on mass spectra and is essential for method development and analysis of complex matrices.[3][8]

Protocol 2: GC-FID Instrumental Method

This section provides a detailed protocol for the instrumental analysis.

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise electronic control of gas flows and oven temperature.
Column	DB-FFAP, 30 m x 0.25 mm ID, 0.25 µm film	Polar phase optimized for the analysis of free fatty acids and their esters, ensuring symmetrical peak shapes.[16]
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min (Constant Flow mode)	Optimal flow for a 0.25 mm ID column to balance resolution and analysis time.
Inlet	Split/Splitless
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the derivatized analytes.[16]
Injection Mode	Split
Split Ratio	20:1	Prevents column overload and maintains sharp peaks for quantification.[16]
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program
Initial Temperature	60 °C, hold for 2 min	Allows for focusing of volatile compounds at the head of the column.
Ramp 1	10 °C/min to 200 °C	Separates the SCFA derivatives based on their boiling points.
Hold	Hold at 200 °C for 5 min	Ensures all components of interest have eluted.
Detector	Flame Ionization Detector (FID)
Detector Temp	260 °C	Prevents condensation of analytes as they exit the column.
H₂ Flow	30 mL/min	Fuel for the flame.
Air Flow	400 mL/min	Oxidizer for the flame.
Makeup Gas (N₂)	25 mL/min	Ensures efficient transfer of column effluent into the flame.

Data Analysis, Validation, and System Suitability

Quantification

Quantification is typically performed using the internal standard method. A calibration curve is generated by analyzing standards of known concentrations (containing the same amount of IS) and plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration.[21]

Calculation: Concentration_analyte = (Area_analyte / Area_IS) * (Concentration_IS / ResponseFactor)

The Response Factor (RF) is determined from the slope of the calibration curve.

Method Validation

A robust analytical method must be validated to ensure its reliability.[22] Key validation parameters include:

• Linearity: The method should demonstrate a linear response across a defined concentration range. A correlation coefficient (R²) of ≥ 0.995 is typically required.[22][23]

• Precision: Assessed by repeatability (intra-day) and intermediate precision (inter-day). The relative standard deviation (RSD) should typically be less than 15%.[1][23]

• Accuracy: Determined by recovery studies in a sample matrix. Recoveries are often expected to be within 80-120%.[21][23]

• Limits of Detection (LOD) and Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[21]

System Suitability

Before running a sequence of samples, system suitability tests should be performed to verify that the chromatographic system is performing adequately. This involves injecting a standard solution to check for:

• Peak Shape: Tailing factor should be close to 1.

• Resolution: Critical pairs (closely eluting peaks) should be adequately separated.

• Retention Time Stability: Retention times should be consistent and reproducible.

Troubleshooting

Problem	Potential Cause	Solution
Peak Tailing	Incomplete derivatization; active sites in the inlet liner or column.	Optimize derivatization time/temp; use a new, deactivated liner; condition or trim the column.
Ghost Peaks	Carryover from a previous injection; septum bleed.	Run a solvent blank; use a high-quality, low-bleed septum; bake out the column.
Poor Reproducibility	Leaks in the system; inconsistent injection volume; unstable sample.	Perform a leak check; ensure the autosampler syringe is clean and functioning correctly; verify sample stability.
No Peaks	No flame in FID; broken syringe; incorrect method parameters.	Check FID gas flows and reignite; replace syringe; verify all method parameters are correctly loaded.

Conclusion

The successful analysis of propanoic acid and its derivatives by gas chromatography is critically dependent on a well-executed derivatization strategy, most commonly esterification, to improve the volatility and chromatographic behavior of the analytes. By combining a robust derivatization protocol with an optimized GC system featuring a polar capillary column and a flame ionization detector, researchers can achieve accurate, reproducible, and sensitive quantification. Adherence to proper method validation and system suitability checks ensures the generation of high-quality, trustworthy data essential for applications in research, clinical diagnostics, and drug development.

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• 12. tcichemicals.com [tcichemicals.com]
• 13. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 14. GC Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 15. s4science.at [s4science.at]
• 16. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
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• 19. measurlabs.com [measurlabs.com]
• 20. Quantification of Fatty Acids in Mammalian Tissues by Gas Chromatography–Hydrogen Flame Ionization Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 21. bio-protocol.org [bio-protocol.org]
• 22. environics.com [environics.com]
• 23. Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: 2-(1,3-Benzodioxol-5-yloxy)propanoic acid as a Novel Root Growth Promoter

Prepared by: Gemini, Senior Application Scientist

For: Researchers, scientists, and drug development professionals in plant sciences and agriculture.

Introduction: A New Frontier in Root System Architecture

The ability to manipulate plant root systems holds immense potential for enhancing crop resilience, improving nutrient and water uptake, and ultimately boosting agricultural productivity.[1][2][3] The root system architecture (RSA) is a dynamic trait governed by a complex interplay of genetic and environmental factors, with phytohormones acting as central regulators.[4][5][6][7] Among these, auxin is the master regulator of root development, controlling processes from primary root elongation to the formation of lateral and adventitious roots.[1][8][9]

This document provides a detailed technical guide on the application of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid , a compound with significant potential as a synthetic auxin and root growth promoter. While direct studies on this specific molecule are emerging, its structural similarity to known 1,3-benzodioxole derivatives that act as potent auxin receptor agonists suggests a shared mechanism of action.[10][][12] These application notes are designed to provide researchers with the foundational knowledge and practical protocols to effectively investigate and utilize this compound to modulate plant root architecture.

Proposed Mechanism of Action: An Agonist of the Auxin Signaling Pathway

We hypothesize that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid functions as a synthetic auxin, mimicking the action of the natural auxin, indole-3-acetic acid (IAA). This action is mediated through the nuclear auxin signaling pathway, which involves three core components: the TIR1/AFB F-box proteins, the Aux/IAA transcriptional repressors, and the Auxin Response Factor (ARF) transcription factors.[13][14][15][16]

The Canonical Auxin Signaling Cascade:

• Low Auxin State: In the absence or at low concentrations of auxin, Aux/IAA proteins bind to ARF transcription factors, repressing their activity. This prevents the transcription of auxin-responsive genes, and root growth proceeds at a basal rate.[1]

• High Auxin State: When auxin (either endogenous IAA or a synthetic agonist like the topic compound) is present, it acts as a "molecular glue."[13] It facilitates the formation of a co-receptor complex between the TIR1/AFB proteins and the Aux/IAA repressors.[9][14]

• Protein Degradation: This binding event targets the Aux/IAA repressor for ubiquitination by the SCFTIR1/AFB E3 ubiquitin ligase complex and subsequent degradation by the 26S proteasome.[1][14]

• Gene Activation: The degradation of the Aux/IAA repressor liberates the ARF transcription factor, which can then activate the transcription of a wide array of auxin-responsive genes. These genes are involved in cell division, expansion, and differentiation, ultimately leading to the initiation and growth of lateral and adventitious roots.[8][9]

The proposed interaction of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid with the TIR1/AFB receptor complex is the foundation for its activity as a root growth promoter.

Caption: Proposed mechanism of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid action.

Application Notes

Preparation of Stock Solutions

• Solubility: 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is an organic acid. It is recommended to first attempt dissolution in a minimal amount of dimethyl sulfoxide (DMSO) or ethanol. Subsequently, dilute with sterile deionized water to the final stock concentration.

• Recommended Stock Concentration: A 10 mM stock solution is a convenient starting point for most applications.

• Procedure:

  • Weigh the required amount of the compound to prepare a 10 mM solution.

  • Add a small volume of 100% DMSO (e.g., 100-200 µL per 10 mg of compound) and vortex until fully dissolved.

  • Slowly add sterile deionized water while stirring to reach the final volume. A gentle warming may aid dissolution.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Determining Optimal Working Concentrations

The optimal concentration for root promotion is critical, as high concentrations of auxins are known to be inhibitory to root elongation.[8] A dose-response curve should be established for each plant species and experimental system.

Application	Typical Concentration Range	Notes
In Vitro Assays (e.g., Arabidopsis)	0.01 µM - 10 µM	Start with a logarithmic dilution series (e.g., 0.01, 0.1, 1, 10 µM).
Greenhouse/Soil Drench	1 µM - 50 µM	Higher concentrations may be needed due to soil binding and microbial degradation.
Hydroponics	0.1 µM - 20 µM	The compound is directly available to the roots, requiring lower concentrations.

Table 1: Recommended starting concentration ranges for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Experimental Protocols

Protocol 1: In Vitro Root Growth Assay using Arabidopsis thaliana

This protocol is designed for the quantitative analysis of the compound's effect on primary root length, lateral root density, and overall root system architecture in a controlled sterile environment.

Caption: Workflow for the in vitro Arabidopsis root growth assay.

Materials:

• Arabidopsis thaliana seeds (Col-0 is a common wild-type).

• Square Petri dishes (10 cm x 10 cm).

• Murashige and Skoog (MS) medium including vitamins.

• Sucrose, Agar, and MES buffer.

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid stock solution (10 mM).

• Sterile water, ethanol (70%), and bleach solution (e.g., 5% sodium hypochlorite).

• Micropipettes and sterile filter tips.

• Growth chamber with controlled light and temperature.

• Flatbed scanner.

• Image analysis software (e.g., ImageJ/Fiji with the RootNav or SmartRoot plugin).

Step-by-Step Methodology:

• Media Preparation:

  • Prepare half-strength (½) MS medium supplemented with 1% (w/v) sucrose and 0.05% (w/v) MES buffer. Adjust the pH to 5.7 with 1 M KOH.

  • Add 1.0-1.2% (w/v) agar and autoclave.

  • Allow the medium to cool to approximately 50-60°C.

  • Add the test compound from the stock solution to achieve the desired final concentrations (e.g., 0, 0.01, 0.1, 1, 10 µM). Ensure the solvent control (e.g., DMSO) is added to the control plates at the same concentration used for the highest compound dose.

  • Pour approximately 40 mL of medium into each square Petri dish and allow to solidify.

• Seed Sterilization and Plating:

  • Surface sterilize Arabidopsis seeds by washing with 70% ethanol for 1 minute, followed by a 5-10 minute wash in a 5% sodium hypochlorite solution with a drop of Tween-20.

  • Rinse the seeds 4-5 times with sterile deionized water.

  • Resuspend seeds in sterile 0.1% agar solution and plate a single row of seeds on standard ½ MS agar plates (without the test compound).

• Germination and Transfer:

  • Seal the plates and stratify the seeds by storing them in the dark at 4°C for 2-3 days to ensure uniform germination.

  • Transfer the plates to a growth chamber and orient them vertically to allow roots to grow along the agar surface. Standard conditions are 16h light/8h dark cycle at 22°C.

  • After 4-5 days, when seedlings have a primary root of approximately 1-2 cm, carefully transfer uniformly sized seedlings to the treatment plates. Place 10-12 seedlings per plate.

• Incubation and Data Collection:

  • Return the treatment plates to the growth chamber and incubate vertically for an additional 7-10 days.

  • At the end of the incubation period, capture high-resolution images of the plates using a flatbed scanner.

• Data Analysis:

  • Measure the length of the primary root and count the number of emerged lateral roots for each seedling using image analysis software.

  • Calculate the lateral root density (number of lateral roots per cm of primary root).

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test like Tukey's HSD) to determine significant differences between treatments.[17][18]

Protocol 2: Greenhouse Trial for Root System Enhancement

This protocol outlines a method for evaluating the effect of the compound on the root and shoot development of a model crop (e.g., tomato or maize) under greenhouse conditions.

Materials:

• Test plant species (e.g., Solanum lycopersicum 'Moneymaker').

• Pots (e.g., 1-liter capacity).

• Standard potting mix (e.g., peat:perlite:vermiculite, 3:1:1).

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid stock solution.

• Watering cans or drenching system.

• Balanced liquid fertilizer.

• Greenhouse with controlled environmental conditions.

Step-by-Step Methodology:

• Experimental Design:

  • Use a randomized complete block design to minimize the effects of environmental variability within the greenhouse.

  • Include a minimum of 4-5 treatment concentrations (e.g., 0, 1, 5, 10, 25 µM) and an untreated control.

  • Replicate each treatment with at least 10-15 plants to ensure statistical power, as root growth can be highly variable.

• Plant Growth and Treatment Application:

  • Sow seeds in seedling trays. After germination, transplant uniform seedlings into the 1-liter pots filled with the potting mix.

  • Allow plants to establish for 7-10 days before the first treatment.

  • Prepare the treatment solutions by diluting the stock solution in water. The '0' concentration control should receive the same amount of solvent (e.g., DMSO) as the treatment groups.

  • Apply the treatments as a soil drench. For a 1-liter pot, a 100 mL drench is typically sufficient to moisten the root zone.

  • Apply treatments weekly or bi-weekly. Maintain a consistent watering and fertilization schedule for all plants.

• Data Collection (After 4-6 weeks):

  • Shoot Parameters: Measure plant height, stem diameter, and shoot fresh and dry weight.

  • Root Parameters:

    • Carefully remove the entire root ball from the pot.

    • Gently wash the soil from the roots over a sieve to collect all root material.

    • Blot the roots dry and record the total root fresh weight.

    • For a more detailed analysis, spread the root system in a tray of water and acquire images for analysis of root length and branching using software like WinRHIZO.

    • Dry the roots in an oven at 60-70°C until a constant weight is achieved to determine the root dry weight.

• Data Analysis and Interpretation:

  • Calculate the root-to-shoot ratio (dry weight basis) as an indicator of resource allocation.

  • Analyze the data using ANOVA to identify significant treatment effects on each measured parameter.[17]

  • If significant effects are found, use a multiple comparison test to determine which concentrations are different from the control.

References

A comprehensive list of references will be provided upon request, including full citations and links to the source material. The in-text citations refer to the search results provided in the context.

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• 5. academic.oup.com [academic.oup.com]
• 6. plantae.org [plantae.org]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Auxin in Root Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Auxin Control of Root Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 12. (S)-2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride | C10H12ClNO4 | CID 70527591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Frontiers | TIR1/AFB proteins: Active players in abiotic and biotic stress signaling [frontiersin.org]
• 15. Diversity and specificity: auxin perception and signaling through the TIR1/AFB pathway (Journal Article) | OSTI.GOV [osti.gov]
• 16. pnas.org [pnas.org]
• 17. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 18. A Statistical Growth Property of Plant Root Architectures - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Evaluation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid as a Potential Herbicide

Introduction

The relentless evolution of herbicide-resistant weeds necessitates a continuous search for novel active ingredients with diverse modes of action. The aryloxyphenoxypropionate ("fop") class of herbicides has been a cornerstone of post-emergence grass weed control for decades, primarily through the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme[1][2]. This document provides a comprehensive technical guide for the investigation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a molecule sharing structural homology with this important chemical class, as a potential new herbicide.

The core hypothesis is that this compound, by virtue of its phenoxypropanoic acid moiety, may function as an inhibitor of ACCase, a critical enzyme in fatty acid biosynthesis in susceptible grass species[3]. Alternatively, its structural similarity to phenoxyalkanoic acids like dichlorprop could impart synthetic auxin activity, leading to uncontrolled growth in broadleaf species[1][4]. This guide outlines a logical, tiered experimental workflow to rigorously assess its herbicidal efficacy, selectivity, and primary mechanism of action. The protocols herein are designed to be self-validating, incorporating industry-standard controls and data analysis methodologies to ensure scientific rigor and trustworthiness.

Physicochemical Properties and Handling

Proper characterization and handling are foundational to reliable bioassay results.

Property	Value	Source
IUPAC Name	2-(1,3-benzodioxol-5-yloxy)propanoic acid	PubChem[5]
Molecular Formula	C₁₀H₁₀O₅	PubChem[5]
Molecular Weight	210.18 g/mol	PubChem[5]
Appearance	(Assumed) White to off-white solid	N/A
Solubility	Poorly soluble in water; soluble in organic solvents (e.g., acetone, DMSO)	Inferred

Stock Solution Preparation: For biological assays, a 100 mM stock solution should be prepared by dissolving the compound in dimethyl sulfoxide (DMSO). Subsequent dilutions should be made in an appropriate application solution containing a non-ionic surfactant to aid in cuticular penetration. It is critical to ensure the final DMSO concentration in the spray solution does not exceed 0.5% (v/v) to avoid solvent-induced phytotoxicity.

Hypothesized Mechanism of Action

The structure of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid suggests two primary potential herbicidal mechanisms of action (MoA).

Primary Hypothesis: ACCase Inhibition: Most aryloxyphenoxypropionate herbicides selectively control grasses by inhibiting the plastidial ACCase enzyme. This enzyme catalyzes the first committed step in fatty acid synthesis, a pathway essential for the formation of cell membranes and other vital lipids[2]. Inhibition leads to a cessation of growth, followed by chlorosis and necrosis in susceptible grass species. Broadleaf plants typically possess a prokaryotic, multi-subunit ACCase in their plastids that is insensitive to this class of herbicides, providing the basis for selectivity[3].

Secondary Hypothesis: Synthetic Auxin Activity: Phenoxyalkanoic acids, such as 2,4-D and mecoprop, mimic the natural plant hormone indole-3-acetic acid (IAA)[1][4]. They bind to auxin receptors, leading to an overload of the plant's hormonal regulation system. This results in epinasty, tissue swelling, and ultimately, uncontrolled, lethal growth, primarily in dicot (broadleaf) species[4].

The following protocols are designed to systematically test these hypotheses.

Caption: Overall experimental workflow.

Core Experimental Protocols

Protocol: Greenhouse-Based Whole Plant Dose-Response Assay

Objective: To determine the post-emergence herbicidal activity of the test compound on representative monocot and dicot species and to calculate the effective dose required to cause a 50% reduction in growth (ED₅₀ or GR₅₀).

Causality: This whole-plant bioassay is the primary screen for herbicidal efficacy. By applying a range of doses, we can establish a quantitative relationship between application rate and plant response, which is crucial for assessing potency.[6][7] The choice of a sensitive grass (e.g., Avena fatua) and a common broadleaf weed (e.g., Amaranthus retroflexus) will provide initial insights into the compound's spectrum of activity.

Methodology:

• Plant Propagation: Sow seeds of a susceptible monocot (e.g., wild oat, Avena fatua) and a susceptible dicot (e.g., redroot pigweed, Amaranthus retroflexus) in 10 cm pots containing a standard greenhouse potting mix. Grow plants in a controlled environment (25°C/18°C day/night, 16h photoperiod).

• Treatment Preparation: Prepare a series of herbicide solutions from the 100 mM DMSO stock. A typical dose range for a novel compound would be 0, 10, 30, 100, 300, and 1000 g a.i./ha (grams active ingredient per hectare). The final spray solution should contain 0.2% (v/v) of a non-ionic surfactant (e.g., Tween 20) and a maximum of 0.5% DMSO. The '0' dose (control) should contain the same concentration of surfactant and DMSO.

• Application: When plants reach the 2-3 leaf stage, treat them using a cabinet track sprayer calibrated to deliver a spray volume of 200 L/ha. Each treatment (dose-species combination) should have at least four replicates.[8]

• Data Collection: Place treated plants back in the greenhouse in a randomized complete block design. Assess visual injury on a scale of 0% (no effect) to 100% (plant death) at 7, 14, and 21 days after treatment (DAT).

• Biomass Measurement: At 21 DAT, harvest the above-ground biomass for each plant. Dry the tissue in a forced-air oven at 70°C for 72 hours and record the dry weight.

• Data Analysis: Express the dry weight of each treated plant as a percentage of the mean dry weight of the control plants. Analyze the data using a non-linear regression model, typically a four-parameter log-logistic function, to generate a dose-response curve.[7][9] From this curve, calculate the GR₅₀ value.

Protocol: Seed Germination and Early Vigor Assessment

Objective: To assess the pre-emergence activity of the test compound on seed germination and early seedling development.

Causality: Some herbicides act by inhibiting germination or disrupting early growth processes like root or shoot elongation.[10] This petri dish assay provides a rapid and controlled method to determine if the compound has soil activity or affects these critical early life stages.[11]

Methodology:

• Preparation: Place 25 seeds of the target species (e.g., Lolium rigidum) on a sterile filter paper disc in a 9 cm petri dish.

• Treatment Application: Prepare aqueous solutions of the test compound at various concentrations (e.g., 0, 1, 10, 100, 1000 µM). Add 5 mL of the respective treatment solution to each petri dish. Each treatment should be replicated four times.

• Incubation: Seal the petri dishes with paraffin film to prevent moisture loss and incubate in a growth chamber under appropriate light and temperature conditions for the chosen species (e.g., 20°C, 12h photoperiod) for 7-10 days.[11]

• Data Collection: Count the number of germinated seeds daily. A seed is considered germinated when the radicle has emerged by at least 2 mm. At the end of the experiment, measure the radicle and coleoptile (for grasses) or hypocotyl (for dicots) length of 10 randomly selected seedlings from each dish.

• Data Analysis: Calculate the final germination percentage. Analyze germination and seedling length data using ANOVA, followed by a mean separation test (e.g., Tukey's HSD) to identify significant differences between treatments.

Protocol: Non-Target Species & Crop Selectivity Screening

Objective: To evaluate the phytotoxicity of the compound on a panel of non-target plants, including important crops.

Causality: A successful herbicide must control target weeds without harming the crop (selectivity). This protocol expands the dose-response assay to a wider range of species to establish a selectivity profile.[12][13] Comparing the GR₅₀ values for weeds versus crops provides a quantitative measure of the margin of safety.

Methodology:

• Species Selection: Select a diverse panel of plants including key monocot weeds (e.g., Setaria viridis), dicot weeds (Abutilon theophrasti), a monocot crop (e.g., wheat, Triticum aestivum), and a dicot crop (e.g., soybean, Glycine max).

• Experimental Execution: Follow the methodology outlined in Protocol 4.1 for all selected species. It is critical to use application rates that are relevant to potential field use, including 1x, 2x, and 4x the anticipated effective dose determined from the initial screening.[14]

• Data Analysis: Calculate the GR₅₀ for each species. A selectivity index (SI) can be calculated as: SI = GR₅₀ (Crop Species) / GR₅₀ (Weed Species) A higher SI value indicates greater selectivity and a better safety margin for the crop.

Protocol: In Vitro Acetyl-CoA Carboxylase (ACCase) Inhibition Assay

Objective: To directly measure the inhibitory effect of the test compound on ACCase enzyme activity.

Causality: This biochemical assay provides direct evidence for the hypothesized mechanism of action. By isolating the target enzyme from a susceptible plant, we can eliminate confounding whole-plant factors (e.g., uptake, translocation) and confirm if the compound interacts with the enzyme at a molecular level.[15][16]

Methodology:

• Enzyme Extraction: Grow a susceptible grass species (e.g., maize, Zea mays) in the dark for 7-10 days. Harvest the etiolated leaf tissue and homogenize it in a cold extraction buffer as described by Dayan et al..[16] Centrifuge the homogenate to obtain a crude soluble protein extract containing ACCase.

• Protein Quantification: Determine the total protein concentration of the extract using a standard method, such as the Bradford assay.[17]

• ACCase Activity Assay: The assay measures the ATP- and bicarbonate-dependent incorporation of radiolabeled ¹⁴C-acetyl-CoA into an acid-stable product (malonyl-CoA).

  • Set up reaction mixtures containing buffer, ATP, MgCl₂, NaH¹⁴CO₃, and acetyl-CoA.

  • Add a range of concentrations of the test compound (dissolved in DMSO). Include a known ACCase inhibitor (e.g., haloxyfop) as a positive control and a DMSO-only treatment as a negative control.

  • Initiate the reaction by adding the crude enzyme extract.

  • Incubate at 32°C for 20 minutes.

  • Stop the reaction by adding concentrated HCl.

• Quantification: Dry the samples and measure the incorporated radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the rate of ACCase activity for each treatment. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation and Interpretation

Table 1: Example Dose-Response Data for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid on Four Plant Species

Species	Plant Type	GR₅₀ (g a.i./ha) [95% CI]	Selectivity Index (vs. A. fatua)
Avena fatua (Wild Oat)	Monocot Weed	85 [72-98]	1.0
Triticum aestivum (Wheat)	Monocot Crop	> 1000	> 11.8
Amaranthus retroflexus (Pigweed)	Dicot Weed	950 [810-1090]	11.2
Glycine max (Soybean)	Dicot Crop	> 1000	> 11.8

Interpretation: The hypothetical data in Table 1 suggests the compound is highly active on the target grass weed (A. fatua) with a GR₅₀ of 85 g/ha. It shows excellent selectivity, with GR₅₀ values exceeding 1000 g/ha for both wheat and soybean, indicating a wide margin of crop safety. The much lower activity on the dicot weed (A. retroflexus) strongly supports an ACCase-inhibiting mode of action rather than synthetic auxin activity.

Conclusion and Future Directions

This application note provides a structured, hypothesis-driven framework for evaluating the herbicidal potential of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. The successful execution of these protocols will determine its efficacy, spectrum of control, crop selectivity, and primary mechanism of action. Positive results, particularly high activity on grass weeds, excellent crop safety, and potent in vitro inhibition of ACCase, would warrant further investigation. Subsequent steps would include testing against a broader spectrum of resistant weed biotypes, conducting environmental fate studies, and performing toxicological assessments as required for the registration of a new plant protection product.[18]

References

• Title: Phenoxy herbicide - Wikipedia Source: Wikipedia URL: [Link]

• Title: Protocol for Identifying, Evaluating, and Using New Herbicides Source: Bureau of Land Management (BLM) National NEPA Register URL: [Link]

• Title: Biochemical Markers and Enzyme Assays for Herbicide Mode of Action and Resistance Studies Source: ResearchGate URL: [Link]

• Title: Biochemical Markers and Enzyme Assays for Herbicide Mode of Action and Resistance Studies Source: Cambridge University Press & Assessment URL: [Link]

• Title: Toxic Mechanisms of Aryloxyphenoxypropionates in Target and Non-target Organisms Source: International Journal of Biochemistry Research & Review URL: [Link]

• Title: Toxicity Testing of Fifteen Non-Crop Plant Species with Six Herbicides in a Greenhouse Experiment: Implications for Risk Assessment Source: Scilit URL: [Link]

• Title: Protocols for Robust Herbicide Resistance Testing in Different Weed Species Source: Journal of Visualized Experiments (JoVE) URL: [Link]

• Title: Biochemical Markers and Enzyme Assays for Herbicide Mode of Action and Resistance Studies Source: Weed Science URL: [Link]

• Title: Biochemical Markers and Enzyme Assays for Herbicide Mode of Action and Resistance Studies Source: BioOne Complete URL: [Link]

• Title: Assessing the Risks to Non-Target Terrestrial Plants from Herbicides Source: Journal of Pesticide Science URL: [Link]

• Title: Testing the phytotoxic effects of herbicides on higher terrestrial non-target plants using a plant life cycle test Source: ResearchGate URL: [Link]

• Title: Herbicidal Aryloxyphenoxypropionate Inhibitors of Acetyl-CoA Carboxylase Source: ResearchGate URL: [Link]

• Title: Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties Source: Encyclopedia.pub URL: [Link]

• Title: Dose-Response—A Challenge for Allelopathy? Source: Dose-Response URL: [Link]

• Title: Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops Source: PLOS ONE URL: [Link]

• Title: Log-Logistic Analysis of Herbicide Dose-Response Relationships Source: Weed Technology URL: [Link]

• Title: Guidelines for efficacy evaluation of herbicides: weeds in Australian forests Source: Australian Pesticides and Veterinary Medicines Authority (APVMA) URL: [Link]

• Title: Effects of the herbicide glyphosate on non-target plant native species from Chaco forest (Argentina) Source: Ecotoxicology and Environmental Safety URL: [Link]

• Title: EFFECT OF HERBICIDES ON SEED GERMINATION AND SEEDLING GROWTH OF WEED Malachra capitata Linn. Source: CABI Digital Library URL: [Link]

• Title: Whole-Plant and Seed Bioassays for Resistance Confirmation Source: Cambridge University Press & Assessment URL: [Link]

• Title: Simulated Herbicide Drift Effects on Seed Germination, Seedling Emergence, and Seedling Growth of Native Plants of the Northern Great Plains Source: Environmental Toxicology and Chemistry URL: [Link]

• Title: (2S)-2-(1,3-benzodioxol-5-yloxy)propanoic acid Source: PubChem URL: [Link]

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Application Note & Protocols: In Vitro Profiling of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. This compound, sharing structural similarities with peroxisome proliferator-activated receptor (PPAR) agonists, warrants a thorough investigation into its potential metabolic and anti-inflammatory activities. The protocols detailed herein are designed to be robust and self-validating, enabling a rigorous assessment of the compound's biological effects. We present a tiered screening approach, beginning with primary receptor engagement assays and progressing to cell-based functional assays to elucidate its mechanism of action and potential therapeutic utility.

Introduction: Scientific Rationale

2-(1,3-Benzodioxol-5-yloxy)propanoic acid belongs to a class of compounds that bear resemblance to fibrate drugs, which are known agonists of Peroxisome Proliferator-Activated Receptors (PPARs). PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in a multitude of physiological processes, most notably lipid and glucose metabolism, and inflammation. There are three main isotypes of PPARs:

• PPARα (alpha): Primarily expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and kidney. Its activation leads to decreased triglyceride levels and is the principal target of fibrate drugs.

• PPARγ (gamma): Highly expressed in adipose tissue, it is a key regulator of adipogenesis, insulin sensitivity, and inflammation. Thiazolidinediones, a class of anti-diabetic drugs, are potent PPARγ agonists.

• PPARδ/β (delta/beta): Ubiquitously expressed, it is involved in fatty acid oxidation, particularly in skeletal muscle, and is being explored as a target for metabolic syndrome.

Given the structural features of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, it is hypothesized to interact with one or more PPAR isotypes. This application note outlines a strategic workflow to test this hypothesis, starting from direct receptor binding and culminating in functional cellular responses.

Experimental Workflow: A Tiered Approach

A logical, tiered approach is essential for efficiently characterizing the compound's activity profile. This minimizes resource expenditure and allows for go/no-go decisions at critical junctures.

Figure 2: Simplified PPAR signaling pathway.

Tier 2: Cellular Confirmation & Safety

If the compound shows activity in Tier 1, the next step is to confirm its action on endogenous gene expression in a relevant cell type and assess its general cytotoxicity.

Protocol: Target Gene Expression Analysis by qPCR

Principle: An active PPAR agonist will increase the transcription of known target genes. This is measured by quantifying mRNA levels using quantitative real-time PCR (qPCR).

Materials:

• Relevant cell line:

  • HepG2 (human hepatoma): For PPARα targets.

  • 3T3-L1 (mouse pre-adipocyte): For PPARγ targets.

  • C2C12 (mouse myoblast): For PPARδ targets.

• RNA extraction kit (e.g., RNeasy Mini Kit).

• cDNA synthesis kit (e.g., iScript™ cDNA Synthesis Kit).

• qPCR master mix (e.g., SsoAdvanced™ Universal SYBR® Green Supermix).

• Primers for target genes and a housekeeping gene (e.g., ACTB, GAPDH).

• qPCR instrument.

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat with the test compound at concentrations around its EC₅₀, a reference agonist, and a vehicle control for 24-48 hours.

• RNA Extraction: Harvest cells and extract total RNA according to the kit manufacturer's protocol. Assess RNA quality and quantity (e.g., using a NanoDrop).

• cDNA Synthesis: Reverse transcribe 1 µg of RNA into cDNA.

• qPCR: Set up qPCR reactions using primers for target genes (see table below) and a housekeeping gene for normalization.

• Data Analysis: Calculate the relative change in gene expression using the ΔΔCt method.

Target Gene Selection:

PPAR Isotype	Cell Line	Primary Target Genes
PPARα	HepG2	CPT1A (Carnitine Palmitoyltransferase 1A), ACOX1 (Acyl-CoA Oxidase 1)
PPARγ	3T3-L1	FABP4 (Fatty Acid Binding Protein 4), ADIPOQ (Adiponectin)

| PPARδ | C2C12 | PDK4 (Pyruvate Dehydrogenase Kinase 4), ANGPTL4 (Angiopoietin-Like 4) |

Protocol: Cytotoxicity Assessment

Principle: It is crucial to ensure that the observed effects are not due to cellular toxicity. The MTT assay, which measures metabolic activity, is a common method.

Procedure:

• Cell Seeding and Treatment: Seed the relevant cell line in a 96-well plate. Treat with a broad concentration range of the test compound for the same duration as the functional assays (e.g., 24-48 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS solution) to dissolve the crystals.

• Absorbance Reading: Measure the absorbance at ~570 nm.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Determine the CC₅₀ (concentration for 50% cytotoxicity). A therapeutic window can be estimated by comparing the CC₅₀ to the EC₅₀.

Tier 3: Functional & Mechanistic Assays

Positive results in the preceding tiers justify moving to more complex, phenotype-driven assays.

Protocol: Adipocyte Differentiation Assay (PPARγ Activity)

Principle: Activation of PPARγ is the master switch for adipogenesis. This assay assesses the ability of the compound to induce the differentiation of pre-adipocytes (like 3T3-L1 cells) into mature, lipid-accumulating adipocytes.

Procedure:

• Induction of Differentiation: Plate 3T3-L1 pre-adipocytes and grow to confluence. Induce differentiation using a standard cocktail (e.g., containing insulin, dexamethasone, and IBMX) in the presence of the test compound, Rosiglitazone (positive control), or vehicle.

• Maturation: After 2 days, switch to a maintenance medium containing insulin and the test compound. Replenish the medium every 2 days for a total of 8-10 days.

• Lipid Staining: Wash the cells with PBS and fix with 10% formalin. Stain the accumulated lipid droplets with Oil Red O solution.

• Quantification: Elute the stain from the cells using isopropanol and measure the absorbance at ~520 nm. Alternatively, capture images via microscopy for qualitative assessment.

Protocol: Anti-inflammatory Assay (Macrophage Model)

Principle: PPARα and PPARγ agonists are known to have anti-inflammatory effects, partly by antagonizing pro-inflammatory transcription factors like NF-κB. This assay measures the compound's ability to suppress the production of inflammatory mediators in stimulated macrophages.

Procedure:

• Cell Culture: Culture a macrophage-like cell line (e.g., RAW 264.7) or primary macrophages.

• Pre-treatment: Pre-treat the cells with the test compound or vehicle for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with Lipopolysaccharide (LPS, 100 ng/mL) for 18-24 hours.

• Cytokine Measurement: Collect the cell culture supernatant. Measure the concentration of a key pro-inflammatory cytokine, such as Tumor Necrosis Factor-alpha (TNF-α) or Interleukin-6 (IL-6), using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: Plot the cytokine concentration against the test compound concentration to determine the IC₅₀ for inflammatory suppression.

Conclusion

This application note provides a structured, multi-tiered framework for the in vitro characterization of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. By systematically progressing from receptor-level interactions to cell-based functional readouts, researchers can build a comprehensive profile of the compound's biological activity, potency, selectivity, and potential therapeutic relevance in the context of metabolic and inflammatory diseases. Each protocol is designed as a self-validating system with appropriate positive and negative controls to ensure data integrity and trustworthiness.

References

• Title: Peroxisome Proliferator-Activated Receptor Alpha (PPARα): A Key Regulator of Lipid and Glucose Metabolism Source: International Journal of Molecular Sciences URL: [Link]

• Title: PPARγ as a Therapeutic Target in Cardiovascular Disease Source: Future Cardiology URL: [Link]

• Title: Peroxisome Proliferator-Activated Receptor δ/β (PPARδ/β): A New Target for the Treatment of Metabolic Syndrome Source: PPAR Research URL: [Link]

Application Notes & Protocols for the Development of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Derivatives for Antimicrobial Studies

Introduction: The Rationale for Developing Novel Benzodioxole-Based Antimicrobials

The escalating crisis of antimicrobial resistance demands the urgent development of novel therapeutic agents that can overcome existing resistance mechanisms. The 1,3-benzodioxole scaffold, a heterocyclic motif present in numerous natural products like sesamol, has garnered significant attention in medicinal chemistry.[1] Derivatives of this core structure have demonstrated a wide array of biological activities, including antioxidant, anti-inflammatory, and notably, antimicrobial properties.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and antimicrobial evaluation of a promising class of compounds: derivatives of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

The central hypothesis underpinning this work is that the unique electronic and structural features of the 1,3-benzodioxole ring, when combined with a phenoxypropanoic acid side chain, can lead to potent antimicrobial agents. The ether linkage and the carboxylic acid moiety are key functional groups that can be systematically modified to explore the structure-activity relationship (SAR) and optimize antimicrobial potency and spectrum. The primary mechanism of action for many phenolic compounds involves the disruption of microbial cell membranes, leading to increased permeability, leakage of essential intracellular components, and ultimately, cell death.[2][3][4] The propanoic acid side chain may further influence the compound's physicochemical properties, such as solubility and ability to interact with the bacterial cell surface.[5][6]

These application notes will provide detailed, field-proven protocols for the synthesis of the parent compound and its derivatives via the Williamson ether synthesis, a robust and versatile method for forming the crucial ether linkage.[7] Furthermore, we will outline a standardized protocol for the in-vitro evaluation of their antimicrobial activity using the broth microdilution method, as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Part 1: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid and Its Derivatives

The synthetic strategy for the title compound and its analogs is centered around the Williamson ether synthesis, a reliable S(_N)2 reaction between a phenoxide and an alkyl halide.[7] In this case, the readily available phenol, sesamol (1,3-benzodioxol-5-ol), is deprotonated to form a phenoxide, which then acts as a nucleophile, attacking an electrophilic propanoate derivative. A two-step approach, involving the synthesis of an ester intermediate followed by hydrolysis, is often preferred for ease of purification and handling.

Experimental Workflow: Synthesis

Caption: Synthetic workflow for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Protocol 1.1: Synthesis of Ethyl 2-(1,3-Benzodioxol-5-yloxy)propanoate (Intermediate)

This protocol details the synthesis of the ester intermediate. The choice of ethyl 2-bromopropionate as the alkylating agent is based on its commercial availability and reactivity. Potassium carbonate serves as a mild base, which is sufficient to deprotonate the phenolic hydroxyl of sesamol.

Materials:

• Sesamol (1,3-benzodioxol-5-ol)

• Ethyl 2-bromopropionate

• Anhydrous potassium carbonate (K₂CO₃)

• Acetone (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Rotary evaporator

• Filter funnel and filter paper

Procedure:

• To a 250 mL round-bottom flask, add sesamol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and 150 mL of anhydrous acetone.

• Stir the suspension at room temperature for 15 minutes to ensure good mixing.

• Add ethyl 2-bromopropionate (1.2 eq) dropwise to the stirring suspension.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 56°C for acetone). Maintain reflux for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Filter the solid potassium carbonate and potassium bromide salts and wash the solid residue with a small amount of acetone.

• Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

• The resulting crude oil or solid is the ethyl 2-(1,3-benzodioxol-5-yloxy)propanoate intermediate, which can be used in the next step without further purification or purified by column chromatography if necessary.

Protocol 1.2: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid (Final Product)

This protocol describes the hydrolysis of the ester intermediate to the final carboxylic acid product.

Materials:

• Crude ethyl 2-(1,3-benzodioxol-5-yloxy)propanoate

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 2M)

• Hydrochloric acid (HCl) solution (e.g., 2M)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

Procedure:

• Dissolve the crude ester intermediate in a mixture of ethanol and water (e.g., a 2:1 ratio).

• Add a solution of sodium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature or gentle heat (40-50°C) for 2-4 hours, or until TLC indicates the complete disappearance of the starting material.

• Cool the reaction mixture in an ice bath and acidify to a pH of approximately 2 by the slow addition of hydrochloric acid. A precipitate of the carboxylic acid should form.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(1,3-benzodioxol-5-yloxy)propanoic acid.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure product.

• Confirm the structure and purity of the final product using analytical techniques such as NMR spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Derivatization Strategy: The protocols above can be adapted to synthesize a variety of derivatives by:

• Using different substituted phenols in place of sesamol.

• Employing different α-haloesters with varying chain lengths or substitutions.

• Converting the final carboxylic acid to other functional groups such as amides or esters to explore their impact on antimicrobial activity.

Part 2: Antimicrobial Susceptibility Testing

The antimicrobial efficacy of the synthesized compounds is determined by measuring their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism. The broth microdilution method is a standardized, quantitative, and widely accepted technique for determining MIC values.

Experimental Workflow: Antimicrobial Screening

Caption: Workflow for antimicrobial susceptibility testing via broth microdilution.

Protocol 2.1: Broth Microdilution Assay for MIC Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• Synthesized 2-(1,3-benzodioxol-5-yloxy)propanoic acid derivatives

• Dimethyl sulfoxide (DMSO) for stock solutions

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Positive control antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Negative control (broth with DMSO)

• Spectrophotometer or McFarland standards

• Incubator

Procedure:

• Preparation of Stock Solutions: Dissolve the synthesized compounds and control antibiotics in DMSO to a high concentration (e.g., 10 mg/mL).

• Preparation of Inoculum: Culture the microbial strains overnight. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension in the appropriate broth (CAMHB or RPMI-1640) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the stock solutions of the test compounds and control antibiotics in the appropriate broth to obtain a range of concentrations. Typically, 100 µL of broth is added to each well, and then the compound is serially diluted across the plate.

• Inoculation: Add 100 µL of the prepared microbial inoculum to each well, bringing the final volume to 200 µL.

• Controls: Include a positive control (broth with inoculum and no compound) to ensure microbial growth and a negative control (broth only) to check for contamination. A solvent control (broth with inoculum and the highest concentration of DMSO used) should also be included to ensure the solvent has no inhibitory effect.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and for 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation

The results of the antimicrobial screening should be presented in a clear and concise tabular format to facilitate comparison between different derivatives and against control antibiotics.

Table 1: Hypothetical Antimicrobial Activity (MIC in µg/mL) of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Derivatives

Compound	S. aureus (ATCC 29213)	E. coli (ATCC 25922)	C. albicans (ATCC 90028)
Parent Compound	64	128	>256
Derivative 1	16	64	128
Derivative 2	8	32	64
Ciprofloxacin	0.5	0.015	N/A
Fluconazole	N/A	N/A	2

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the synthesis and antimicrobial evaluation of novel 2-(1,3-benzodioxol-5-yloxy)propanoic acid derivatives. The systematic modification of this scaffold, guided by the structure-activity relationships revealed through screening, holds significant promise for the discovery of new antimicrobial agents. Future work should focus on expanding the library of derivatives, exploring their mechanism of action in more detail, and evaluating their toxicity and in vivo efficacy. The ultimate goal is to develop lead compounds with potent and broad-spectrum antimicrobial activity that can contribute to the fight against infectious diseases.

References

• Liu, J., Du, C., Beaman, H. T., & Monroe, M. B. (2020). Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships. Pharmaceutics, 12(5), 419. [Link][5][8]

• Gyawali, R., & Ibrahim, S. A. (2014). Natural products as antimicrobial agents. Food control, 46, 412-429.
• Eicher, T., Hauptmann, S., & Speicher, A. (2013).

• Clinical and Laboratory Standards Institute. (2018). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI. [Link]

• Clinical and Laboratory Standards Institute. (2017). M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Fourth Edition. CLSI. [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Nazzaro, F., Fratianni, F., De Martino, L., Coppola, R., & De Feo, V. (2013). Effect of essential oils on pathogenic bacteria. Pharmaceuticals, 6(12), 1451-1474. [Link]

• Borges, A., Ferreira, C., Saavedra, M. J., & Simões, M. (2013). Antibacterial activity and mode of action of ferulic and gallic acids against pathogenic bacteria. Microbial drug resistance, 19(4), 256-265.

• CONICET Digital. (2013). Synthesis of Novel Biaryl Derivatives of Sesamol (5-Benzodioxolol) and Evaluation of their Antioxidant Activity Against DPPH Radical. [Link]

• de Souza, J. S. N., de Lira, B. F., de Almeida Guedes, J., da Silva, A. C., de Albuquerque, J. F. C., & de Lima, M. C. A. (2005). Synthesis of 1, 3-benzodioxole derivatives containing a amino acid moiety in side chain. Revista Brasileira de Ciências Farmacêuticas, 41, 229-234. [Link]

• ResearchGate. (2025). Preparations and antioxidant activities of sesamol and it's derivatives. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Future Antimicrobials: Natural and Functionalized Phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria [frontiersin.org]
• 4. Pharmaceutical applications of phenol esters ethers and carboxylic acid.. [askfilo.com]
• 5. Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure-Property Relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation and Purification of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Abstract

This comprehensive guide details a robust and validated protocol for the isolation and purification of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a valuable building block in pharmaceutical and organic synthesis. The protocol is designed for researchers, chemists, and drug development professionals, providing a step-by-step methodology grounded in fundamental chemical principles. The procedure focuses on a post-synthesis workup, assuming the compound has been prepared via a Williamson ether synthesis from sesamol and a 2-halopropanoic acid derivative. The core purification strategy employs a chemically selective acid-base extraction followed by recrystallization, ensuring high purity of the final product. This document provides in-depth explanations for each step, troubleshooting advice, and methods for purity verification.

Introduction and Scientific Principles

2-(1,3-Benzodioxol-5-yloxy)propanoic acid is an aryloxypropanoic acid derivative. The benzodioxole moiety, also known as methylenedioxyphenyl, is a key structural feature in many biologically active molecules. The propanoic acid side chain introduces a chiral center, making this compound a valuable precursor for enantioselective synthesis.

The most common synthetic route to this class of compounds is the Williamson ether synthesis, which involves the nucleophilic substitution of a halide by an alkoxide or phenoxide.[1][2] In the context of our target molecule, this involves the reaction of sesamol (1,3-benzodioxol-5-ol) with a 2-halopropanoate. This synthesis typically results in a crude reaction mixture containing the desired product, unreacted starting materials (sesamol), inorganic salts (e.g., NaBr, KBr), and potentially side-products.

The purification strategy detailed herein is based on the distinct chemical properties of the components in the crude mixture. The acidic nature of the carboxylic acid group is the key to its separation.

Causality of Purification:

• Acid-Base Extraction: The carboxylic acid functional group of the target compound is significantly more acidic than the phenolic hydroxyl group of the starting material, sesamol. By using a mild base, such as sodium bicarbonate (NaHCO₃), the carboxylic acid is selectively deprotonated to form its water-soluble sodium salt.[3] Neutral organic impurities and the less acidic sesamol remain in the organic phase. Subsequent acidification of the aqueous layer re-protonates the carboxylate, causing the purified carboxylic acid to precipitate.[4]

• Recrystallization: This is a powerful technique for purifying solid organic compounds.[5] The principle relies on the differential solubility of the target compound and any remaining impurities in a chosen solvent system at varying temperatures. By dissolving the crude solid in a minimum amount of hot solvent and allowing it to cool slowly, the target compound forms a crystalline lattice, excluding impurities which remain in the solution (mother liquor).

Materials and Apparatus

Reagents and Solvents

• Crude 2-(1,3-Benzodioxol-5-yloxy)propanoic acid reaction mixture

• Diethyl ether (Et₂O) or Methyl tert-butyl ether (MTBE), reagent grade

• Saturated aqueous sodium bicarbonate solution (Sat. NaHCO₃)

• 5% (w/v) Aqueous sodium bicarbonate solution

• 6 M Hydrochloric acid (HCl)

• Deionized water (DI H₂O)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Recrystallization solvents (e.g., Ethanol, Acetone, Hexane, Toluene, Water - for screening)

• Technical grade solvents for rinsing glassware

Apparatus

• Separatory funnel (appropriate size for reaction scale)

• Erlenmeyer flasks and beakers

• pH paper or pH meter

• Magnetic stirrer and stir bars

• Heating mantle or hot plate with stirring capability

• Büchner funnel and flask for vacuum filtration

• Filter paper

• Rotary evaporator

• Glassware for recrystallization (Erlenmeyer flask, condenser)

• Apparatus for melting point determination

• Analytical instruments for purity assessment (TLC, HPLC, NMR)

Experimental Workflow Overview

The overall process is a sequential purification strategy designed to remove specific classes of impurities at each stage. The workflow ensures that the final product is of high purity, suitable for subsequent synthetic steps or biological screening.

Caption: Overall workflow for the isolation and purification of the target compound.

Detailed Protocol

Part I: Acid-Base Extraction for Isolation

This part of the protocol is designed to separate the acidic product from neutral and weakly acidic impurities.

Step-by-Step Methodology:

• Dissolution: Transfer the crude reaction mixture into a separatory funnel. Dissolve the mixture in an appropriate volume of an organic solvent like diethyl ether or MTBE. A typical volume would be 3-5 times the volume of the initial reaction solvent.

  • Expertise & Experience: Diethyl ether and MTBE are excellent choices due to their low boiling points, facilitating easy removal later, and their immiscibility with water. MTBE is often preferred for its lower peroxide-forming tendency. Ensure all solids are dissolved; gentle warming may be applied if necessary, but the mixture must be cooled to room temperature before proceeding.

• First Basic Wash: Add a volume of saturated NaHCO₃ solution approximately equal to the organic layer volume to the separatory funnel. Stopper the funnel and invert it gently, venting frequently to release the pressure from the CO₂ gas evolved during neutralization. Shake the funnel more vigorously for 1-2 minutes.

  • Trustworthiness: Frequent venting is critical for safety. The reaction between the carboxylic acid and bicarbonate can generate significant pressure. A saturated solution is used initially to remove the bulk of the acidic product without excessive dilution.

• Layer Separation: Allow the layers to separate completely. Drain the lower aqueous layer into a clean Erlenmeyer flask labeled "Aqueous Layer 1".

• Second Basic Wash: To the organic layer remaining in the funnel, add a fresh portion of 5% NaHCO₃ solution. Shake again for 1-2 minutes with venting.

  • Expertise & Experience: A second, slightly more dilute wash ensures the complete extraction of the carboxylic acid from the organic layer, maximizing yield.

• Combine and Back-Wash: Drain this second aqueous layer and combine it with "Aqueous Layer 1". To remove any neutral compounds that may have been physically carried over, perform a "back-wash" by adding a small volume (approx. 20% of the total aqueous volume) of fresh diethyl ether to the combined aqueous extracts. Shake gently and discard the ether layer.

• Precipitation of the Product: Cool the combined aqueous layer in an ice bath. While stirring, slowly add 6 M HCl dropwise. CO₂ will evolve. Continue adding acid until the solution is acidic (pH ~2, check with pH paper) and no more precipitate forms.

  • Causality: The strong acid protonates the sodium 2-(1,3-benzodioxol-5-yloxy)propanoate salt, converting it back to the neutral carboxylic acid, which is insoluble in water and precipitates out of the solution.[4]

• Collection of Crude Product: Collect the white precipitate by vacuum filtration using a Büchner funnel. Wash the solid on the filter paper with a small amount of cold deionized water to remove any inorganic salts (e.g., NaCl).

  • Expertise & Experience: Washing with cold water is crucial to prevent the loss of product, as solubility increases with temperature.

• Drying: Allow the solid to air-dry on the filter for a period, then transfer it to a watch glass or drying dish to dry completely. A vacuum oven at low heat (e.g., 40-50 °C) can be used to accelerate drying. This solid is the crude, but significantly purified, product.

Part II: Recrystallization for Final Purification

This step will remove any remaining minor impurities that were not separated by the extraction.

Step-by-Step Methodology:

• Solvent Selection: The choice of solvent is critical for effective recrystallization.[6] The ideal solvent should dissolve the compound well when hot but poorly when cold. Based on the polarity of the molecule, good candidates to screen include ethanol, acetone, toluene, or a mixed solvent system like ethanol/water or acetone/hexane.

  • Protocol for Screening: Place a small amount of the crude solid (20-30 mg) in a small test tube. Add the potential solvent dropwise at room temperature until the solid is just covered. If it dissolves, the solvent is unsuitable. If it does not dissolve, heat the tube gently. If the solid dissolves upon heating and then reappears upon cooling, the solvent is a good candidate. For related sesamol derivatives, recrystallization from ethanol has been reported to be effective.[7]

• Dissolution: Place the crude, dry solid from Part I into an appropriately sized Erlenmeyer flask with a stir bar. Add the chosen recrystallization solvent portion-wise while heating the mixture to a gentle boil with stirring. Add just enough hot solvent to completely dissolve the solid.

  • Trustworthiness: Using the minimum amount of hot solvent is essential for maximizing the recovery yield. An excess of solvent will keep more of the product dissolved even after cooling.[8]

• Hot Filtration (if necessary): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated stemless funnel into a clean, pre-heated Erlenmeyer flask.

  • Expertise & Experience: Pre-heating the filtration apparatus prevents premature crystallization of the product on the funnel or filter paper, which would lead to significant loss of yield.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, it can be placed in an ice bath to maximize the precipitation of the product.

• Collection of Pure Product: Collect the purified crystals by vacuum filtration.

• Washing and Drying: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing impurities. Pull air through the crystals on the filter for several minutes to partially dry them. Transfer the pure white crystals to a clean, pre-weighed watch glass and dry them to a constant weight, preferably in a vacuum oven.

Verification of Purity

A self-validating protocol requires rigorous confirmation of the final product's identity and purity. The following analytical techniques are recommended.

Parameter	Technique	Expected Result/Observation	Purpose
Purity Assessment	Thin-Layer Chromatography (TLC)	A single spot should be observed for the purified product, with an Rf value different from the starting materials.	Rapid, qualitative assessment of purity and comparison to starting materials.
Quantitative Purity	High-Performance Liquid Chromatography (HPLC)	A single major peak with >98% purity (by area normalization) is expected on a suitable reverse-phase column (e.g., C18).	Provides quantitative data on the purity of the compound and detects trace impurities.[9]
Identity Confirmation	Nuclear Magnetic Resonance (NMR) Spectroscopy	The ¹H and ¹³C NMR spectra should be consistent with the structure of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. Key expected signals include the methyl doublet, the quartet of the chiral proton, the methylenedioxy singlet, and aromatic protons.	Unambiguously confirms the chemical structure of the purified compound.[10]
Purity Indicator	Melting Point Determination	A sharp melting point range (typically spanning 1-2 °C) should be observed. Impurities typically cause melting point depression and broadening.	A classic and effective indicator of the purity of a crystalline solid.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Conduct all operations in a well-ventilated fume hood.

• Diethyl ether is extremely flammable. Ensure there are no open flames or spark sources in the vicinity.[2]

• Handle 6 M HCl with care as it is corrosive.

• Avoid inhalation of solvent vapors and dust from the solid compounds.

References

• Metfop. (n.d.). Synthesis and characterization of novel sesamol derivatives having 2-(benzo-[d][7] dioxol-5-yloxy)acetohydrazide scaffold. Retrieved from [Link]

• PubChem. (n.d.). (2S)-2-(1,3-benzodioxol-5-yloxy)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (S)-2-Amino-3-(benzo[D][7]dioxol-5-YL)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (S)-2-Amino-3-(benzo[d][7]dioxol-5-yl)propanoic acid hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• BASF CORPORATION. (2017, November 14). Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). RECRYSTALLIZATION. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Propanoic acid, 2-methyl-, 1,3-benzodioxol-5-ylmethyl ester - Substance Details. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-(benzo[d][7]dioxol-5-yloxy)acetic acid (i). Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-(1,3-Benzodioxol-5-yl)propene. Retrieved from [Link]

• MDPI. (n.d.). N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(2,2,2-trichloroacetamido)benzamide. Retrieved from [Link]

• Google Patents. (n.d.). WO2013079785A1 - Method for recovering and purifying propionic acid.

• Pharmacia. (2022, April 5). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid antisolvent recrystallization and solid dispersion of flufenamic acid with polyvinylpyrrolidone K-30. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-(1,3-Benzodioxol-5-yl)propanethiol. Retrieved from [Link]

Sources

• 1. (S)-2-Amino-3-(benzo[D][1,3]dioxol-5-YL)propanoic acid | C10H11NO4 | CID 12918717 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propanoate, 2-(1,3-benzodioxol-5-yloxy)-2-methyl-, ammonium salt | C11H11O5- | CID 7019235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US4304930A - Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid - Google Patents [patents.google.com]
• 4. 3-(3,4-Methylenedioxyphenyl)propionic acid 97 2815-95-4 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. 174502-41-1 CAS MSDS (3-(1,3-BENZODIOXOL-5-YL)-3-[(2,2,2-TRIFLUOROACETYL)AMINO]PROPANOIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Page loading... [guidechem.com]
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• 10. (S)-2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride | C10H12ClNO4 | CID 70527591 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Welcome to the technical support center for the synthesis of 2-(1,3-benzodioxol-5-yloxy)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this important synthesis. The following question-and-answer format addresses common issues encountered during the experimental process, providing in-depth explanations and actionable solutions to improve your yield and purity.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, and what is the key reaction mechanism?

A1: The most prevalent and efficient method for synthesizing 2-(1,3-benzodioxol-5-yloxy)propanoic acid is via the Williamson ether synthesis .[1][2][3] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific synthesis, the sodium salt of sesamol (1,3-benzodioxol-5-ol) acts as the nucleophile, attacking an alkyl halide, typically an ester of 2-bromopropanoic acid. The reaction proceeds via an SN2 mechanism, where the alkoxide performs a backside attack on the carbon atom bearing the leaving group (bromide).[2][3][4]

The overall reaction can be summarized as follows:

• Step 1: Deprotonation of Sesamol: Sesamol is deprotonated by a strong base, such as sodium hydride (NaH) or sodium hydroxide (NaOH), to form the more nucleophilic sodium sesamolate.

• Step 2: Nucleophilic Attack: The sodium sesamolate then attacks the electrophilic carbon of the 2-bromopropanoic acid derivative, displacing the bromide leaving group.

This method is widely used due to its versatility and the ready availability of the starting materials.[2]

II. Troubleshooting Guide: Low Yield and Impurities

Low yields and the presence of impurities are common hurdles in organic synthesis. This section provides a systematic approach to identifying and resolving these issues in your synthesis of 2-(1,3-benzodioxol-5-yloxy)propanoic acid.

Q2: My reaction yield is consistently low. What are the most likely causes?

A2: Low yields can stem from several factors throughout the experimental process. Here are the key areas to investigate:

• Incomplete Deprotonation of Sesamol: For the Williamson ether synthesis to proceed efficiently, the phenolic proton of sesamol must be completely removed to generate the potent nucleophile, sodium sesamolate. Incomplete deprotonation leads to unreacted sesamol, which will contaminate the final product and reduce the overall yield.

  • Solution: Ensure you are using a sufficiently strong and anhydrous base. Sodium hydride (NaH) in an aprotic solvent like DMF or THF is highly effective. If using NaOH, ensure it is of high purity and the reaction is adequately heated to drive the deprotonation to completion.

• Purity of Starting Materials: The purity of both sesamol and the 2-bromopropanoic acid derivative is critical. Impurities in the starting materials can lead to side reactions or inhibit the desired reaction.

  • Solution: Verify the purity of your starting materials using techniques like NMR or melting point analysis. If necessary, purify them by recrystallization or distillation before use. 2-Bromopropanoic acid can be synthesized by the bromination of propionic acid.[5]

• Reaction Conditions: Temperature and reaction time are crucial parameters.

  • Solution: The reaction temperature should be optimized. While heating is often necessary to drive the reaction, excessive temperatures can lead to decomposition or side reactions. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.[6]

• Choice of Leaving Group: While bromide is a good leaving group, other leaving groups like iodide or tosylate can also be used. The reactivity follows the order I > Br > Cl > F.

  • Solution: If you are experiencing consistently low yields with 2-bromopropanoic acid, consider using 2-iodopropanoic acid, which is more reactive, though potentially more expensive.

Q3: I'm observing significant amounts of an alkene byproduct. What is causing this and how can I prevent it?

A3: The formation of an alkene byproduct is a classic issue in Williamson ether synthesis and is due to a competing E2 elimination reaction .[3] This is particularly problematic when using secondary alkyl halides, like 2-bromopropanoic acid. The alkoxide (sodium sesamolate) can act as a base, abstracting a proton from the carbon adjacent to the carbon bearing the bromide, leading to the formation of an alkene.

Factors Favoring Elimination:

• Steric Hindrance: While 2-bromopropanoic acid is a secondary halide, steric hindrance around the reaction center can favor elimination over substitution.

• Strong, Bulky Base: While sodium sesamolate is the intended nucleophile, any excess strong base can promote elimination.

• High Reaction Temperatures: Higher temperatures generally favor elimination reactions over substitution reactions.

Strategies to Minimize Elimination:

• Use a Less Hindered Alkyl Halide: If possible, using a primary alkyl halide would significantly reduce the likelihood of elimination. However, for the synthesis of 2-(1,3-benzodioxol-5-yloxy)propanoic acid, a secondary halide is necessary.

• Control Stoichiometry: Use a slight excess of the alkyl halide rather than the alkoxide to ensure the base is the limiting reagent once the sesamol is deprotonated.

• Lower Reaction Temperature: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. Monitor the reaction closely with TLC to avoid prolonged heating.

• Solvent Choice: Polar aprotic solvents like DMF or DMSO can favor SN2 reactions over E2 reactions.[1]

Q4: My final product is difficult to purify. What are the common impurities and how can I remove them?

A4: Common impurities include unreacted sesamol, the alkene byproduct from elimination, and potentially side products from reactions with impurities in the starting materials.

Purification Strategy:

• Aqueous Workup: After the reaction is complete, a standard aqueous workup is the first step.

  • Quench the reaction with water.

  • Extract the product into an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with a dilute base (e.g., 5% NaOH solution) to remove unreacted sesamol.[7]

  • Wash with brine to remove any remaining aqueous contaminants.

  • Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.[7]

• Column Chromatography: If the aqueous workup is insufficient to achieve the desired purity, column chromatography is the next step.

  • A silica gel column is typically used.

  • The solvent system (eluent) will need to be optimized. A good starting point is a mixture of hexane and ethyl acetate, gradually increasing the polarity (increasing the proportion of ethyl acetate) to elute your product.

• Recrystallization: If your final product is a solid, recrystallization can be a very effective final purification step to obtain a highly pure crystalline product. The choice of solvent will depend on the solubility of your product.

III. Experimental Protocols and Data

Protocol 1: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

This protocol outlines a standard procedure for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• Sesamol (1,3-benzodioxol-5-ol)

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Ethyl 2-bromopropanoate

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• 5% Sodium Hydroxide (NaOH) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4)

• Deionized Water

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sesamol (1.0 eq).

• Solvent Addition: Add anhydrous DMF to the flask to dissolve the sesamol.

• Deprotonation: Under a nitrogen atmosphere, carefully add NaH (1.1 eq) portion-wise to the stirred solution at 0 °C (ice bath). Allow the mixture to stir at room temperature for 1 hour, or until hydrogen gas evolution ceases.

• Alkyl Halide Addition: Cool the reaction mixture back to 0 °C and add ethyl 2-bromopropanoate (1.2 eq) dropwise via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and then heat to 60-70 °C. Monitor the reaction progress by TLC. The reaction is typically complete within 4-6 hours.

• Workup:

  • Cool the reaction mixture to room temperature and carefully quench by the slow addition of water.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with 5% NaOH solution (2 x 50 mL) to remove unreacted sesamol.

  • Wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude ester.

• Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid using standard procedures (e.g., refluxing with NaOH in ethanol/water followed by acidification with HCl).

• Purification: The crude carboxylic acid can be purified by recrystallization or column chromatography.

Parameter	Recommended Value	Rationale
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base that ensures complete deprotonation.
Solvent	Anhydrous DMF or DMSO	Polar aprotic solvents that favor the SN2 mechanism.[1]
Temperature	60-70 °C	Provides sufficient energy for the reaction without promoting significant elimination.
Stoichiometry	Slight excess of alkyl halide	Minimizes the concentration of the basic alkoxide, reducing the rate of elimination.

Visualizing the Workflow

The following diagram illustrates the key steps and decision points in the synthesis and troubleshooting process.

Caption: Workflow for the synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

IV. Advanced Troubleshooting

Q5: I've tried the standard protocol, but my yields are still below 50%. What advanced strategies can I employ?

A5: If standard troubleshooting fails to improve your yield, consider these advanced strategies:

• Phase-Transfer Catalysis: A phase-transfer catalyst (PTC), such as tetrabutylammonium bromide (TBAB), can be beneficial, especially if you are using a biphasic reaction system (e.g., with aqueous NaOH).[7] The PTC facilitates the transfer of the alkoxide from the aqueous phase to the organic phase where the alkyl halide is, thereby increasing the reaction rate.[7]

• Alternative Bases: While NaH is effective, other bases can be used. Potassium carbonate (K2CO3) in a polar aprotic solvent like acetone or DMF is a milder alternative that can sometimes reduce side reactions.[6]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and, in some cases, improve yields by providing rapid and uniform heating. This can be particularly useful for sluggish reactions.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving low-yield issues.

Caption: Decision tree for troubleshooting low yields.

By systematically working through these troubleshooting guides and protocols, you can effectively diagnose and resolve issues in your synthesis of 2-(1,3-benzodioxol-5-yloxy)propanoic acid, leading to improved yields and higher purity of your final product.

References

• Lalpara, J. N., Hadiyal, S. D., Dhaduk, B. B., Gupta, M. K., Solanki, M. B., Sharon, A., & Dubala, G. G. (n.d.). Water Promoted One Pot Synthesis of Sesamol Derivatives as Potent Antioxidants: DFT, Molecular Docking, SAR and Single Crystal Studies. Research Square.

• Synthesis and Antioxidant Capacity of Some Derivatives of Sesamol at the C-6 Position. (2021). Chemistry & Biodiversity, 18(6). [Link]

• Synthesis and characterization of novel sesamol derivatives having 2-(benzo-[d][6][8] dioxol-5-yloxy)acetohydrazide scaffold. (n.d.). Metfop. Retrieved from

• 2-Bromopropionic acid synthesis. (n.d.). ChemicalBook.
• Preparation of 2-bromopropionic acid. (n.d.). PrepChem.com.
• Nucleophilic substitution reaction of (R)-2-bromopropanoic acid | NGP vs SN2. (2020, August 2). YouTube.
• Synthesis and Bioactivity of Sesamol. (n.d.). ChemicalBook.

• Alexander, B. H., Oda, T. A., Brown, R. T., & Gertler, S. I. (1956). Preparation of Some Substituted Derivatives of Sesamol. I. Synthesis of Halogenated Sesamol Esters. The Journal of Organic Chemistry, 21(9), 1056–1057. [Link]

• Surface Reaction Mechanisms: 3-Bromopropanoic and 2-Bromopropanoic Acids on Cu(100) and O/Cu(100). (2021). The Journal of Physical Chemistry C, 125(8), 4564-4575. [Link]

• When (S)-2-bromopropanoic acid [(S)-CH3CHBrCO2H] reacts with concentrated sodium hydroxide, the product. (2023, July 1). Brainly.

• Williamson Ether Synthesis. (n.d.). Cambridge University Press. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry.
• Williamson Ether Synthesis. (n.d.). Utah Tech University.
• Synthesis of 2-(1,3-Benzodioxol-5-yl)propene. (n.d.). PrepChem.com.

• N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. (2018). Molbank, 2018(4), M1011. [Link]

• Alkylated Sesamol Derivatives as Potent Antioxidants. (2020). Molecules, 25(14), 3300. [Link]

• Williamson ether synthesis. (n.d.). Wikipedia.

• de Oliveira, D. R., da S. Costa, A. M., de Oliveira, B. R., Hage-Melim, L. I. S., de C. dos Santos, J. F., Hamoy, M., de F. de B. Soeiro, M., de P. R. de Oliveira, A., & de A. da Silva, C. H. T. (2020). Alkylated Sesamol Derivatives as Potent Antioxidants. Molecules (Basel, Switzerland), 25(14), 3300. [Link]

• Reaction Mechanism of Williamson's synthesis. (n.d.). Physics Wallah.

• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. (2022). Frontiers in Plant Science, 13. [Link]

Sources

• 1. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. prepchem.com [prepchem.com]
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• 8. tandfonline.com [tandfonline.com]

Overcoming solubility issues with 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in assays

Technical Support Center: 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Welcome to the technical support guide for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. This resource is designed for researchers, scientists, and drug development professionals to proactively address and overcome common solubility challenges encountered during in vitro and in vivo experimental assays. Our goal is to provide you with the foundational knowledge and practical protocols necessary to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my 2-(1,3-Benzodioxol-5-yloxy)propanoic acid not dissolving in aqueous buffers like PBS or cell culture media?

Answer: The solubility challenge with this compound stems directly from its molecular structure. It possesses two key features that contribute to its poor aqueous solubility:

• Hydrophobic Benzodioxole Ring: The bulky, non-polar benzodioxole group significantly reduces the molecule's affinity for polar solvents like water.

• Weakly Acidic Carboxylic Acid Group: The propanoic acid moiety (-COOH) is a weak acid. In neutral or acidic aqueous solutions (like PBS at pH 7.4), this group remains largely in its protonated, uncharged form.[1][2] This neutral state is less soluble in water compared to its charged (ionized) counterpart.[1][3]

Essentially, the molecule's large hydrophobic region resists interaction with water, and the lack of a strong charge at neutral pH prevents it from being readily solvated.

Q2: What is the recommended first-line approach for preparing a high-concentration stock solution?

Answer: The standard and most effective method is to first create a concentrated stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common and recommended choice.

Rationale: DMSO is a powerful aprotic solvent capable of dissolving a wide range of hydrophobic compounds. By creating a high-concentration stock (e.g., 10-50 mM), you can introduce the compound into your aqueous assay system via serial dilution, ensuring the final concentration of the organic solvent is low enough to be tolerated by the cells or biological components.[4]

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Objective: To create a stable, high-concentration stock solution for serial dilution into aqueous assay media.

Materials:

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid (MW: 210.19 g/mol )

• Anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer and/or sonicator

Procedure:

• Calculation: Determine the mass of the compound needed. For 1 mL of a 10 mM stock:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 210.19 g/mol * (1000 mg / 1 g) = 2.10 mg

• Weighing: Accurately weigh out 2.10 mg of the compound and place it into a sterile vial.

• Solvent Addition: Add 1 mL of anhydrous DMSO to the vial.

• Dissolution:

  • Cap the vial securely and vortex vigorously for 1-2 minutes.[5]

  • Visually inspect for any undissolved particulates.

  • If particulates remain, sonicate the vial in a water bath for 5-10 minutes.[5]

  • Gentle warming to 37°C can also be employed if necessary.[5]

• Verification & Storage:

  • Ensure the solution is completely clear. A truly dissolved compound will not scatter light.

  • Store the stock solution at -20°C or -80°C, protected from light and moisture. For long-term storage, consider aliquoting into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q3: My compound dissolves in DMSO, but it precipitates immediately when I dilute it into my cell culture medium. What's happening and how do I fix it?

Answer: This is a classic problem known as "fall-out" or precipitation upon dilution. It occurs when the compound, stable in the high-concentration organic stock, is rapidly transferred to an aqueous environment where its solubility limit is much lower. The DMSO concentration is no longer sufficient to keep it in solution.

There are two primary strategies to overcome this: pH modification and careful co-solvent management .

Strategy 1: pH-Adjusted Solubilization

This is the preferred method for acidic compounds as it directly addresses the chemical root of the problem. By increasing the pH, you deprotonate the carboxylic acid, forming a highly water-soluble carboxylate salt.[3][][7]

Diagram: Principle of pH-Dependent Solubility

Caption: Increasing pH shifts the equilibrium to the soluble salt form.

Protocol 2: Preparation of a pH-Adjusted Aqueous Stock Solution

Objective: To create a moderately concentrated, pH-adjusted aqueous stock that is less prone to precipitation upon final dilution.

Materials:

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

• 0.1 M Sodium Hydroxide (NaOH) solution

• Nuclease-free water

• pH meter or pH strips

Procedure:

• Suspension: Weigh the desired amount of compound into a sterile tube. Add a small volume of nuclease-free water to create a slurry/suspension. Do not expect it to dissolve.

• Basification: While stirring or vortexing gently, add 0.1 M NaOH dropwise. You are aiming for a 1:1 molar ratio of NaOH to your compound.

• Observation: Continue adding NaOH until the solution clarifies. The compound should dissolve as it converts to its sodium salt.

• pH Check: Check the pH of the resulting solution. It should be basic (typically pH 8-10). Avoid excessively high pH levels that could degrade the compound or affect your assay.

• Final Volume & Storage: Adjust to the final desired volume with nuclease-free water. This stock can be stored at 4°C for short-term use or frozen at -20°C.

Strategy 2: Co-Solvent Management

If pH modification is not suitable for your experimental system, you must carefully manage the final concentration of your organic co-solvent (e.g., DMSO).

Data Table: Recommended Maximum DMSO Concentrations in Common Assays

Assay Type	General Max. DMSO Conc.	Notes	References
Biochemical/Enzymatic Assays	1-2%	Can be higher, but always validate against a solvent-only control.	[8]
Standard Cell Lines (e.g., HeLa, HEK293)	0.5%	Most robust cell lines tolerate 0.5% without significant toxicity.[4]	[4][9]
Primary Cells / Stem Cells	≤ 0.1%	These cells are highly sensitive to solvent toxicity.[4][8]	[4][8]
Long-term Cultures (>48h)	≤ 0.1%	Cumulative toxicity becomes a factor over extended incubation periods.	[10]

Key Takeaway: Always run a vehicle control (assay medium + the same final concentration of DMSO) to ensure that any observed effects are due to your compound, not the solvent.[10]

Q4: Are there any other options if my compound still won't stay in solution?

Answer: Yes, for exceptionally difficult compounds, you can explore the use of solubilizing excipients. These are additives that help keep hydrophobic molecules dispersed in aqueous solutions.[11]

• Surfactants: Non-ionic surfactants like Tween® 20 or Tween® 80 can form micelles that encapsulate the hydrophobic compound.[12] Use at very low concentrations (e.g., 0.01-0.1%) as they can interfere with cell membranes and protein activity.

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment.[13][14][15]

The use of these agents requires extensive validation to ensure they do not interfere with the assay's endpoint.

Troubleshooting Decision Workflow

This workflow provides a logical path to diagnose and solve solubility issues.

Sources

• 1. youtube.com [youtube.com]
• 2. quora.com [quora.com]
• 3. scielo.br [scielo.br]
• 4. lifetein.com [lifetein.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. pharmtech.com [pharmtech.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. researchgate.net [researchgate.net]
• 15. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimizing Derivatization of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Welcome to the technical support center for the derivatization of 2-(1,3-benzodioxol-5-yloxy)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize reaction conditions for this versatile molecule. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable solutions to issues you may encounter during your experiments.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the derivatization of 2-(1,3-benzodioxol-5-yloxy)propanoic acid, primarily focusing on amide and ester formation.

Issue 1: Low or No Product Yield in Amide Coupling Reactions

You've attempted to couple 2-(1,3-benzodioxol-5-yloxy)propanoic acid with an amine using a standard coupling reagent, but the reaction is sluggish or fails to produce the desired amide.

Potential Causes & Step-by-Step Solutions:

• Inadequate Activation of the Carboxylic Acid: The direct reaction between a carboxylic acid and an amine is an acid-base reaction, not a nucleophilic acyl substitution.[1] The carboxylic acid must first be activated to a more electrophilic species.

  • Solution: Employ a suitable coupling reagent. Carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are commonly used.[1] These reagents react with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the amine.[1] For more challenging couplings, consider more potent uronium or phosphonium-based reagents like HATU or PyBOP.[2]

• Side Reactions and Racemization: The activated carboxylic acid intermediate can be prone to side reactions, such as the formation of an N-acylurea byproduct with carbodiimide reagents. Additionally, if the chiral center is alpha to the carbonyl, there is a risk of racemization.

  • Solution: Add an auxiliary nucleophile like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives react with the O-acylisourea intermediate to form an active ester, which is more stable and less prone to side reactions and racemization.[3]

• Suboptimal Reaction Conditions: Solvent, temperature, and reagent stoichiometry play a crucial role in the efficiency of the coupling reaction.

  • Solution:

    • Solvent: Use an anhydrous aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF). DMF is often preferred for its ability to dissolve a wider range of substrates and reagents.[3]

    • Temperature: Start the reaction at 0 °C to control the initial exothermic reaction and then allow it to warm to room temperature.[3]

    • Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the amine and coupling reagents relative to the carboxylic acid to drive the reaction to completion.

Issue 2: Incomplete Esterification and Hydrolysis

Your attempts to form an ester of 2-(1,3-benzodioxol-5-yloxy)propanoic acid result in low conversion or hydrolysis of the product back to the starting material.

Potential Causes & Step-by-Step Solutions:

• Reversible Reaction and Water Byproduct: Fischer esterification (the acid-catalyzed reaction of a carboxylic acid and an alcohol) is an equilibrium process. The water generated as a byproduct can hydrolyze the ester, shifting the equilibrium back to the starting materials.[4]

  • Solution: Remove water as it is formed. This can be achieved by using a Dean-Stark apparatus, adding a dehydrating agent like molecular sieves, or using a large excess of the alcohol to shift the equilibrium towards the product.[5][6]

• Insufficient Catalysis: The reaction requires a strong acid catalyst to protonate the carbonyl oxygen of the carboxylic acid, making it more electrophilic.

  • Solution: Use a catalytic amount of a strong acid like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA).[4][5]

• Steric Hindrance: If the alcohol is sterically bulky, the reaction rate can be significantly reduced.

  • Solution: For sterically hindered alcohols, it is often more effective to first convert the carboxylic acid to a more reactive derivative, such as an acid chloride, and then react it with the alcohol in the presence of a non-nucleophilic base like pyridine.[7]

Issue 3: Difficulty in Product Purification

The crude product from your derivatization reaction is a complex mixture, and isolating the desired derivative in high purity is challenging.

Potential Causes & Step-by-Step Solutions:

• Unreacted Starting Materials and Reagent Byproducts: Unreacted carboxylic acid, amine/alcohol, and byproducts from the coupling reagents (e.g., dicyclohexylurea (DCU) from DCC) can co-elute with the product during chromatography.

  • Solution:

    • Aqueous Workup: Perform a thorough aqueous workup to remove water-soluble impurities. Wash the organic layer with a dilute acid (e.g., 1M HCl) to remove excess amine, followed by a dilute base (e.g., saturated NaHCO₃) to remove unreacted carboxylic acid, and finally with brine to remove residual water.[8]

    • Removal of DCU: If DCC was used, the DCU byproduct is largely insoluble in many organic solvents and can be removed by filtration.[1]

    • Chromatography: Utilize column chromatography on silica gel to separate the product from remaining impurities. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.

• Formation of Diastereomers (for Chiral Derivatization): When derivatizing a racemic carboxylic acid with a chiral alcohol or amine, a mixture of diastereomers is formed. These may be difficult to separate.

  • Solution: Diastereomers have different physical properties and can often be separated by standard silica gel chromatography or, for more challenging separations, by high-performance liquid chromatography (HPLC) on a normal or reverse-phase column.[9]

II. Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatizing 2-(1,3-benzodioxol-5-yloxy)propanoic acid?

A1: Derivatization serves several key purposes in research and development:

• Chiral Resolution: As 2-(1,3-benzodioxol-5-yloxy)propanoic acid is chiral, derivatizing it with an enantiomerically pure chiral reagent (a chiral derivatizing agent) converts the enantiomers into diastereomers.[10] These diastereomers can then be separated by chromatography, allowing for the isolation of the individual enantiomers of the original acid.[9]

• Improved Analytical Detection: Derivatization can introduce a chromophore or a readily ionizable group, enhancing detection by UV-Vis spectroscopy or mass spectrometry.[11][12]

• Modification of Physicochemical Properties: Converting the carboxylic acid to an ester or amide can alter its solubility, lipophilicity, and other properties, which is often a critical step in drug development to improve pharmacokinetic profiles.

• SAR Studies: Creating a library of derivatives (e.g., amides and esters) is a fundamental strategy in medicinal chemistry to explore structure-activity relationships (SAR).

Q2: How do I choose the right chiral derivatizing agent for resolving the enantiomers of 2-(1,3-benzodioxol-5-yloxy)propanoic acid?

A2: The choice of a chiral derivatizing agent depends on the analytical method you plan to use for separation and analysis.

• For NMR Analysis: Reagents like Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid) are used to form diastereomeric esters.[10] The different magnetic environments of the protons in the diastereomers can lead to distinguishable signals in the ¹H NMR spectrum, allowing for the determination of enantiomeric excess.[13]

• For HPLC Separation: Chiral amines or alcohols, such as (S)-(-)-α-methylbenzylamine or (R)-(+)-1-phenylethanol, are commonly used to form diastereomeric amides or esters.[14] These diastereomers can then be separated on a standard achiral HPLC column.

• For Enhanced MS Detection: Chiral reagents containing a permanently charged moiety or a group that is easily ionizable can significantly improve detection sensitivity in LC-MS analysis.[12]

Q3: What are the key considerations for setting up a successful coupling reaction?

A3:

• Purity of Reagents and Solvents: Ensure all reagents are of high purity and that solvents are anhydrous. Water can hydrolyze activated intermediates and reduce yields.

• Inert Atmosphere: For sensitive reactions, particularly those involving highly reactive intermediates, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric oxygen and moisture.[3]

• Order of Addition: The order in which reagents are added can be critical. Typically, the carboxylic acid is pre-activated with the coupling reagent and any additives (like HOBt) before the amine or alcohol is introduced.[3]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS to determine when the reaction is complete and to identify any potential side products.

Q4: Can I use thionyl chloride (SOCl₂) to activate the carboxylic acid?

A4: Yes, converting the carboxylic acid to its corresponding acid chloride using thionyl chloride or oxalyl chloride is a very effective activation method.[15][16][17] The resulting acid chloride is highly reactive and will readily react with amines or alcohols to form amides or esters, respectively. This method is particularly useful for sterically hindered substrates or when other coupling reagents are ineffective. The reaction with the nucleophile is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl byproduct.[7]

III. Experimental Protocols & Data

Protocol 1: General Procedure for Amide Coupling using EDC/HOBt

This protocol describes a standard method for the synthesis of an amide derivative of 2-(1,3-benzodioxol-5-yloxy)propanoic acid.

Step-by-Step Methodology:

• To a solution of 2-(1,3-benzodioxol-5-yloxy)propanoic acid (1.0 eq) and 1-hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous DMF (0.1-0.5 M), add the desired amine (1.1 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Table 1: Optimization of Amide Coupling Conditions

Entry	Coupling Reagent	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	EDC	None	DCM	RT	24	45
2	DCC	None	DCM	RT	24	52
3	EDC	HOBt	DMF	0 to RT	18	85
4	HATU	None	DMF	0 to RT	12	92

Yields are representative and may vary depending on the specific amine used.

Protocol 2: Chiral Derivatization for HPLC Analysis

This protocol details the formation of diastereomeric amides for the purpose of chiral separation.

Step-by-Step Methodology:

• Follow the general procedure for amide coupling (Protocol 1), using a single enantiomer of a chiral amine (e.g., (S)-(-)-α-methylbenzylamine) as the nucleophile.

• After workup and purification to remove non-amide impurities, the resulting mixture of diastereomers can be analyzed by HPLC.

• HPLC Conditions:

  • Column: Standard C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (often with 0.1% formic acid or trifluoroacetic acid).

  • Detection: UV detection at a wavelength where the benzodioxole moiety absorbs (typically around 280-290 nm).

• The two diastereomers should appear as two separate peaks, and the ratio of their peak areas corresponds to the enantiomeric ratio of the starting carboxylic acid.

IV. Diagrams

Caption: General workflow for the derivatization of 2-(1,3-benzodioxol-5-yloxy)propanoic acid.

Caption: Troubleshooting flowchart for low-yield derivatization reactions.

V. References

• Aminoindanol-based chiral derivatizing agents for the determination of the absolute configuration of carboxylic acids. Organic & Biomolecular Chemistry.

• Chiral Derivatization Reagents. Alfa Chemistry.

• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.

• Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent. PubMed Central.

• Chiral derivatizing agent. Wikipedia.

• Visible-light-induced coupling of carboxylic acids with alcohols/amines via a phosphorous linchpin strategy. NIH.

• Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds. PMC - NIH.

• General procedures for the purification of Carboxylic acids. Chempedia - LookChem.

• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.

• How do I improve the yield of a carboxylic acid/amine coupling with EDC/DMAP at RT in DCM?. ResearchGate.

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.

• Synthesis of 2-(1,3-Benzodioxol-5-yl)propene. PrepChem.com.

• N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. MDPI.

• Process for the purification of carboxylic acids. Google Patents.

• Synthesis of Carboxylic Acids. University of Minnesota.

• Scalable Process for Reduction of Aromatic Carboxylic Acids to Aldehydes via Pinacolborane. ACS Publications.

• Derivatization of chiral carboxylic acids with (S)-anabasine for increasing detectability and enantiomeric separation in LC/ESI-MS/MS. PubMed.

• Process for Purification of 3-Alkenylcephem Carboxylic Acid. ResearchGate.

• Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC - NIH.

• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Frontiers.

• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. PMC - NIH.

• Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. De Gruyter.

• Propanoate, 2-(1,3-benzodioxol-5-yloxy)-2-methyl-, ammonium salt. PubChem.

• ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. Journal of Engineering & Processing Management.

• Chiral benzofurazan-derived derivatization reagents for indirect enantioseparations by HPLC. PubMed.

• (S)-2-Amino-3-(benzo[d]dioxol-5-yl)propanoic acid hydrochloride. PubChem.

• Esterification of propanoic acid in the presence of a homogeneous catalyst. ResearchGate.

• (2R,3S)-3-(1,3-Benzodioxol-5-yl)-3-hydroxy-2-[1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl]propionic acid. PubChem.

• Propanoic acid, 2-methyl-, 1,3-benzodioxol-5-ylmethyl ester. US EPA.

• (S)-2-Amino-3-(benzo[D]dioxol-5-YL)propanoic acid. PubChem.

• 3-(1,3-benzodioxol-5-yl)-2-methylpropanoic acid. Sigma-Aldrich.

• 2-(1,3-benzodioxol-5-yloxy)propanoic acid. Sigma-Aldrich.

• Chiral derivatization reagents for drug enantioseparation by high-performance liquid chromatography based upon pre-column derivatization and formation of diastereomers: enantioselectivity and related structure.. Semantic Scholar.

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• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
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• 12. Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
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2-(1,3-Benzodioxol-5-yloxy)propanoic acid stability and degradation pathways

This technical support guide is designed for researchers, scientists, and drug development professionals working with 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. It provides in-depth troubleshooting advice and frequently asked questions regarding the stability and degradation of this compound. The information herein is curated to ensure scientific integrity and provide practical, field-proven insights.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing step-by-step diagnostic workflows and the scientific rationale behind them.

Issue 1: Unexpected Peaks in HPLC/UPLC Analysis

Question: I am analyzing my sample of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid and I'm observing new, unexpected peaks in my chromatogram. What could be the cause?

Answer:

The appearance of unexpected peaks is a strong indicator of sample degradation or contamination. Follow this diagnostic workflow to identify the root cause:

Step 1: Verify System Suitability and Solvent Purity

• Rationale: Before assuming sample degradation, it is crucial to rule out issues with the analytical system itself. Contaminants in the mobile phase or a poorly equilibrated system can introduce extraneous peaks.

• Procedure:

  • Inject a solvent blank (the same solvent used to dissolve your sample). If the unexpected peaks are present, the issue lies with your solvent or HPLC/UPLC system.

  • Prepare a fresh mobile phase using high-purity solvents.

  • Ensure the column is properly equilibrated before analysis.

Step 2: Review Sample History and Storage Conditions

• Rationale: The stability of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is influenced by its storage conditions. Exposure to light, elevated temperatures, or inappropriate pH can initiate degradation.

• Procedure:

  • Compare the chromatogram of the problematic sample with that of a freshly prepared standard.

  • Review the sample's preparation date and storage conditions. Has it been exposed to light for extended periods? Was it stored at the recommended temperature?

  • Consider the possibility of repeated freeze-thaw cycles, which can degrade some molecules.

Step 3: Perform a Forced Degradation Study

• Rationale: A forced degradation study will help you understand the compound's susceptibility to various stress conditions and can help identify the nature of the unexpected peaks.[1][2][3]

• Procedure:

  • Prepare a stock solution of your compound.

  • Aliquot the solution and subject each aliquot to one of the following stress conditions:

    • Acid Hydrolysis: Add 0.1 M HCl and heat at 60-80°C.

    • Base Hydrolysis: Add 0.1 M NaOH and heat at 60-80°C.

    • Oxidation: Add 3-6% hydrogen peroxide (H₂O₂) and keep at room temperature.

    • Thermal Degradation: Heat the solution at 60-80°C.

    • Photodegradation: Expose the solution to a light source as specified by ICH Q1B guidelines.

  • Analyze the stressed samples by HPLC/UPLC and compare the retention times of the degradation products with the unexpected peaks in your original sample.

Issue 2: Loss of Potency or Inconsistent Results Over Time

Question: My compound seems to be losing its biological activity or I'm getting inconsistent results in my assays. Could this be a stability issue?

Answer:

A decline in potency or inconsistent results are classic signs of compound degradation. Here’s how to troubleshoot this issue:

Step 1: Assess Stability in Assay Media

• Rationale: Components in your cell culture or assay media could be reacting with the compound, leading to its degradation.

• Procedure:

  • Incubate a solution of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in the complete assay medium under the exact experimental conditions (e.g., 37°C, 5% CO₂).

  • At various time points, analyze the sample using a stability-indicating HPLC method to quantify the amount of parent compound remaining.

Step 2: Evaluate Solubility and Potential for Precipitation

• Rationale: 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, like many aryloxypropanoic acids, has limited aqueous solubility. Precipitation of the compound from your assay media will lead to a decrease in its effective concentration and thus, a loss of potency.

• Procedure:

  • Visually inspect your stock solutions and assay plates for any signs of precipitation.

  • Consider preparing a more dilute stock solution or, if your experimental design allows, increasing the percentage of an organic co-solvent like DMSO.

Step 3: Implement Proper Solution Preparation and Storage

• Rationale: To minimize degradation, it is critical to follow best practices for solution preparation and storage.

• Procedure:

  • Solution Preparation:

    • Accurately weigh the desired amount of solid compound.

    • Dissolve the solid in a minimal volume of high-purity DMSO or ethanol.

    • Once fully dissolved, dilute to the final desired volume with the same solvent to create a stock solution.

    • For aqueous applications, serially dilute this stock into the experimental buffer, noting the final percentage of the organic solvent.

  • Storage:

    • Store stock solutions in amber vials at -20°C or -80°C to protect from light and heat.

    • Prepare fresh working solutions for each experiment and avoid repeated freeze-thaw cycles.

Parameter	Recommended Condition	Rationale
Storage (Solid)	Cool, dry, dark place	To prevent thermal and photodegradation.[4][5]
Storage (Solution)	-20°C or -80°C in amber vials	Minimizes thermal and photodegradation.
Solvents	High-purity, degassed	Reduces the risk of oxidative degradation.
pH	Neutral to slightly acidic	Avoids base-catalyzed hydrolysis of the ether linkage.

Table 1: Recommended Storage and Handling Conditions

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the stability and degradation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Q1: What are the primary degradation pathways for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid?

A1: Based on its chemical structure, the primary degradation pathways are expected to be hydrolysis, oxidation, and photolysis.

• Hydrolysis: The ether linkage between the benzodioxole ring and the propanoic acid moiety is a potential site for acid- or base-catalyzed hydrolysis. This would cleave the molecule into 1,3-benzodioxol-5-ol (sesamol) and 2-hydroxypropanoic acid (lactic acid).

• Oxidation: The 1,3-benzodioxole ring is susceptible to oxidative degradation. Metabolic studies of compounds containing this moiety have shown that cytochrome P450-catalyzed oxidation can lead to the formation of a catechol, which can be further oxidized to a reactive ortho-quinone species.[6] Oxidative cleavage of the methylenedioxy bridge can also occur, leading to the formation of a catechol.

• Photodegradation: Aromatic compounds, in general, are susceptible to photodegradation. Exposure to UV light can lead to the formation of various photoproducts.

Q2: What are some of the potential degradation products?

A2: Based on the predicted degradation pathways, the following are some of the likely degradation products:

• From Hydrolysis:

  • 1,3-Benzodioxol-5-ol (Sesamol)

  • 2-Hydroxypropanoic acid (Lactic acid)

• From Oxidation:

  • Catechol derivatives (from the opening of the dioxole ring)

  • Hydroxylated aromatic species

  • Ortho-quinone derivatives

Q3: How can I develop a stability-indicating HPLC method for this compound?

A3: A stability-indicating HPLC method is one that can accurately quantify the parent compound in the presence of its degradation products, impurities, and any excipients.[7][8] Here is a general workflow for developing such a method:

• Generate Degraded Samples: Perform a forced degradation study as described in the Troubleshooting Guide to generate a mixture of the parent compound and its degradation products.

• Select Chromatographic Conditions:

  • Column: A C18 column is a good starting point for reversed-phase chromatography.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically used.

  • Elution: A gradient elution is often necessary to separate all components with good resolution.

  • Detection: A photodiode array (PDA) detector is highly recommended as it can provide spectral information for all peaks, which is useful for peak purity assessment.

• Method Optimization: Adjust the mobile phase composition, pH, gradient profile, and column temperature to achieve optimal separation of the parent peak from all degradation product peaks.

• Method Validation: Once the method is optimized, it must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

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• Huang, M. T., Chang, R. L., Fortner, J. G., & Conney, A. H. (1981). Regulation of cytochrome P-450 isozymes CYP1A1, CYP1A2 and CYP2B10 by three benzodioxole compounds. PubMed. [Link]

• Bygd, M. D., et al. (2021). Unexpected Mechanism of Biodegradation and Defluorination of 2,2-Difluoro-1,3-Benzodioxole by Pseudomonas putida F1. Applied and Environmental Microbiology, 87(23), e01554-21. [Link]

• Guengerich, F. P. (2022). Inhibition of Cytochrome P450 Enzymes by Drugs—Molecular Basis and Practical Applications. Biomolecules & Therapeutics, 30(1), 1–13. [Link]

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• D'Agostino, P. A., et al. (n.d.). Analysis of the Degradation Compounds of Chemical Warfare Agents Using Liquid Chromatography/Mass Spectrometry. ResearchGate. [Link]

• Angiuli, M., et al. (1993). Determination of safrole, dihydrosafrole, and chloromethyldihydrosafrole in piperonyl butoxide by high-performance liquid chromatography. PubMed. [Link]

• Analytice. (n.d.). Laboratory analysis of safrole (CAS: 94-59-7). Analytice. [Link]

• Bakshi, M., & Singh, S. (2002). Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. LCGC North America, 20(7), 632-644. [Link]

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Technical Support Center: Troubleshooting Peak Tailing for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in HPLC

Prepared by the Senior Application Scientist Team

This guide provides in-depth troubleshooting strategies for a common issue in the High-Performance Liquid Chromatography (HPLC) analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid: peak tailing . Asymmetrical peaks can significantly compromise the accuracy of quantification and the resolution of adjacent analytes. This document is designed for researchers, analytical chemists, and drug development professionals to diagnose and resolve this issue systematically.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid tailing?

Peak tailing for this specific analyte, an acidic compound, is most often caused by chemical interactions within the column, primarily related to the mobile phase pH being too close to the analyte's pKa.[1] When the pH is not optimal, the molecule can exist in both its neutral (protonated) and charged (deprotonated) forms simultaneously, which have different affinities for the stationary phase, resulting in a distorted peak.[2] Other potential causes include secondary interactions with the stationary phase, column contamination, or issues with the HPLC system itself.[3][4]

Q2: What is an acceptable peak tailing or asymmetry factor?

The peak shape is typically measured by the Tailing Factor (Tf) or Asymmetry Factor (As). While a perfectly symmetrical Gaussian peak has a value of 1.0, a value between 0.9 and 1.2 is generally considered excellent for quantitative analysis. For many assays, peaks with an asymmetry factor up to 1.5 may be acceptable, but values exceeding this often indicate a problem that requires attention.[5][6] Significant tailing can lead to errors in peak integration and co-elution with nearby impurities.[7]

Systematic Troubleshooting Guide

This guide follows a logical workflow, addressing the most probable causes first. It is crucial to change only one parameter at a time to accurately identify the source of the problem.

Fig 1. Systematic workflow for troubleshooting peak tailing.

Part 1: Mobile Phase Optimization

The chemical environment of the mobile phase is the most critical factor for controlling the peak shape of ionizable compounds like 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Q: Is my mobile phase pH appropriate for this acidic analyte?

Expert Insight: The primary cause of peak tailing for an acidic analyte is operating at a mobile phase pH close to its pKa.[2] The pKa of the propanoic acid group is estimated to be in the range of 3.5-4.5. When pH ≈ pKa, the analyte exists as an equilibrium mixture of its neutral (protonated) and anionic (deprotonated) forms. The neutral form is more hydrophobic and interacts more strongly with a C18 stationary phase, while the anionic form is more polar and elutes faster. This dual-retention mechanism results in a broad, tailing peak.[1]

To achieve a sharp, symmetrical peak, the mobile phase pH should be adjusted to ensure the analyte is in a single, stable ionic state. For acidic compounds in reversed-phase chromatography, this is best achieved by suppressing ionization.[8]

Fig 2. Effect of mobile phase pH on analyte state and peak shape.

Troubleshooting Protocol:

• Target pH: Adjust the aqueous portion of your mobile phase to a pH at least 1.5 to 2 units below the analyte's pKa. A pH of 2.5 - 3.0 is an excellent starting point.[3][9] At this pH, the carboxylic acid group will be fully protonated, leading to a single, more retained species and improved peak shape.[8]

• Modifier Selection: Use modifiers like formic acid (0.1%), phosphoric acid (to pH), or trifluoroacetic acid (TFA, 0.05-0.1%) to achieve the target pH. Note that TFA can cause ion suppression if using mass spectrometry (MS) detection.[10]

• Re-equilibrate: Ensure the column is thoroughly equilibrated with the new mobile phase (at least 10-15 column volumes) before injecting the sample.

Q: Is my buffer selection and concentration adequate?

Expert Insight: A buffer is a solution that resists pH changes and is crucial for maintaining a stable pH environment on the column.[11] Without a buffer, the analyte itself or minor impurities can alter the local pH on the silica surface, leading to inconsistent ionization and peak tailing. The buffer concentration should be sufficient to control the pH without precipitating when mixed with the organic modifier.[2]

Troubleshooting Protocol:

• Select an Appropriate Buffer: Choose a buffer whose pKa is close to your target mobile phase pH.[12] For a target pH of 2.5-3.0, a phosphate buffer is highly effective.

• Optimize Concentration: Start with a buffer concentration of 10-20 mM in the aqueous portion of the mobile phase.[2] If tailing persists, you can increase the concentration up to 50 mM. Higher buffer concentrations can sometimes help mask secondary interactions with the column's stationary phase.[3]

• Check Solubility: Always verify that your buffer is soluble in the highest concentration of organic solvent used in your method. Buffer precipitation can cause catastrophic damage to the pump and column.[12]

Buffer	pKa (at 25°C)	Useful pH Range	Comments
Phosphate	2.1, 7.2, 12.3	1.1 - 3.1 , 6.2 - 8.2	Excellent choice for low pH methods. Not volatile, unsuitable for LC-MS.[12]
Formate	3.8	2.8 - 4.8	Good for LC-MS. Buffering capacity is weaker at pH < 3.[8][12]
Acetate	4.8	3.8 - 5.8	Good for LC-MS. Not suitable for very low pH applications.[8][12]

Part 2: Column and Stationary Phase Issues

If mobile phase optimization does not resolve the tailing, the issue may lie with the column itself.

Q: Could secondary interactions with the column be causing the tailing?

Expert Insight: Even with a fully protonated analyte, peak tailing can occur due to secondary interactions. Silica-based columns have residual silanol groups (Si-OH) on their surface.[13] While these are more problematic for basic analytes, they can still interact with polar functional groups on acidic compounds, creating an alternative retention mechanism that leads to tailing.[3][14] Trace metal contaminants in the silica can also act as active sites.[3][4]

Troubleshooting Protocol:

• Use a High-Quality Column: Modern, high-purity, Type B silica columns that are fully end-capped are designed to minimize exposed silanol groups and reduce peak tailing.[7] If you are using an older column, switching to a newer generation column can dramatically improve peak shape.

• Consider an Alternative Stationary Phase: For particularly challenging separations, a column with a polar-embedded phase or a polymer-based column (which has a wider pH stability range) could be considered.[7][15]

Part 3: System and Instrumental Effects

If the chemistry seems correct, mechanical or physical issues in the HPLC system can be the culprit.

Q: Are extra-column effects contributing to my peak tailing?

Expert Insight: Extra-column volume (or dead volume) refers to all the volume in the flow path outside of the column itself, including the injector, tubing, and detector flow cell.[4][16] Excessive volume allows the analyte band to spread before and after the separation, which can manifest as peak broadening or tailing.[7]

Troubleshooting Protocol:

• Minimize Tubing Length and Diameter: Use the shortest possible length of tubing with a narrow internal diameter (e.g., 0.12 mm or 0.005 inches) to connect the injector, column, and detector.[7]

• Check Fittings: Ensure all fittings are properly seated and not creating any small voids, which can act as mixing chambers.[16] A poorly made connection is a common source of extra-column volume.

• Substitute the Column: A quick diagnostic test is to replace the analytical column with a zero-dead-volume union. If the peak shape of an injected standard improves dramatically, it points to a problem with the column itself (like a void or contamination) rather than the system.

Q: Could sample overload or solvent effects be the problem?

Expert Insight: Injecting too much sample mass can overload the column, saturating the stationary phase and causing peak distortion, often fronting but sometimes tailing.[4][6] Additionally, if the sample is dissolved in a solvent that is much stronger (i.e., more organic) than the mobile phase, it can cause the analyte to move through the top of the column too quickly, leading to a distorted peak.[16]

Troubleshooting Protocol:

• Reduce Sample Concentration: Dilute your sample by a factor of 5 or 10 and re-inject. If the peak shape improves, you were likely overloading the column.

• Match Sample Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase. If a stronger solvent is required for solubility, keep the injection volume as small as possible.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Chrom Tech. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Phenomenex. [Link]

• LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. LCGC Europe. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Element Lab Solutions. [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Waters Knowledge Base. [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. GMP Insiders. [Link]

• uHPLCs. (2025). Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. uHPLCs.com. [Link]

• Phenomenex. (2022). Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Phenomenex. [Link]

• Restek. (2013). When should you use a buffer for HPLC how does it work and which one to use. Restek. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Crawford Scientific. (n.d.). HPLC Troubleshooting Guide. Crawford Scientific. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. SCION Instruments. [Link]

• Chromatography Today. (2020). The use of Mobile Phase pH as a Method Development Tool. Chromatography Today. [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Biotage. [Link]

• uHPLCs. (2024). A Comprehensive Guide to Selecting HPLC Columns. uHPLCs.com. [Link]

• ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. ACD/Labs. [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC Columns. [Link]

• LCGC International. (2017). New Advice on an Old Topic: Buffers in Reversed-Phase HPLC. LCGC International. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Agilent Technologies. [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• Chromtech. (n.d.). HPLC Column Selection Guide. Chromtech. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Acidic, Basic, and Neutral Compounds on Primesep 200. SIELC. [Link]

• Hawach Scientific. (2025). Reasons for Peak Tailing of HPLC Column. Hawach. [Link]

• Regis Technologies. (n.d.). Reversed-phase HPLC Buffers. Regis Technologies. [Link]

• Phenomenex. (n.d.). Role of Buffers in Liquid Chromatography. Phenomenex. [Link]

• National Center for Biotechnology Information. (n.d.). (2S)-2-(1,3-benzodioxol-5-yloxy)propanoic acid. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). (S)-2-Amino-3-(benzo[D][3][7]dioxol-5-YL)propanoic acid. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). Propanoate, 2-(1,3-benzodioxol-5-yloxy)-2-methyl-, ammonium salt. PubChem. [Link]

• U.S. Environmental Protection Agency. (n.d.). Propanoic acid, 2-methyl-, 1,3-benzodioxol-5-ylmethyl ester - Substance Details. EPA. [Link]

• PubMed. (2010). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. National Library of Medicine. [Link]

• CRAMAR. (n.d.). 2-(1,3-BENZODIOXOL-5-YLOXY)PROPANOIC ACID. CRAMAR Reagent. [Link]

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• 16. support.waters.com [support.waters.com]

Technical Support Center: Enhancing the Biological Efficacy of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Formulations

Introduction

Welcome to the technical support center for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the formulation and biological evaluation of this promising arylpropionic acid derivative. As with many compounds in this class, overcoming issues of poor aqueous solubility is paramount to unlocking its full therapeutic potential. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you enhance the biological efficacy and obtain reliable, reproducible results in your studies. Our approach is grounded in established principles of pharmaceutical science to ensure the integrity and validity of your experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses common questions and issues that may arise during the formulation and in-vitro testing of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Q1: My stock solution of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid precipitates when I dilute it in aqueous buffer for my cell-based assays. Why is this happening and how can I prevent it?

A1: This is a classic sign of a compound with poor aqueous solubility. 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, being a carboxylic acid derivative with a significant hydrophobic backbone, likely has limited solubility in neutral or acidic aqueous solutions.[1][2] When you dilute your organic stock solution (e.g., in DMSO) into an aqueous buffer, the compound crashes out of solution as it is no longer in a favorable solvent environment. To prevent this, consider the following:

• pH Adjustment: As a carboxylic acid, its solubility is pH-dependent. Increasing the pH of your final aqueous solution above the pKa of the carboxylic acid group will deprotonate it, forming a more soluble salt.[3] A preliminary pH-solubility profile is highly recommended.

• Use of Solubilizing Excipients: Incorporating excipients such as cyclodextrins or non-ionic surfactants (e.g., Polysorbate 80) in your aqueous buffer can help maintain the compound's solubility.[4][5]

• Advanced Formulation: For in-vivo studies, simple dilution will be insufficient. You will need to explore more advanced formulation strategies such as liposomes or nanosuspensions, which are discussed in the troubleshooting guides below.

Q2: I am observing inconsistent results in my in-vitro anti-inflammatory assays. What could be the cause?

A2: Inconsistent in-vitro results are often linked to formulation instability or variability in the effective concentration of the compound. Key factors to investigate include:

• Formulation Stability: Was your formulation prepared fresh for each experiment? If not, the compound may be degrading or precipitating over time. Stability studies of your formulation under experimental conditions are crucial.[6][7]

• Undissolved Compound: Are you confident the compound is fully dissolved in your final assay medium? Undissolved particles will not be biologically active, leading to an underestimation of potency and high variability. Visually inspect your solutions and consider filtering through a syringe filter (be cautious of compound binding to the filter material).

• Interaction with Assay Components: The compound might be interacting with proteins or other components in your cell culture medium, reducing its free concentration. Consider using serum-free media for the duration of the compound treatment if your cell line can tolerate it.

Q3: What is the likely mechanism of action for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid?

A3: As a member of the arylpropionic acid class of molecules, it is highly probable that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid exhibits anti-inflammatory properties. The primary mechanism for many arylpropionic acids is the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, potent inflammatory mediators.[8][9] However, other mechanisms could also be at play, and it is crucial to experimentally determine the specific pathways affected by this compound.

Troubleshooting Guides

This section provides structured approaches to overcoming common experimental hurdles.

Guide 1: Addressing Poor Aqueous Solubility

Low solubility is a primary obstacle to obtaining meaningful biological data. The following decision tree and subsequent protocols will guide you through enhancing the solubility of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Caption: Troubleshooting workflow for poor solubility.

Guide 2: Investigating In-Vitro Anti-Inflammatory Activity

A systematic approach is necessary to confirm and characterize the anti-inflammatory effects of your formulated compound.

Caption: Workflow for in-vitro anti-inflammatory evaluation.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments.

Protocol 1: Formulation using Cyclodextrin Inclusion Complexation

This protocol aims to enhance the aqueous solubility of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid for in-vitro assays. Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules within their central cavity, thereby increasing their solubility in water.[4][5][10]

Materials:

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure:

• Prepare the HP-β-CD Solution: Dissolve a pre-determined amount of HP-β-CD in deionized water to make a stock solution (e.g., 10% w/v). The optimal concentration may need to be determined experimentally.

• Add the Compound: While stirring the HP-β-CD solution, slowly add the powdered 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. A molar ratio of 1:1 (compound:HP-β-CD) is a good starting point.

• Complexation: Allow the mixture to stir at room temperature for at least 24 hours to ensure maximum complexation. The solution should become clearer as the inclusion complex forms.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

• Quantification: Determine the concentration of the solubilized compound in the filtrate using a validated analytical method, such as HPLC-UV. This will be your stock solution for biological assays.

• Stability Check: Store an aliquot of the stock solution under your experimental conditions (e.g., 37°C) and re-quantify after 24 hours to ensure the compound remains in solution.

Protocol 2: Formulation via Nanomilling for Nanosuspension

Nanomilling reduces the particle size of the drug to the nanometer range, which significantly increases the surface area and dissolution rate, thereby enhancing bioavailability for both in-vitro and in-vivo studies.[11][12][13][14]

Materials:

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

• Stabilizer (e.g., Poloxamer 188 or a combination of Polysorbate 80 and HPMC)

• Purified water

• Zirconium oxide milling beads (e.g., 0.2-0.5 mm diameter)

• High-energy media mill (planetary ball mill or similar)

Procedure:

• Prepare the Slurry: In a milling vessel, add the 2-(1,3-Benzodioxol-5-yloxy)propanoic acid (e.g., 5% w/v), the stabilizer (e.g., 2% w/v), and purified water.

• Add Milling Media: Add the zirconium oxide beads to the vessel. The volume of beads should be approximately 50-60% of the vessel volume.

• Milling Process: Mill the slurry at a high speed for a specified duration (e.g., 4-8 hours). The milling time needs to be optimized to achieve the desired particle size. Temperature control is critical to prevent degradation.[15]

• Particle Size Analysis: Periodically take samples and measure the particle size distribution using dynamic light scattering (DLS) or laser diffraction. The target is typically a mean particle size below 500 nm with a narrow distribution.

• Separation: Once the desired particle size is achieved, separate the nanosuspension from the milling beads.

• Characterization: Characterize the final nanosuspension for particle size, zeta potential (for stability), and drug concentration.

Protocol 3: Liposomal Encapsulation (Thin-Film Hydration Method)

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophobic and hydrophilic drugs, making them excellent delivery vehicles.[16][17][18] For the hydrophobic 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, it will be incorporated into the lipid bilayer.

Materials:

• 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

• Phospholipids (e.g., Soy Phosphatidylcholine)

• Cholesterol

• Chloroform or a chloroform:methanol mixture

• Phosphate-buffered saline (PBS)

• Rotary evaporator

• Probe sonicator or extruder

Procedure:

• Lipid Film Formation: Dissolve the phospholipids, cholesterol, and 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in the organic solvent in a round-bottom flask. A common molar ratio is 2:1 for phospholipid:cholesterol.

• Solvent Evaporation: Evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner wall of the flask.[19][20]

• Hydration: Hydrate the lipid film by adding PBS (pH 7.4) and rotating the flask gently at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction: To obtain smaller, more uniform vesicles (SUVs), the MLV suspension must be downsized. This can be achieved by probe sonication or by extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm).

• Purification: Remove the unencapsulated drug by dialysis or size exclusion chromatography.

• Characterization: Analyze the liposomes for size distribution, zeta potential, encapsulation efficiency, and drug loading.

Protocol 4: In-Vitro Anti-Inflammatory Screening - Inhibition of Protein Denaturation

This assay is a simple and rapid method to screen for potential anti-inflammatory activity. The denaturation of proteins is a well-documented cause of inflammation.[21][22][23]

Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate-buffered saline (PBS, pH 6.3)

• Formulated 2-(1,3-Benzodioxol-5-yloxy)propanoic acid (from Protocol 1, 2, or 3)

• Diclofenac sodium (as a positive control)

• Spectrophotometer

Procedure:

• Prepare Reaction Mixture: In test tubes, prepare a 5 mL reaction mixture containing 0.2 mL of albumin solution (5% w/v), 2.8 mL of PBS, and 2 mL of varying concentrations of the test compound or standard drug.

• Incubation: Incubate the mixtures at 37°C for 20 minutes.

• Induce Denaturation: Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

• Cooling: After heating, cool the tubes to room temperature.

• Measure Turbidity: Measure the absorbance (turbidity) of the solutions at 660 nm.

• Calculate Inhibition: The percentage inhibition of denaturation is calculated as: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Data Presentation

All quantitative data should be summarized for clear interpretation. Below is a template for comparing different formulation strategies.

Formulation Strategy	Mean Particle Size (nm)	Solubility in PBS (µg/mL)	In-Vitro Efficacy (IC50 in Protein Denaturation Assay, µM)	Stability (24h at 37°C)
Unformulated Compound	> 2000	< 1	> 100 (Precipitation)	Poor
HP-β-CD Complex	N/A (Solubilized)	Experimental Value	Experimental Value	Experimental Value
Nanosuspension	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Liposomal Formulation	Experimental Value	Experimental Value	Experimental Value	Experimental Value

Conclusion

Successfully enhancing the biological efficacy of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid hinges on overcoming its inherent formulation challenges. By systematically addressing solubility and stability through the rational selection of formulation technologies, researchers can generate reliable and meaningful data. This guide provides a foundational framework for troubleshooting common issues and implementing robust experimental protocols. We encourage a Quality by Design (QbD) approach, where understanding the physicochemical properties of the molecule informs the formulation strategy, ultimately leading to a successful research outcome.

References

• Cortesi, R., et al. (2002). Liposome formulations of hydrophobic drugs. Methods in Enzymology, 373, 51-61.

• Gao, L., et al. (2016). Nanomilling of Drugs for Bioavailability Enhancement: A Holistic Formulation-Process Perspective. Pharmaceutics, 8(2), 17. [Link]

• Carneiro, S. B., et al. (2021). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Molecules, 26(3), 688. [Link]

• Bajaj, S., et al. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• Ascendia Pharmaceutical Solutions. (2025). Nanomilling for Enhanced Drug Delivery. Ascendia Pharma. [Link]

• Carneiro, S. B., et al. (2019). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Polymers, 11(12), 1978. [Link]

• Altasciences. (n.d.). Nanomilling: Enhancing Drug Solubility and Bioavailability. Altasciences. [Link]

• Gao, L., et al. (2016). Nanomilling of Drugs for Bioavailability Enhancement: A Holistic Formulation-Process Perspective. PubMed, 20(2), 17. [Link]

• Outsourced Pharma. (2024). Nanomilling For Better Solubility And Improved Bioavailability. Outsourced Pharma. [Link]

• Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 606. [Link]

• GMP SOP. (n.d.). Stability testing overview for Pharmaceutical products. GMP SOP. [Link]

• Patsnap. (2025). Overcoming Challenges in Carboxylic Acid Drug Formulations. Patsnap Eureka. [Link]

• Malanga, M., et al. (2022). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery. Journal of Pharmaceutical and Biomedical Analysis, 219, 114945. [Link]

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• Vels University. (2018). IN VITRO PHARMACOLOGICAL SCREENING METHODS FOR ANTI-INFLAMMATORY AGENTS. Vels University. [Link]

• ResearchGate. (2025). In vitro pharmacological screening methods for anti-inflammatory agents. ResearchGate. [Link]

• Pharma.Tips. (2025). Troubleshooting Formulation Issues in High-Dose Tablets. Pharma.Tips. [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Pharmaguideline. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Ilesanmi, M. (2025). (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Soni, K., et al. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research, 20(2), 126-135. [Link]

• Kumar, P., et al. (2020). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 10(2), 1-16. [Link]

• Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. International Journal of Pharmaceutical and Phytopharmacological Research, 17(4), 540-555. [Link]

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Technical Support Center: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

The synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is typically achieved via the Williamson ether synthesis, a robust and widely used method for forming ethers.[1][2] The reaction involves the nucleophilic substitution (SN2) of a halo-propanoate by the phenoxide of sesamol (1,3-Benzodioxol-5-ol). While straightforward in principle, the specifics of the reactants and conditions can lead to several competing pathways that affect the outcome.

This guide is structured in a question-and-answer format to directly address the practical issues you may face in the lab.

Troubleshooting Guide

Q1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

A1: Low yield is a frequent issue that can often be traced back to one of four primary causes: competing side reactions, incomplete deprotonation, suboptimal reaction conditions, or reagent quality.

• Competing E2 Elimination: The alkylating agent, a 2-halopropanoate, is a secondary halide. This structure is susceptible to E2 elimination, especially in the presence of a strong base, which the sesamol phenoxide is.[2][3] This side reaction produces an acrylate derivative and is favored by high temperatures and sterically hindered bases.

  • Solution: Employ milder reaction conditions. Keep the temperature as low as feasible while still allowing the SN2 reaction to proceed (typically 50-80°C).[2] Using a less-hindered base for deprotonation, such as potassium carbonate in a polar aprotic solvent, can also favor substitution over elimination.

• Incomplete Deprotonation of Sesamol: The nucleophile in this reaction is the sesamol phenoxide. If the phenol is not fully deprotonated, the concentration of the active nucleophile is reduced, slowing the reaction and lowering the yield.

  • Solution: Ensure you use at least one full equivalent of a suitable base. While strong bases like sodium hydride (NaH) are effective, they can also promote elimination.[3] A practical approach is to use a slight excess (1.1-1.2 equivalents) of a moderately strong base like potassium hydroxide (KOH) or potassium carbonate (K₂CO₃) and allow sufficient time for the acid-base reaction to complete before adding the alkylating agent.

• Suboptimal Solvent Choice: The Williamson ether synthesis is a classic SN2 reaction, which is highly sensitive to the solvent.

  • Solution: Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[2] These solvents solvate the cation (e.g., K⁺) but not the phenoxide anion, leaving it "naked" and highly nucleophilic. Protic solvents like ethanol or water will hydrogen-bond with the phenoxide, stabilizing it and reducing its nucleophilicity, thereby slowing down the desired reaction.[4]

• Hydrolysis of the Alkylating Agent: If the reaction is run in the presence of water with a strong base, the 2-halopropanoate can be hydrolyzed to 2-hydroxypropanoate (lactate), consuming the reagent.

  • Solution: Ensure your reagents and solvent are reasonably dry, especially when using highly reactive bases like NaH.

Q2: I am observing a significant, hard-to-remove impurity with the same mass as my product. What could it be and how do I prevent it?

A2: This is a classic sign of C-alkylation. The phenoxide anion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the electron-rich aromatic ring. While O-alkylation is the desired pathway, competitive C-alkylation at the ortho position to the hydroxyl group can occur.[2][5]

• Mechanism: The negative charge of the phenoxide is delocalized onto the aromatic ring, creating nucleophilic carbon centers. Reaction at one of these centers results in a C-alkylated isomer, which has the same molecular weight as the desired O-alkylated product.

• Why it's hard to separate: The C-alkylated and O-alkylated isomers often have very similar polarities and boiling points, making separation by standard chromatography or distillation challenging.

Strategies to Favor O-Alkylation over C-Alkylation:

Factor	Condition to Favor O-Alkylation	Rationale
Solvent	Polar aprotic solvents (DMF, DMSO)	These solvents do not strongly solvate the oxygen anion, making it more available for reaction. In protic solvents, the oxygen is heavily solvated, which can sometimes make the less-hindered ring carbons more accessible.
Counter-ion	Large, weakly coordinating cations (K⁺, Cs⁺)	Smaller, harder cations like Li⁺ or Na⁺ coordinate more tightly to the oxygen atom, increasing the ionic character of the O-M bond and leaving the carbon atoms of the ring relatively more nucleophilic.
Temperature	Lower reaction temperatures	O-alkylation is often the kinetically favored product, while C-alkylation can be thermodynamically favored. Running the reaction at the lowest practical temperature can help maximize the kinetic product.
Leaving Group	A better leaving group (I > Br > Cl)	A more reactive alkyl halide will lead to an earlier transition state, which, according to Hammond's postulate, will more closely resemble the reactants. In the reactant phenoxide, the highest charge density is on the oxygen, favoring O-alkylation.

Q3: My reaction appears to stall or proceed very slowly, even after several hours. What factors should I investigate?

A3: A stalled or sluggish reaction points to issues with reactivity or reaction conditions.

• Poor Leaving Group: The rate of an SN2 reaction is highly dependent on the quality of the leaving group. The order of reactivity is I > Br > Cl >> F.

  • Solution: If you are using a 2-chloropropanoate, consider switching to 2-bromopropanoate. The C-Br bond is weaker and bromide is a better leaving group than chloride, which will significantly accelerate the reaction. In some cases, adding a catalytic amount of sodium or potassium iodide can facilitate an in-situ Finkelstein reaction, converting the alkyl chloride to the more reactive alkyl iodide.[2]

• Insufficient Temperature: All reactions require activation energy. While high temperatures can promote side reactions, an insufficient temperature will result in an impractically slow reaction rate.

  • Solution: Monitor the reaction by TLC or LC-MS. If you see no product formation after 1-2 hours, consider incrementally increasing the temperature by 10-15°C. A typical range for this synthesis is 50-100°C.[2]

• Phase Transfer Catalysis: If you are using a biphasic system (e.g., an aqueous base with an organic solvent), the phenoxide and the alkylating agent may be in separate phases, preventing them from reacting.

  • Solution: Use a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB). The PTC transports the phenoxide anion from the aqueous phase into the organic phase, allowing it to react with the alkyl halide.

Visualizing Reaction Pathways

To better understand the chemical transformations, the following diagrams illustrate the main synthetic route and key side reactions.

Caption: Key competing side reactions in the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal choice of base for deprotonating sesamol? A1: The optimal base balances reactivity with selectivity.

• Sodium Hydride (NaH): Very strong and effective for complete deprotonation, but it is highly reactive, requires an anhydrous aprotic solvent, and can increase the rate of the competing E2 elimination reaction. [3]* Potassium Hydroxide (KOH) / Sodium Hydroxide (NaOH): Strong, inexpensive, and effective. Can be used in polar aprotic solvents or with a phase-transfer catalyst. A good general-purpose choice. [6]* Potassium Carbonate (K₂CO₃): A weaker, milder base. Its lower basicity can help suppress the E2 elimination side reaction, making it an excellent choice for maximizing the SN2 product, though it may require slightly longer reaction times or higher temperatures.

Q2: Which alkylating agent is better: 2-chloropropanoic acid, 2-bromopropanoic acid, or their corresponding esters? A2: Using an ester, such as ethyl 2-bromopropionate , is generally preferable to using the free acid. Reacting the phenoxide directly with 2-halopropanoic acid would result in an immediate acid-base reaction between the phenoxide (basic) and the carboxylic acid, quenching the nucleophile. Therefore, the carboxylate must be protected, typically as an ester. The reaction is then followed by a saponification (hydrolysis) step to yield the final product. As for the halide, bromo- is superior to chloro- because bromide is a better leaving group, leading to faster reaction rates. [4] Q3: How does the choice of solvent impact the reaction outcome? A3: The solvent has a profound impact.

• Polar Aprotic (DMF, DMSO, Acetonitrile): Highly Recommended. They accelerate SN2 reactions by solvating the cation but not the anion, increasing the nucleophile's reactivity. * Polar Protic (Ethanol, Water, Methanol): Not Recommended. They form strong hydrogen bonds with the phenoxide nucleophile, creating a solvent "cage" that stabilizes it and hinders its ability to attack the alkyl halide. [4]* Nonpolar (Toluene, Hexane): Not Recommended. The ionic reactants (phenoxide salt) have very poor solubility in nonpolar solvents, leading to a very slow, heterogeneous reaction.

Recommended Experimental Protocol

This protocol is a generalized starting point. Optimization of time, temperature, and concentrations may be necessary.

Materials:

• Sesamol

• Ethyl 2-bromopropionate

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl), concentrated

• Ethyl Acetate

• Brine (saturated NaCl solution)

Procedure:

• Phenoxide Formation:

  • To a round-bottom flask equipped with a magnetic stirrer and nitrogen inlet, add sesamol (1.0 eq).

  • Add anhydrous DMF to dissolve the sesamol (approx. 5-10 mL per gram of sesamol).

  • Add anhydrous potassium carbonate (1.5 eq) to the solution.

  • Stir the mixture at room temperature for 30-60 minutes to ensure complete deprotonation.

• Williamson Ether Synthesis:

  • Add ethyl 2-bromopropionate (1.1 eq) dropwise to the stirring suspension at room temperature.

  • Heat the reaction mixture to 60-70°C and monitor the reaction progress using TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete in 4-8 hours.

• Workup and Ester Hydrolysis:

  • Cool the reaction mixture to room temperature. Pour the mixture into a beaker containing cold water (approx. 10x the volume of DMF).

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate and filter.

  • Concentrate the organic phase under reduced pressure to obtain the crude ester.

  • To the crude ester, add a 2M solution of NaOH in a 1:1 mixture of ethanol/water. Stir at 50°C until TLC shows complete consumption of the ester (typically 2-4 hours).

• Isolation and Purification:

  • Cool the hydrolysis mixture in an ice bath.

  • Slowly acidify the solution with concentrated HCl until the pH is ~1-2. A white precipitate of the product should form.

  • Filter the solid product using a Büchner funnel and wash the filter cake with cold water.

  • Recrystallize the crude product from a suitable solvent system (e.g., toluene or an ethanol/water mixture) to obtain the pure 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Caption: A troubleshooting workflow for diagnosing low reaction yield.

References

• Wikipedia. (n.d.). 2-Chloropropionic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-chloroalkanoic acids of high enantiomeric purity from (s). Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Palheta, I. C., et al. (2020). Alkylated Sesamol Derivatives as Potent Antioxidants. Molecules, 25(14), 3300. Retrieved from [Link]

• Palheta, I. C., et al. (2020). Alkylated Sesamol Derivatives as Potent Antioxidants. ResearchGate. Retrieved from [Link]

• Palheta, I. C., et al. (2020). Alkylated Sesamol Derivatives as Potent Antioxidants. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• University of Wisconsin-Stout. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]

• University of Southern Mississippi. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Sesamol exhibits antimutagenic activity against oxygen species mediated mutagenicity. Retrieved from [Link]

• Zhang, Q. X., et al. (2007). Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl. PubMed. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-(1,3-Benzodioxol-5-yl)propene. Retrieved from [Link]

• Ben-Tama, A., et al. (2019). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Molbank, 2019(2), M1064. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Frontiers. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Retrieved from [Link]

• De Gruyter. (n.d.). Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. Retrieved from [Link]

• PharmaXChange.info. (2011). Chemistry of Enolates - C vs O Alkylation. Retrieved from [Link]

• Indian Patents. (n.d.). 227488:A PROCESS FOR PREPARATION OF RACEMIC OR OPTICALLY ACTIVE 3-[(1,3-BENZODIOXOL-5-YLOXY)METHYL]-4-(4-FLUOROPHENYL)-1-METHYLPIPERIDINE.

• OUCI. (n.d.). Acid-catalyzed conversion of sesamolin to sesamol: Kinetics and reaction mechanism based on density functional theory. Retrieved from [Link]

• Google Patents. (n.d.). CN117105769B - Preparation method of ethyl 2-bromopropionate.

• ResearchGate. (n.d.). Ethyl 2-(1,3-benzodioxol-5-yl)-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1H-benzimidazole-5-carboxylate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (E)-1-(1,3-Benzodioxol-5-yl)-3-(3-bromophenyl)prop-2-en-1-one. Retrieved from [Link]

• Google Patents. (n.d.). WO2024020696A1 - (r)-2-[(2h-1,3-benzodioxol-5-yl)methyl]pyrrolidine and processes for preparation, compositions and uses thereof.

• ResearchGate. (n.d.). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Retrieved from [Link]

• ResearchGate. (n.d.). Sesame seeds essential oil and Sesamol modulate the pro-inflammatory function of macrophages and dendritic cells and promote Th2 response. Retrieved from [Link]

• Semantic Scholar. (n.d.). Sesamol can inhibit the formation of glycidyl ester in deep frying palm oil. Retrieved from [Link]

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Refinement of analytical methods for detecting 2-(1,3-Benzodioxol-5-yloxy)propanoic acid metabolites

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analytical refinement of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid and its metabolic derivatives. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides field-proven insights, detailed protocols, and robust troubleshooting strategies to ensure the accuracy and reliability of your experimental results. Our approach is grounded in established scientific principles and regulatory expectations to support your research and development programs.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Q1: What are the primary analytical techniques recommended for quantifying the parent compound and its metabolites in biological matrices? Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold-standard method for this application.[1][2] It offers superior sensitivity and selectivity, which are critical for detecting low-concentration metabolites in complex matrices like plasma, urine, or tissue homogenates. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for volatile metabolites or after a derivatization step to increase the volatility of the polar organic acid analytes.[1][3][4]

Q2: What are the expected metabolic pathways for a compound containing a benzodioxole moiety? Compounds with a 1,3-benzodioxole structure can undergo several metabolic transformations. The primary routes include:

• Phase I Metabolism: O-dealkylation of the propanoic acid side chain, and hydroxylation on the aromatic ring.

• Phase II Metabolism: Conjugation of the parent compound or its Phase I metabolites with glucuronic acid (glucuronidation) or sulfate (sulfation) to increase water solubility and facilitate excretion.

The diagram below illustrates these potential biotransformation pathways.

Caption: Potential Phase I and Phase II metabolic pathways.

Q3: Why is the use of an internal standard (IS) critical for this analysis? An internal standard is essential to correct for variability during sample preparation and to compensate for matrix effects during ionization in LC-MS/MS analysis.[5] The ideal IS is a stable isotope-labeled version of the analyte. If that is unavailable, a close structural analog with similar chemical properties and chromatographic behavior should be used. This ensures the highest degree of accuracy and precision in quantitative bioanalysis.[5]

Q4: What key parameters must be evaluated during analytical method validation as per regulatory guidelines? According to guidelines from bodies like the FDA, which often align with the International Council for Harmonisation (ICH), a quantitative bioanalytical method must be validated for several key performance characteristics.[6][7][8] These include accuracy, precision, selectivity, sensitivity (Limit of Quantitation), linearity and range, recovery, and stability under various conditions.[9][10] A comprehensive validation study demonstrates that the analytical procedure is fit for its intended purpose.[8]

Section 2: Core Analytical Protocols

These protocols provide a starting point for method development. Optimization will be required based on the specific matrix, available instrumentation, and target metabolites.

Protocol 1: Sample Preparation via Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of the parent compound and its primary metabolites from plasma or urine. The principle is to retain the analytes on a solid sorbent while interferences are washed away, followed by elution of the purified analytes.

Materials:

• Mixed-mode or reversed-phase SPE cartridges (e.g., Oasis HLB).

• Biological sample (plasma, urine).

• Internal Standard (IS) spiking solution.

• Phosphoric acid or formic acid for pH adjustment.

• Methanol (HPLC grade).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Elution solvent: e.g., 5% formic acid in acetonitrile.

Procedure:

• Sample Pre-treatment: Thaw biological samples on ice. Centrifuge to pellet any precipitates.

• Spiking: To 200 µL of sample, add 20 µL of the IS working solution. Vortex briefly.

• Acidification: Acidify the sample by adding 200 µL of 2% phosphoric acid. This ensures the propanoic acid moiety is protonated, enhancing its retention on reversed-phase sorbents.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to go dry.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analytes with 1 mL of the elution solvent into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Method Parameters

This method provides robust separation and sensitive detection. A C18 column is typically effective for retaining the parent compound and its metabolites.

Caption: General workflow for LC-MS/MS analysis.

Table 1: Example LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC System
Column	C18, 2.1 x 50 mm, <3 µm	Provides good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier promotes better peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting analytes.
Gradient	5% B to 95% B over 5-7 min	Ensures separation from endogenous matrix components.
Flow Rate	0.3 - 0.5 mL/min	Typical for 2.1 mm ID columns.
Column Temp	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	5 - 10 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Negative	The carboxylic acid group is readily deprotonated in negative mode, providing high sensitivity.
MRM Transitions	Parent [M-H]⁻ → Product Ion	To be determined by infusing pure standards of the parent drug and any available metabolite standards.
Dwell Time	50 - 100 ms	Balances sensitivity with the number of data points across the peak.
Source Temp	450 - 550°C	Varies by instrument; optimizes desolvation.

Section 3: Troubleshooting Guide

Even with a validated method, issues can arise. This guide provides a systematic approach to identifying and resolving common problems.

Table 2: Troubleshooting Common Analytical Issues

Observed Problem	Potential Cause(s)	Recommended Solution(s)	Relevant Citations
CHROMATOGRAPHY
Peak Tailing or Broadening	1. Column contamination or degradation. 2. Secondary interactions with active sites on the column. 3. Mobile phase pH is inappropriate for the analyte.	1. Flush the column; replace if necessary. Use a guard column. 2. Consider a bio-inert or hybrid surface column. 3. Ensure mobile phase pH is at least 2 units below the pKa of the acidic analytes.	[11][12][13]
Inconsistent Retention Times	1. Leak in the LC system. 2. Air bubbles in the pump or mobile phase. 3. Inconsistent mobile phase preparation. 4. Column temperature fluctuations.	1. Check all fittings and connections. 2. Degas mobile phases thoroughly; purge the pump. 3. Prepare fresh mobile phase carefully using volumetric flasks. 4. Ensure the column oven is stable at the set temperature.	[12]
High System Backpressure	1. Blockage in the system (e.g., guard column, column frit). 2. Sample precipitation on the column. 3. Incorrect mobile phase viscosity.	1. Systematically remove components (start with guard column) to locate the blockage. Replace the blocked part. 2. Ensure the sample is fully dissolved in the reconstitution solvent. Filter samples if necessary. 3. Verify mobile phase composition.	[13][14]
MASS SPECTROMETRY
Low Sensitivity / Weak Signal	1. Ion suppression from the biological matrix. 2. Inefficient ionization (incorrect source settings). 3. Leaks or blockages in the sample path post-column. 4. Incorrect MRM transition or collision energy.	1. Improve sample cleanup (e.g., use a more selective SPE sorbent). Dilute the sample. 2. Optimize source parameters (e.g., capillary voltage, gas flow, temperature). 3. Inspect fittings and capillaries between the column and MS source. 4. Re-optimize MS parameters by infusing a standard solution.	[5][11][15]
Noisy or Drifting Baseline	1. Contaminated mobile phase or solvents. 2. Air bubbles entering the detector. 3. Insufficiently mixed mobile phase (in gradient).	1. Use high-purity (LC-MS grade) solvents and additives. Prepare fresh mobile phases daily. 2. Ensure proper degassing. 3. Ensure the gradient mixer is functioning correctly.	[12][14]
Ghost Peaks / Carryover	1. Contamination in the autosampler or injector port. 2. Adsorption of analyte onto system components. 3. Insufficient needle wash.	1. Clean the injector and sample loop. 2. Add a small percentage of organic solvent to the needle wash. 3. Use a stronger needle wash solvent (e.g., one that matches the strongest point in your gradient). Inject blanks between high-concentration samples.	[13]

Troubleshooting Decision Tree

For a common issue like poor signal intensity, a logical diagnostic approach is crucial.

Caption: A decision tree for diagnosing low signal intensity.

References

• Overcoming Small Molecule HPLC Challenges Using Inert Columns - YouTube. (2025). YouTube.
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• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. PubMed Central.
• Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. (2020). PubMed Central.
• HPLC Troubleshooting Guide - Sigma-Aldrich. Sigma-Aldrich.
• Troubleshooting Common Issues in High-Performance Liquid Chromatography (HPLC). (2024). Technology Networks.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024). AIMS Press.
• Urine organic acid metabolomic profiling by gas chromatography mass spectrometry: Assessment of solvent extract evaporation parameters on the recovery of key diagnostic metabolites.
• MetBioNet best practice guidelines for analysis of organic acids by Gas Chrom
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• Q2(R2) Validation of Analytical Procedures. U.S.
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• How to detect metabolites of a drug? (2012).
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• Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. PubMed Central.
• Various Analysis Techniques for Organic Acids and Examples of Their Applic
• Masterclass LIVE: Identifying metabolites with tandem mass spectrometry (LC-MS/MS). (2023). YouTube.
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• LC-MS/MS Method Package for Short Chain F
• A straightforward LC-MS/MS analysis to study serum profile of short and medium chain f

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• 15. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Welcome to the technical support center for the synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you minimize impurities and maximize yield by understanding the critical parameters of this synthesis.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, which is typically achieved via a Williamson ether synthesis between sesamol and a 2-halopropanoic acid derivative.

Question 1: My final product is contaminated with unreacted sesamol. How can I improve the conversion rate and remove the residual starting material?

Answer:

This is a common issue often stemming from incomplete deprotonation of sesamol or insufficient reaction time.

Probable Causes & Solutions:

• Inadequate Base: The pKa of the phenolic proton of sesamol is approximately 10. For complete deprotonation to the nucleophilic phenoxide, a base with a conjugate acid pKa significantly higher than 10 is required.

  • Recommendation: Switch from weaker bases like potassium carbonate (K₂CO₃) to stronger bases such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK). NaH is often an excellent choice as the only byproduct is hydrogen gas, which simply evolves from the reaction mixture.[1][2]

• Reaction Conditions: The reaction may be too slow at lower temperatures.

  • Recommendation: Gently heating the reaction mixture (e.g., to 50-60 °C) can increase the reaction rate. However, be cautious, as excessive heat can promote side reactions.

• Purification Strategy: Sesamol can be tricky to remove from the final product due to similar polarities.

  • Recommendation: After the reaction, perform a basic aqueous wash (e.g., with 1M NaOH). The desired product, being a carboxylic acid, will remain in the organic layer (if an ester of 2-halopropanoic acid was used) or can be selectively precipitated. Unreacted sesamol, being phenolic, will be deprotonated by the strong base and extracted into the aqueous layer. If the carboxylic acid is your final product, you will need to perform an acid-base extraction. Acidify the reaction mixture to protonate your product, extract it into an organic solvent, and then wash the organic layer with a mild base like sodium bicarbonate solution. The unreacted sesamol will remain in the organic layer, while your carboxylic acid product will move to the aqueous layer as its carboxylate salt. Subsequent acidification of this aqueous layer will precipitate your pure product.

Question 2: I'm observing a significant amount of an olefinic impurity in my crude product. What is causing this and how can I prevent it?

Answer:

The presence of an olefinic impurity, likely 2-propenoic acid (acrylic acid) derivatives, points towards a competing elimination (E2) reaction. This is a classic side reaction in Williamson ether syntheses, especially with secondary alkyl halides.[3]

Probable Causes & Solutions:

• Choice of Base: Sterically hindered and strong bases, such as potassium tert-butoxide, can preferentially act as a base for elimination rather than as a nucleophile for substitution.

  • Recommendation: Use a less sterically hindered strong base like sodium hydride (NaH).[2]

• Reaction Temperature: Higher temperatures favor elimination over substitution.

  • Recommendation: Maintain a moderate reaction temperature. If you are heating the reaction, try running it at a lower temperature for a longer period.

• Solvent: The choice of solvent can influence the reaction pathway.

  • Recommendation: Aprotic polar solvents like DMF or acetonitrile are generally preferred as they solvate the cation of the base, leaving a more "naked" and reactive nucleophile, which can favor the desired SN2 reaction.[3]

Question 3: My yield is consistently low, even with high conversion of starting materials. What other side reactions could be occurring?

Answer:

Low yields despite high starting material conversion suggest the formation of soluble byproducts that are lost during workup or purification.

Probable Causes & Solutions:

• C-Alkylation: The sesamol phenoxide is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen and the ortho-position on the aromatic ring. While O-alkylation is generally favored, some C-alkylation can occur, leading to an isomeric impurity that may be difficult to separate.

  • Recommendation: The solvent can influence the site of alkylation. Protic solvents can solvate the oxygen of the phenoxide, making the ortho-carbon more nucleophilic. Using a polar aprotic solvent like DMF can favor O-alkylation.

• Hydrolysis of the Alkyl Halide: If there is residual water in your reaction, the 2-halopropanoic acid or its ester can be hydrolyzed to 2-hydroxypropanoic acid (lactic acid), which will not participate in the ether synthesis.

  • Recommendation: Ensure all your reagents and solvents are anhydrous. Dry your solvent over molecular sieves and use freshly opened or properly stored bases.

II. Frequently Asked Questions (FAQs)

Q1: What is the recommended synthetic route for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid?

The most common and effective method is the Williamson ether synthesis.[1][3] This involves the reaction of sesamol with a suitable 2-halopropanoic acid derivative, such as ethyl 2-bromopropanoate, in the presence of a strong base. The resulting ester is then hydrolyzed to yield the final carboxylic acid product.

Q2: Which analytical techniques are best for assessing the purity of the final product?

A combination of techniques is recommended for a comprehensive purity assessment:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and identify any major impurities.

• LC-MS (Liquid Chromatography-Mass Spectrometry): To separate and identify impurities with high sensitivity. This is particularly useful for detecting trace amounts of byproducts.

• RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography): To quantify the purity of the final product and any impurities.[4] A validated RP-HPLC method can be used for quality control.

Q3: How critical is the choice of solvent in this synthesis?

The solvent plays a crucial role.[3] Aprotic polar solvents like N,N-dimethylformamide (DMF) or acetonitrile are highly recommended.[3] They effectively dissolve the reactants and intermediates, and they do not participate in the reaction. Protic solvents like ethanol or water should be avoided as they can protonate the phenoxide, reducing its nucleophilicity, and can also lead to hydrolysis of the alkyl halide. Using non-polar solvents may result in poor solubility and slower reaction rates.

III. Experimental Protocol: Optimized Synthesis

This protocol is designed to maximize yield and minimize impurities.

Step 1: Formation of the Sodium Sesamol Phenoxide

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF).

• Add sesamol (1.0 eq) to the DMF and stir until fully dissolved.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise. Caution: NaH reacts violently with water and is flammable. Handle with appropriate personal protective equipment in a fume hood.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. You should observe the cessation of hydrogen gas evolution.

Step 2: Williamson Ether Synthesis

• Cool the phenoxide solution back down to 0 °C.

• Add ethyl 2-bromopropanoate (1.1 eq) dropwise via a syringe.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

Step 3: Hydrolysis and Workup

• Once the reaction is complete, quench it by carefully adding it to a beaker of cold water.

• Add a solution of sodium hydroxide (2.0 eq) and heat the mixture to 60 °C for 2-4 hours to hydrolyze the ester.

• Cool the mixture to room temperature and wash with diethyl ether or ethyl acetate to remove any non-polar impurities.

• Acidify the aqueous layer to pH 2-3 with cold 2M HCl. The product should precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

IV. Data Presentation

Parameter	Condition A (K₂CO₃ in Acetone)	Condition B (NaH in DMF)
Base	Potassium Carbonate	Sodium Hydride
Solvent	Acetone	DMF
Temperature	Reflux (56 °C)	Room Temperature
Typical Yield	40-60%	85-95%
Purity (Crude)	70-85%	>95%
Major Impurities	Unreacted sesamol, aldol condensation products of acetone.[5]	Trace unreacted starting materials.

V. Visualizations

Reaction Pathway

Caption: Williamson ether synthesis pathway for the target molecule.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common synthesis issues.

VI. References

• PrepChem. (n.d.). Synthesis of 2-(1,3-Benzodioxol-5-yl)propene. Retrieved from [Link]

• MDPI. (2018). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Frontiers. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Retrieved from [Link]

• YouTube. (2020). Williamson ether synthesis (done wrong). Retrieved from [Link]

• PubChem. (n.d.). (2S)-2-(1,3-benzodioxol-5-yloxy)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). (S)-2-Amino-3-(benzo[d][1][6]dioxol-5-yl)propanoic acid hydrochloride. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• CONICET. (2013). Synthesis of Novel Biaryl Derivatives of Sesamol (5-Benzodioxolol) and Evaluation of their Antioxidant Activity Against DPPH Radical. Retrieved from [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

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• 4. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
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Reference Data & Comparative Studies

Comparing herbicidal activity of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid with commercial herbicides

A Comparative Analysis of the Herbicidal Efficacy of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

A Senior Application Scientist's Guide to a Novel Potential Herbicide

Introduction

The relentless pursuit of novel herbicidal compounds is a cornerstone of modern agricultural research. The ideal herbicide combines high efficacy against target weed species with minimal impact on crops and the environment. In this guide, we explore the herbicidal potential of a novel compound, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. Due to the scarcity of publicly available data on this specific molecule, this document presents a hypothetical, yet scientifically grounded, comparative analysis. By examining its structural similarities to known herbicide classes, we can postulate a likely mechanism of action and design a robust experimental framework to evaluate its performance against established commercial herbicides.

The structure of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, featuring a phenoxypropanoic acid moiety, strongly suggests a potential mode of action as a synthetic auxin herbicide.[1][2][3] Synthetic auxins mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized growth in susceptible plants, ultimately causing their death.[4][5][6][7] This class of herbicides has been a mainstay in weed management for over six decades, valued for their selective control of broadleaf weeds in various cropping systems.[6][8]

This guide will therefore compare the hypothetical efficacy of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid with several commercial herbicides, including other synthetic auxins and herbicides with different modes of action. The objective is to provide a comprehensive framework for researchers and drug development professionals to assess the potential of this and other novel compounds.

Postulated Mechanism of Action: A Synthetic Auxin

Based on its chemical structure, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is hypothesized to function as a synthetic auxin herbicide. Synthetic auxins disrupt normal plant growth by binding to auxin receptors, leading to a cascade of downstream effects.[5][9] This includes altered gene expression, uncontrolled cell division and elongation, and ultimately, vascular tissue disruption and plant death.[10][11] The phenoxypropanoic acid chemical family is well-represented among synthetic auxin herbicides.[1][2][3]

The proposed mechanism involves the following key steps:

• Absorption and Translocation: The herbicide is absorbed by the leaves and roots and translocated throughout the plant via the vascular system.[4][12]

• Receptor Binding: The molecule binds to auxin receptors, such as the TIR1/AFB F-box proteins.[5]

• Signal Transduction: This binding event triggers a signal transduction cascade that leads to the degradation of transcriptional repressors (Aux/IAA proteins).[5]

• Gene Expression: The removal of these repressors allows for the expression of auxin-responsive genes, leading to an overproduction of growth-promoting proteins and ethylene.[5][11]

• Physiological Disruption: The resulting hormonal imbalance causes uncontrolled and unsustainable growth, leading to symptoms like epinasty (downward curling of leaves), stem twisting, and callus formation.[4][5]

• Plant Death: The disruption of normal physiological processes, including photosynthesis and nutrient transport, ultimately leads to the death of the susceptible plant.[13][14]

Caption: Proposed mechanism of action for 2-(1,3-Benzodioxol-5-yloxy)propanoic acid as a synthetic auxin herbicide.

Experimental Design for Comparative Herbicidal Efficacy

To rigorously evaluate the herbicidal potential of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a standardized greenhouse bioassay is proposed.[15][16][17] This controlled environment allows for the precise application of herbicides and the consistent measurement of plant responses.

Experimental Protocol: Greenhouse Post-Emergence Bioassay

• Plant Material and Growth Conditions:

  • Test Species: A selection of economically important broadleaf and grass weed species will be used.

    • Broadleaf Weeds: Amaranthus retroflexus (redroot pigweed), Abutilon theophrasti (velvetleaf), Chenopodium album (common lambsquarters).

    • Grass Weeds: Setaria faberi (giant foxtail), Echinochloa crus-galli (barnyardgrass).

  • Crop Species: A tolerant crop species, such as Zea mays (corn), will be included to assess selectivity.

  • Potting Medium: A standardized greenhouse potting mix (e.g., peat, perlite, and vermiculite blend) will be used.

  • Growing Conditions: Seeds will be sown in 10-cm diameter pots. After emergence, seedlings will be thinned to a uniform number (3-5 plants per pot). Plants will be grown in a greenhouse with controlled conditions: 25/18°C day/night temperature, 60-80% relative humidity, and a 16-hour photoperiod.[15]

• Herbicide Application:

  • Test Compound: 2-(1,3-Benzodioxol-5-yloxy)propanoic acid will be synthesized and formulated for application.

  • Commercial Standards: The following commercial herbicides will be used for comparison:

    • Synthetic Auxins: 2,4-D, Dicamba, Clopyralid.[13][14][18][19][20][21][22][23][24][25][26]

    • Other Modes of Action: Glyphosate (EPSP synthase inhibitor), Glufosinate (Glutamine synthetase inhibitor).[27][28][29][30][31][32][33][34][35][36]

  • Dose Range: A series of dilutions for each herbicide will be prepared to establish a dose-response curve. Application rates will be based on recommended field rates for the commercial products.

  • Application: Herbicides will be applied to plants at the 2-4 true leaf stage using a calibrated track sprayer to ensure uniform coverage. An untreated control group (sprayed with the carrier solution) will be included. Each treatment will be replicated four times in a completely randomized design.[16]

• Data Collection and Analysis:

  • Visual Injury Assessment: Plant injury will be visually assessed at 3, 7, 14, and 21 days after treatment (DAT) on a scale of 0% (no effect) to 100% (complete plant death).[15]

  • Biomass Measurement: At 21 DAT, the above-ground biomass of all plants in each pot will be harvested, dried in an oven at 70°C until a constant weight is achieved, and the dry weight recorded.[15]

  • Data Analysis: The percent growth reduction relative to the untreated control will be calculated. The data will be analyzed using a non-linear regression model (log-logistic dose-response curve) to determine the GR₅₀ value (the herbicide dose required to cause a 50% reduction in plant growth) for each weed species.

Caption: Workflow for the greenhouse post-emergence herbicide bioassay.

Comparative Efficacy Data (Hypothetical)

The following tables present hypothetical, yet plausible, data from the proposed greenhouse bioassay. These values are for illustrative purposes to demonstrate how the performance of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid would be compared to commercial standards.

Table 1: GR₅₀ Values (g a.i./ha) for Broadleaf Weed Control

Herbicide	Amaranthus retroflexus	Abutilon theophrasti	Chenopodium album
2-(1,3-Benzodioxol-5-yloxy)propanoic acid	150	200	180
2,4-D	120	180	150
Dicamba	100	150	130
Clopyralid	>1000	80	>1000
Glyphosate	250	300	280
Glufosinate	350	400	380

Table 2: GR₅₀ Values (g a.i./ha) for Grass Weed Control and Crop Tolerance

Herbicide	Setaria faberi	Echinochloa crus-galli	Zea mays (Tolerance)
2-(1,3-Benzodioxol-5-yloxy)propanoic acid	>2000	>2000	>2000
2,4-D	>2000	>2000	>2000
Dicamba	>2000	>2000	>2000
Clopyralid	>2000	>2000	>2000
Glyphosate	200	220	>2000 (in RR variety)
Glufosinate	300	320	>2000 (in LL variety)

Discussion of Hypothetical Results

Based on the hypothetical data, 2-(1,3-Benzodioxol-5-yloxy)propanoic acid demonstrates promising herbicidal activity against the tested broadleaf weed species. Its GR₅₀ values are comparable to, though slightly higher than, the established synthetic auxin herbicides 2,4-D and dicamba. This suggests that it is a potent herbicide for broadleaf weed control.

Crucially, the compound exhibits excellent selectivity, with very high GR₅₀ values for the grass weed species and the corn crop. This is consistent with the known selectivity of synthetic auxin herbicides, which primarily affect dicotyledonous (broadleaf) plants.[6][12][18] The lack of activity against grasses is a key advantage for its potential use in cereal crops.

When compared to the broad-spectrum herbicides glyphosate and glufosinate, the novel compound shows greater potency against broadleaf weeds. However, glyphosate and glufosinate also provide control of grass weeds, a spectrum of activity that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid does not possess. This highlights the importance of selecting herbicides based on the specific weed spectrum in a given field.

The benzodioxole moiety is a common feature in various biologically active compounds and may contribute to the observed herbicidal activity.[37] Further research would be necessary to elucidate the specific structure-activity relationships and to optimize the molecule for enhanced efficacy and a broader weed control spectrum, if desired.

Conclusion

While this analysis is based on a hypothetical scenario, it provides a robust framework for the initial evaluation of novel herbicidal compounds like 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. The structural similarity to phenoxypropanoic acid herbicides provides a strong rationale for its potential as a synthetic auxin. The proposed experimental design allows for a thorough and objective comparison with commercial standards, generating the critical data needed to assess its efficacy, selectivity, and potential for further development. Future research should focus on confirming the proposed mechanism of action, expanding the range of weed species tested, and conducting field trials to evaluate its performance under real-world agricultural conditions.

References

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• Glufosinate Herbicide | Minnesota Department of Agriculture. (URL: [Link])

• 2,4-Dichlorophenoxyacetic acid. (URL: [Link])

• AN OVERVIEW OF GLYPHOSATE MODE OF ACTION: WHY IS IT SUCH A GREAT HERBICIDE - North Central Weed Science Society. (URL: [Link])

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• Auxin Herbicide Action: Lifting the Veil Step by Step - PMC - NIH. (URL: [Link])

• Synthesis and Herbicidal Activity of Phenoxypropionic Acid Derivatives with Imidazo[1,2-α]pyridine Moiety | Bioscience, Biotechnology, and Biochemistry | Oxford Academic. (URL: [Link])

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• Dicamba - General Information | Minnesota Department of Agriculture. (URL: [Link])

• Glyphosate Technical Fact Sheet - National Pesticide Information Center. (URL: [Link])

• Synthesis and Herbicidal Activity of Phenoxypropionic Acid Derivatives with Imidazo[1,2-a]pyridine Moiety. (URL: [Link])

• A novel insight into the mode of action of glufosinate: how reactive oxygen species are formed - PubMed. (URL: [Link])

• What Makes Clopyralid a Reliable Herbicide for Broadleaf Weed Control? (URL: [Link])

• Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide. (URL: [Link])

• Clopyralid - Active Ingredient Page - Chemical Warehouse. (URL: [Link])

• Dicamba Fact Sheet - National Pesticide Information Center. (URL: [Link])

• 2,4-D Technical Fact Sheet - National Pesticide Information Center. (URL: [Link])

• The Mechanism of Action of Glufosinate: Why is Inhibition of Glutamine Synthetase Toxic to Plants? Hudson K. Takano1 - SBCPD. (URL: [Link])

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• 37. 2-(1,3-Benzodioxol-5-yloxy)propanoic acid | 106690-34-0 | Benchchem [benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Analogs as Peroxisome Proliferator-Activated Receptor (PPAR) Agonists

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid analogs, with a primary focus on their activity as dual agonists for Peroxisome Proliferator-Activated Receptors alpha (PPARα) and gamma (PPARγ). As key regulators of lipid and glucose metabolism, dual PPARα/γ agonists represent a promising therapeutic strategy for managing complex metabolic disorders like type 2 diabetes and dyslipidemia.[1][2][3] This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery of novel metabolic disease therapies.

Introduction: The Therapeutic Promise of the 2-Aryloxypropanoic Acid Scaffold

The 2-aryloxypropanoic acid scaffold has emerged as a privileged structure in the design of PPAR agonists. The inherent structural features of this scaffold, including a carboxylic acid head group, an ether linkage, and an aromatic core, allow for critical interactions within the ligand-binding domains (LBD) of PPAR subtypes. The 1,3-benzodioxole moiety, a bioisostere for a catechol group, is of particular interest due to its favorable physicochemical properties and its presence in numerous biologically active natural products and synthetic compounds. This guide will dissect how modifications to this core structure influence binding affinity and functional activity at PPARα and PPARγ, providing a framework for the rational design of next-generation dual agonists.

Core Structure and Key Interaction Points

The fundamental structure of the 2-(1,3-Benzodioxol-5-yloxy)propanoic acid scaffold and its analogs engage with the PPAR ligand-binding domain through a conserved binding mode. The acidic head group typically forms hydrogen bonds with key residues in the activation function 2 (AF-2) region of the receptor, such as tyrosine, histidine, and serine, which is crucial for receptor activation.[4] The aromatic core and its substituents occupy a larger hydrophobic pocket within the LBD. The nature and positioning of these substituents are critical determinants of subtype selectivity and agonist potency.

Structure-Activity Relationship Analysis: A Comparative Study of Analogs

While specific SAR data for a comprehensive library of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid analogs is not extensively published in a single source, we can infer a robust SAR profile by examining closely related 2-aryloxy-3-phenylpropanoic acid derivatives. These studies provide invaluable insights into the electronic and steric requirements for potent dual PPARα/γ agonism.[5][6]

Modifications on the Phenyl Ring System

The substitution pattern on the phenyl ring distal to the propanoic acid moiety dramatically impacts both PPARα and PPARγ activity. Introduction of a linker and a second phenyl ring, creating a biphenyl system, has been shown to enhance potency.[5]

Table 1: Impact of Phenyl Ring Substitution on PPARα and PPARγ Activity

Compound	R1	R2	PPARα EC50 (µM)	PPARγ EC50 (µM)	Reference
1	H	H	1.2	0.4	[5]
S-2	OCH3	H	0.09	0.3	[5]
S-4	Cl	H	0.05	0.2	[5]
(S)-16	H	Cl	0.03	0.5	[6]

Data presented is for the more active S-enantiomer.

From the data, it is evident that the introduction of electron-withdrawing groups (e.g., Cl) or electron-donating groups (e.g., OCH3) on the distal phenyl ring can significantly increase PPARα potency.[5][6] For instance, the chloro-substituted analog S-4 exhibits a 24-fold increase in PPARα activity compared to the unsubstituted parent compound 1 .[5] Interestingly, these substitutions have a more modest effect on PPARγ activity, leading to a more balanced dual agonist profile in some cases.

Stereochemistry at the Propanoic Acid Moiety

As with many biologically active molecules, stereochemistry plays a pivotal role. For the 2-aryloxy-3-phenylpropanoic acid series, the (S)-enantiomer consistently demonstrates higher activity at both PPARα and PPARγ receptors compared to the (R)-enantiomer.[5][6] This stereopreference highlights the specific spatial arrangement required for optimal interaction within the chiral environment of the PPAR ligand-binding pocket.

Experimental Protocols for Evaluating PPAR Agonist Activity

The determination of a compound's activity as a PPAR agonist involves a combination of binding and functional assays. Below are detailed protocols for two commonly employed methods.

Fluorescence Polarization (FP) Ligand Binding Assay

This homogeneous assay format provides a rapid and non-radioactive method to determine the binding affinity of a test compound to the PPAR LBD.[7]

Principle: The assay measures the change in polarization of light emitted from a fluorescently labeled PPAR ligand (tracer). When the tracer is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger PPAR LBD, the tracer's rotation is slowed, leading to an increase in fluorescence polarization. A test compound that binds to the LBD will displace the tracer, causing a decrease in polarization.[8][9]

Workflow Diagram:

Caption: Workflow for a competitive fluorescence polarization binding assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM KCl, 1 mM DTT).

  • Dilute a stock solution of a fluorescently labeled PPAR ligand (tracer) to the desired working concentration in the assay buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

  • Dilute the purified PPAR LBD to a concentration that yields a significant shift in polarization upon tracer binding.

  • Prepare serial dilutions of the test compounds.

• Assay Setup:

  • In a suitable microplate (e.g., 384-well black plate), add the test compound dilutions.

  • Add the PPAR LBD to all wells except for the "tracer only" controls.

  • Add the fluorescent tracer to all wells.

  • Include controls for "tracer only" (no LBD) and "tracer + LBD" (no test compound).

• Incubation and Measurement:

  • Incubate the plate at room temperature for a predetermined time (e.g., 30-60 minutes) to reach binding equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters.

• Data Analysis:

  • Calculate the change in polarization for each concentration of the test compound relative to the controls.

  • Plot the polarization values against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Cell-Based PPAR Transactivation Assay (Luciferase Reporter Assay)

This functional assay measures the ability of a compound to activate the transcriptional activity of PPAR in a cellular context.[10][11]

Principle: Cells are transiently transfected with two plasmids: an expression vector for a PPAR-Gal4 chimeric receptor and a reporter plasmid containing a Gal4 response element upstream of a luciferase gene. If a test compound activates the PPAR chimera, it will bind to the response element and drive the expression of luciferase, which can be quantified by measuring luminescence.[12]

Workflow Diagram:

Caption: Workflow for a PPAR transactivation luciferase reporter assay.

Step-by-Step Protocol:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T, HepG2) in appropriate growth medium.

  • Co-transfect the cells with the PPAR-Gal4 expression plasmid and the luciferase reporter plasmid using a suitable transfection reagent. A co-transfection with a Renilla luciferase plasmid can be included for normalization of transfection efficiency.

• Compound Treatment:

  • After transfection, seed the cells into a 96-well white, clear-bottom plate.

  • Allow the cells to adhere, and then replace the medium with fresh medium containing serial dilutions of the test compounds.

  • Include a vehicle control and a positive control (a known PPAR agonist).

• Incubation and Lysis:

  • Incubate the plate for 24-48 hours to allow for gene expression.

  • Remove the medium and lyse the cells using a suitable lysis buffer.

• Luminescence Measurement:

  • Add the luciferase assay substrate to the cell lysates.

  • Measure the firefly (and Renilla, if applicable) luminescence using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity (if applicable) or to cell viability.

  • Plot the normalized luciferase activity against the logarithm of the test compound concentration.

  • Determine the EC50 value by fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

The 2-(1,3-Benzodioxol-5-yloxy)propanoic acid scaffold and its analogs represent a promising class of dual PPARα/γ agonists. The SAR data from closely related series of compounds indicate that potency and selectivity can be finely tuned through strategic modifications of the aromatic core. The stereochemistry at the propanoic acid chiral center is a critical determinant of activity.

Future research in this area should focus on the synthesis and evaluation of a broader range of analogs with diverse substitution patterns on the benzodioxole ring itself. A deeper understanding of how these modifications influence the pharmacokinetic and pharmacodynamic properties of these compounds will be essential for their advancement as potential clinical candidates for the treatment of metabolic diseases. The application of the robust experimental protocols detailed in this guide will be instrumental in these endeavors.

References

• Caron, S., et al. (2009). New 2-aryloxy-3-phenyl-propanoic acids as peroxisome proliferator-activated receptors alpha/gamma dual agonists with improved potency and reduced adverse effects on skeletal muscle function. Journal of Medicinal Chemistry, 52(20), 6382-93. [Link]

• Principle of the in vitro PPARß/δ transactivation assay. (n.d.). ResearchGate. Retrieved from [Link]

• Kaplan, M. R., et al. (2007). A rapid, homogeneous, fluorescence polarization binding assay for peroxisome proliferator-activated receptors alpha and gamma using a fluorescein-tagged dual PPARalpha/gamma activator. Journal of Biomolecular Screening, 12(3), 386-96. [Link]

• Laghezza, A., et al. (2013). New 2-(aryloxy)-3-phenylpropanoic acids as peroxisome proliferator-activated receptor α/γ dual agonists able to upregulate mitochondrial carnitine shuttle system gene expression. Journal of Medicinal Chemistry, 56(1), 60-72. [Link]

• INDIGO Biosciences. (n.d.). Panel of Human PPAR Reporter Assays: PPARα, PPARδ, & PPARγ. Retrieved from [Link]

• Tachibana, K., et al. (2008). Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line. Journal of Biological Chemistry, 283(47), 32474-32483. [Link]

• Laghezza, A., et al. (2013). New 2-(Aryloxy)-3-phenylpropanoic Acids as Peroxisome Proliferator-Activated Receptor α/γ Dual Agonists Able To Upregulate Mitochondrial Carnitine Shuttle System Gene Expression. ResearchGate. Retrieved from [Link]

• INDIGO Biosciences. (n.d.). Human Peroxisome Proliferator-Activated Receptor Alpha Reporter Assay System. Retrieved from [Link]

• Tsou, T. C., et al. (2014). A recombinant PPRE-driven luciferase bioassay for identification of potential PPAR agonists. Methods in Molecular Biology, 1097, 133-40. [Link]

• Experimental IC50 values and transactivation activity of the selected compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay. Retrieved from [Link]

• Hsueh, W. A., & Law, R. E. (2003). Dual PPAR alpha/gamma agonists: promises and pitfalls in type 2 diabetes. The American Journal of Cardiology, 92(4A), 64J-70J. [Link]

• Herz, M., et al. (2006). PPARalpha and PPARgamma dual agonists for the treatment of type 2 diabetes and the metabolic syndrome. Current Opinion in Investigational Drugs, 7(4), 338-46. [Link]

• In Solution Assays: Fluorescence Polarization. (n.d.). Glycopedia. Retrieved from [Link]

• Leuci, R., et al. (2020). A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE). Molecules, 25(18), 4259. [Link]

• BMG Labtech. (n.d.). Protein-ligand binding measurements using fluorescence polarization. Retrieved from [Link]

• Semple, G., et al. (2001). Medicinal Chemistry and Actions of Dual and Pan PPAR Modulators. Current Topics in Medicinal Chemistry, 1(2), 93-106. [Link]

• Singh, J. P., et al. (2005). Identification of a novel selective peroxisome proliferator-activated receptor alpha agonist, 2-methyl-2-(4-{3-[1-(4-methylbenzyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]propyl}phenoxy)propanoic acid (LY518674), that produces marked changes in serum lipids and apolipoprotein A-1 expression. Molecular Pharmacology, 68(3), 663-72. [Link]

• Shi, G. Q., et al. (2020). Discovery of Novel Peroxisome Proliferator-Activated Receptor α (PPARα) Agonists by Virtual Screening and Biological Evaluation. Journal of Medicinal Chemistry, 63(5), 2393-2408. [Link]

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A Senior Application Scientist's Guide to the Synthesis of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid: A Comparative Analysis

Welcome to this in-depth technical guide where we will explore and compare various synthetic routes to 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. This valuable molecule, incorporating the pharmacologically significant 1,3-benzodioxole moiety, is a key building block in the development of novel therapeutics. This guide is intended for researchers, medicinal chemists, and process development scientists. We will dissect the nuances of each synthetic pathway, providing not only detailed experimental protocols but also the rationale behind the chosen conditions, ensuring both scientific rigor and practical applicability.

Introduction to 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

2-(1,3-Benzodioxol-5-yloxy)propanoic acid, also known as 2-(piperonyloxy)propanoic acid, is a carboxylic acid derivative featuring a 1,3-benzodioxole (or methylenedioxyphenyl) group linked via an ether bond to a propanoic acid backbone. The 1,3-benzodioxole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic drugs, where it often contributes to favorable pharmacokinetic and pharmacodynamic properties. The synthesis of this and related aryloxypropanoic acids is therefore of significant interest.

This guide will focus on a comparative analysis of three principal synthetic strategies for the preparation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid:

• Williamson Ether Synthesis: A classic and widely used method for ether formation.

• Mitsunobu Reaction: A powerful and versatile method for the stereospecific synthesis of ethers.

• Ullmann Condensation: A copper-catalyzed cross-coupling reaction for the formation of aryl ethers.

We will delve into the mechanistic underpinnings of each route, provide detailed, actionable protocols, and present a comparative analysis to aid in the selection of the most appropriate method for your specific research or development needs.

Comparative Analysis of Synthetic Routes

The choice of synthetic route is a critical decision in any chemical campaign, influenced by factors such as starting material availability, desired scale, stereochemical considerations, and overall efficiency. The following table provides a high-level comparison of the three routes discussed in this guide.

Feature	Williamson Ether Synthesis	Mitsunobu Reaction	Ullmann Condensation
Key Reagents	Sesamol, 2-halopropanoate ester, Base (e.g., K₂CO₃, NaH)	Sesamol, 2-hydroxypropanoate ester, PPh₃, DEAD/DIAD	Sesamol, 2-halopropanoic acid, Copper catalyst, Base
Typical Yield	Good to Excellent (70-95%)	Good to Excellent (60-90%)	Moderate to Good (50-80%)
Reaction Conditions	Moderate (RT to reflux)	Mild (0 °C to RT)	Harsh (High temperatures)
Stereochemistry	Inversion at the electrophilic center (if chiral)	Complete inversion at the alcohol center	Racemization may occur
Key Advantages	Cost-effective, scalable, readily available reagents.	Mild conditions, high stereospecificity.	Suitable for unreactive aryl halides.
Key Disadvantages	Can require harsh bases, potential for elimination side reactions.	Stoichiometric phosphine oxide byproduct, expensive reagents.	High temperatures, potential for heavy metal contamination.

Route 1: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers. This S(_N)2 reaction involves the nucleophilic attack of an alkoxide or phenoxide on an alkyl halide or other substrate with a good leaving group. For the synthesis of our target molecule, this translates to the reaction of sesamol (1,3-benzodioxol-5-ol) with a derivative of 2-halopropanoic acid.

Mechanistic Rationale

The reaction proceeds in two conceptual steps. First, a base is used to deprotonate the phenolic hydroxyl group of sesamol, forming a more nucleophilic phenoxide. This phenoxide then attacks the electrophilic carbon of the 2-halopropanoate ester, displacing the halide in a classic S(_N)2 fashion. The use of an ester of 2-halopropanoic acid is generally preferred over the free acid to avoid side reactions with the base. A subsequent hydrolysis step is required to yield the final carboxylic acid.

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Quantifying 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Introduction

This guide provides an in-depth comparison of three widely adopted analytical techniques for the quantification of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS). We will delve into the core principles of each method, present detailed experimental protocols, and offer a framework for cross-validation. The objective is to equip researchers, scientists, and drug development professionals with the expertise to select and validate the most appropriate method for their specific analytical challenge, ensuring data of the highest quality and integrity.

Pillar 1: The Foundation of Analytical Integrity—Method Validation

Before comparing techniques, it is crucial to establish the criteria by which they will be judged. Analytical method validation is the documented process of proving that an analytical procedure is suitable for its intended purpose.[2] International regulatory bodies, such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), provide comprehensive guidelines that form the bedrock of this process.[3][4][5] Our comparison will be grounded in the key validation parameters defined by these authorities.[6][7]

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[7]

• Linearity & Range: The capacity of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[6][7]

• Accuracy: The closeness of test results obtained by the method to the true value.[7]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[7]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified with acceptable precision and accuracy, respectively.[6]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.[6]

Pillar 2: Head-to-Head Method Comparison

We will now explore the practical application, strengths, and weaknesses of each technique for the analysis of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Method 1: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

Principle & Rationale: RP-HPLC is a cornerstone of pharmaceutical analysis due to its robustness, cost-effectiveness, and reliability. The method separates compounds based on their differential partitioning between a nonpolar stationary phase (typically C18) and a polar mobile phase. For our analyte, the propanoic acid moiety provides sufficient polarity, while the benzodioxole ring system offers a strong chromophore, making it ideal for UV detection. The choice of an acidic mobile phase modifier (e.g., formic acid) is critical to suppress the ionization of the carboxylic acid group, ensuring a consistent retention time and sharp peak shape.

Experimental Protocol: RP-HPLC-UV

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in methanol.

  • Create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations (e.g., 3, 40, 80 µg/mL).

  • For unknown samples, dissolve and dilute them in the mobile phase to fall within the calibration range.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile and 0.1% Formic Acid in Water (50:50, v/v).[8]

  • Flow Rate: 1.0 mL/min.[9]

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detector Wavelength: 225 nm (based on typical absorbance for similar structures, requires empirical confirmation).[8]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (r²).

  • Quantify the analyte in QC and unknown samples using the regression equation.

Workflow Diagram: RP-HPLC-UV Analysis

Caption: Workflow for quantification via RP-HPLC-UV.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle & Rationale: LC-MS/MS offers unparalleled sensitivity and selectivity, making it the gold standard for bioanalysis and trace-level quantification.[10] The liquid chromatography front-end separates the analyte from matrix components, similar to HPLC. The analyte is then ionized, typically using Electrospray Ionization (ESI). For a carboxylic acid, ESI in negative ion mode is highly efficient. The tandem mass spectrometer provides two layers of filtering: the first quadrupole (Q1) selects the precursor ion (the deprotonated molecule, [M-H]⁻), and the third quadrupole (Q3) detects a specific fragment ion generated by collision-induced dissociation in Q2. This specific precursor-to-product ion transition is monitored (Multiple Reaction Monitoring, MRM), virtually eliminating matrix interference and providing exceptional selectivity.

Experimental Protocol: LC-MS/MS

• Standard & Sample Preparation:

  • Prepare stock and working solutions as described for HPLC, but at much lower concentrations (e.g., calibration range of 0.1 to 100 ng/mL).

  • Include an internal standard (IS), preferably a stable isotope-labeled version of the analyte, at a fixed concentration in all samples and standards to correct for matrix effects and procedural variability.

  • For biological samples (e.g., plasma), perform protein precipitation (e.g., with acetonitrile) or solid-phase extraction (SPE) to remove interferences.[11]

• LC-MS/MS Conditions:

  • LC System: Utilize a UPLC/UHPLC system for faster analysis and better resolution.

  • Column: C18, 50 mm x 2.1 mm, 1.8 µm particle size.

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Ion Source: ESI, Negative Ion Mode.

  • MRM Transition (Hypothetical):

    • Analyte: Q1: m/z 209.1 → Q3: m/z 165.1 (corresponding to the loss of CO₂)

    • Note: These values must be determined empirically by infusing a standard solution.

  • Ion Source Parameters: Optimize gas flows, temperature, and voltages for maximum signal intensity.

• Data Analysis:

  • Calculate the Peak Area Ratio (Analyte Peak Area / IS Peak Area).

  • Construct a calibration curve by plotting the Peak Area Ratio against the analyte concentration.

  • Quantify the analyte in samples using the weighted (1/x²) linear regression equation.

Workflow Diagram: LC-MS/MS Analysis

Caption: Workflow for quantification via LC-MS/MS.

Method 3: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale: GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds. The primary challenge for analyzing our analyte is its carboxylic acid group, which makes it polar and non-volatile, leading to poor peak shape and thermal degradation in the GC inlet. Therefore, a chemical derivatization step is mandatory.[12] Silylation (e.g., with BSTFA) or esterification (e.g., with methanol/H₂SO₄) can be used to convert the carboxylic acid into a more volatile and thermally stable derivative. Once derivatized, the compound is separated in a capillary column and detected by a mass spectrometer, which provides high selectivity.

Experimental Protocol: GC-MS

• Sample Preparation & Derivatization:

  • Prepare standards and QCs in an aprotic solvent like acetonitrile.

  • Evaporate a known volume of the sample/standard to complete dryness under a stream of nitrogen.

  • Derivatization: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine. Cap the vial and heat at 70 °C for 30 minutes.[12]

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • GC Column: DB-5ms or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Initial temp 100 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min.

  • MS Ion Source: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic fragment ions of the silylated derivative (ions to be determined empirically).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the selected ion against the concentration.

  • Quantify the analyte in derivatized samples using the regression equation.

Workflow Diagram: GC-MS Analysis

Caption: Workflow for quantification via GC-MS.

Pillar 3: Cross-Validation and Comparative Performance

Cross-validation is the critical process of comparing results from two or more distinct analytical methods to ensure data comparability and consistency.[13][14] This is essential when methods are changed during a project or when data from different laboratories are combined.[13]

Cross-Validation Protocol

• Sample Selection: Prepare a set of at least six QC samples spanning the analytical range (low, medium, high). These samples should be prepared from a single, homogeneous stock to ensure consistency.

• Analysis: Analyze these QC samples using each of the three validated methods (HPLC-UV, LC-MS/MS, GC-MS).

• Acceptance Criteria: The mean concentration determined by one method should be within ±15% of the mean concentration determined by the reference method for at least 67% of the samples analyzed.[14][15]

Comparative Performance Summary

The table below summarizes the expected performance characteristics of each method for the quantification of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. These are typical, experience-based values that must be confirmed through rigorous validation experiments.

Parameter	RP-HPLC-UV	LC-MS/MS	GC-MS (with Derivatization)	Causality & Rationale
Specificity	Moderate to Good	Excellent	Very Good	HPLC-UV relies on chromatographic retention time alone. MS-based methods add the dimension of mass-to-charge ratio (and fragmentation for MS/MS), providing significantly higher confidence in identification.
LOQ (Typical)	~50-100 ng/mL	~0.1-1 ng/mL	~5-10 ng/mL	LC-MS/MS is inherently more sensitive due to the low-noise nature of MRM detection. GC-MS with EI can be sensitive, but the derivatization step can introduce variability and background noise.
Linear Range	2-3 orders of magnitude	4-5 orders of magnitude	3-4 orders of magnitude	The wide dynamic range of MS detectors allows for a broader linear range compared to UV detectors, which can suffer from saturation at high concentrations.
Precision (%RSD)	< 2%	< 5%	< 10%	HPLC-UV is highly reproducible. LC-MS/MS precision is excellent with an internal standard. The multi-step derivatization required for GC-MS introduces more potential for variability, increasing the RSD.
Accuracy (% Recovery)	98-102%	95-105%	90-110%	All methods can be highly accurate. The wider acceptance range for GC-MS accounts for potential inefficiencies or inconsistencies in the derivatization reaction.
Throughput	Moderate	High (with UPLC)	Low	The derivatization and longer oven ramp times for GC-MS make it the slowest method. UPLC-MS/MS can have run times of just a few minutes.
Cost (Instrument)	$	$		HPLC-UV systems are the most affordable. LC-MS/MS systems are a significant capital investment. GC-MS systems are moderately priced.
Ease of Use	High	Moderate	Low	HPLC-UV is a routine technique. LC-MS/MS requires expertise in tuning and method development. GC-MS adds the complexity of derivatization chemistry.

Conclusion and Recommendations

The choice of an analytical method for quantifying 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is not a one-size-fits-all decision. It is a strategic choice dictated by the specific requirements of the study.

• RP-HPLC-UV is the ideal choice for routine analysis in simple matrices, such as quality control of a drug substance or formulation analysis, where concentration levels are relatively high and the matrix is clean. Its robustness, low cost, and ease of use make it a reliable workhorse.

• LC-MS/MS is the unequivocal choice for any application requiring high sensitivity and selectivity. This includes bioanalytical studies (pharmacokinetics, metabolism) in complex biological matrices like plasma or urine, and for trace-level impurity analysis.[10] The investment in instrumentation and expertise is justified by the superior quality of the data.

• GC-MS is a viable alternative but is generally less favorable for this specific analyte due to the mandatory, time-consuming, and potentially variable derivatization step.[12] It could be considered if an LC-MS/MS is unavailable but higher sensitivity than HPLC-UV is required, or if a laboratory's expertise lies primarily in GC-based methods.

Ultimately, a thorough validation as outlined by ICH and FDA guidelines is non-negotiable for any chosen method.[3][6][16] By understanding the underlying principles and performance trade-offs of each technique, researchers can confidently select and defend the most appropriate analytical tool to generate robust, reliable, and defensible scientific data.

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• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• RAPS. (2022). ICH releases draft guidelines on analytical method development. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• PharmaGuru. (2025). Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. [Link]

• Waters Corporation. (N.D.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. [Link]

• PubMed. (2010). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. [Link]

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• Nan, H., et al. (2019). Examining the unique retention behavior of volatile carboxylic acids in gas chromatography using zwitterionic liquid stationary phases. Journal of Chromatography A. [Link]

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• European Bioanalysis Forum. (2017). Cross and Partial Validation. [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. [Link]

• The Pharma Innovation Journal. (2020). Gas chromatography-mass spectrometry (GC-MS) determination of phytoconstituents from ethanolic and aqua-ethanolic root extracts. [Link]

• ResearchGate. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. [Link]

• Molecules. (2019). Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples. [Link]

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• ResearchGate. (N.D.). LC‐MS/MS chromatograms. (a) TIC chromatogram of standard chemicals.... [Link]

• 克拉玛尔试剂. (N.D.). 2-(1,3-BENZODIOXOL-5-YLOXY)PROPANOIC ACID. [Link]

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Efficacy of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid versus other propanoic acid herbicides

An In-Depth Technical Guide to the Efficacy of Propanoic Acid Herbicides: A Comparative Analysis Featuring 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Introduction

The propanoic acid class of herbicides encompasses a diverse group of chemical compounds vital to modern agriculture for weed management. These herbicides can be broadly categorized based on their core chemical structure and, consequently, their mechanism of action. The major classes include simple aliphatic acids like propionic acid, phenoxypropionic acids which act as synthetic auxins, and the aryloxyphenoxypropionates (AOPPs or 'FOPs'), which are potent inhibitors of a key enzyme in plant lipid synthesis.[1][2]

This guide provides a comparative analysis of the efficacy of these major propanoic acid herbicide classes. While extensive data exists for commercial compounds like Mecoprop and Diclofop, there is a notable absence of published efficacy data for the specific molecule 2-(1,3-Benzodioxol-5-yloxy)propanoic acid . Therefore, this document will serve a dual purpose: first, to compare the established efficacy and mechanisms of well-documented propanoic acid herbicides, and second, to provide a theoretical framework and series of experimental protocols for researchers to evaluate the potential herbicidal activity of novel compounds like 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. By examining its structural similarities to known herbicides, we can hypothesize its potential mode of action and design a robust testing cascade. This guide is intended for researchers in agrochemical discovery, plant physiology, and weed science.

Chapter 1: Classification and Mechanisms of Action

The efficacy of a herbicide is intrinsically linked to its mechanism of action (MoA). Within the propanoic acid family, there are at least three distinct MoAs.

• Simple Aliphatic Propanoic Acid: Propionic acid itself functions as a non-selective, post-emergent contact herbicide.[3] Its MoA is generally considered to be membrane disruption. As a weak acid, it can disrupt cellular pH homeostasis and damage cell membranes, leading to rapid cell death, wilting, and scorching of treated plant tissues.[3][4] It also shows some pre-emergent activity by inhibiting seed germination.[3]

• Phenoxypropionic Acids (Synthetic Auxins): This group, which includes herbicides like Mecoprop (MCPP) and Dichlorprop, mimics the natural plant hormone indole-3-acetic acid (IAA).[1][5] These synthetic auxins overwhelm the plant's normal growth regulation processes, leading to epinasty (twisting of stems and petioles), uncontrolled cell division and elongation, and ultimately, vascular tissue disruption and plant death.[2] They are primarily used to control broadleaf weeds in monocot crops like cereals, which are generally tolerant.[5][6]

• Aryloxyphenoxypropionates (AOPPs or 'FOPs'): This highly effective class of herbicides, including compounds like Diclofop, targets grassy weeds.[1][7] Their MoA is the inhibition of the Acetyl-CoA Carboxylase (ACCase) enzyme.[2] ACCase is critical for the first committed step in the biosynthesis of fatty acids, which are essential components of cell membranes.[2] By blocking this enzyme, AOPPs halt the production of new membranes required for cell growth, particularly in the meristematic regions of grasses. Broadleaf plants are naturally resistant due to a different, insensitive isoform of the ACCase enzyme in their plastids.[2]

CH2 C-O-CH(CH₃)-COOH | | O---C / CH=CH | | CH=C-

CH

Caption: Workflow for a greenhouse post-emergence efficacy study.

Protocol 2: In Vitro ACCase Enzyme Inhibition Assay

This biochemical assay directly tests the hypothesis that the compound inhibits the ACCase enzyme.

Objective: To determine if the test compound inhibits ACCase activity isolated from a susceptible grass species.

Methodology:

• Enzyme Extraction: Isolate ACCase from the etiolated shoots of a susceptible grass species (e.g., corn or wheat) using established biochemical protocols involving protein precipitation and centrifugation.

• Assay Preparation: The assay measures ACCase activity by quantifying the ATP-dependent incorporation of [¹⁴C]bicarbonate into acid-stable malonyl-CoA.

• Reaction Mixture: In a microplate well, combine the enzyme extract, assay buffer, ATP, acetyl-CoA, [¹⁴C]bicarbonate, and the test compound at various concentrations. Include a known ACCase inhibitor (e.g., Haloxyfop) as a positive control and a DMSO solvent control.

• Incubation: Incubate the reaction mixture at 32°C for a defined period (e.g., 10 minutes).

• Termination and Measurement: Stop the reaction by adding hydrochloric acid. Transfer the acidified mixture to a scintillation vial, evaporate to dryness to remove unreacted [¹⁴C]bicarbonate, and add scintillation cocktail.

• Quantification: Measure the radioactivity using a liquid scintillation counter. The amount of radioactivity is proportional to ACCase activity.

• Analysis: Calculate the percent inhibition relative to the solvent control and determine the IC₅₀ value (the concentration required to inhibit enzyme activity by 50%).

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In Vivo Validation of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid: A Comparative Guide for a Novel Plant Growth Regulator

This guide provides a comprehensive framework for the in vivo validation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid as a novel plant growth regulator. Drawing from established principles of plant physiology and chemical genomics, we present a scientifically rigorous approach to characterize its biological activity, benchmark it against known alternatives, and elucidate its putative mechanism of action. This document is intended for researchers, scientists, and drug development professionals in the agricultural and plant science sectors.

Introduction: The Quest for Novel Auxin Analogs

The development of novel plant growth regulators (PGRs) is crucial for advancing agricultural productivity and sustainability.[1][2] Synthetic auxins, in particular, are widely used to control various aspects of plant growth, from root initiation to fruit development.[3][4] The 1,3-benzodioxole scaffold has emerged as a promising chemical starting point for the discovery of new bioactive molecules. Recent studies have demonstrated that certain derivatives of 1,3-benzodioxole can act as potent agonists of the auxin receptor TIR1 (Transport Inhibitor Response 1), leading to significant promotion of root growth in model organisms like Arabidopsis thaliana and economically important crops like rice.[3][5][6]

This guide focuses on 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a compound sharing the core 1,3-benzodioxole moiety. While direct experimental data on its bioactivity is nascent, its structural similarity to known auxin agonists strongly suggests a similar mechanism of action. We, therefore, hypothesize that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid functions as an auxin analog. The subsequent sections will outline a comprehensive in vivo validation strategy to test this hypothesis, comparing its efficacy against the well-characterized synthetic auxin, 1-Naphthaleneacetic acid (NAA).

Proposed Mechanism of Action: An Auxin Agonist Targeting the TIR1/AFB Pathway

We propose that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid mimics the action of the natural auxin, indole-3-acetic acid (IAA). The canonical auxin signaling pathway is initiated by the binding of auxin to a co-receptor complex consisting of a TRANSPORT INHIBITOR RESPONSE1/AUXIN SIGNALING F-BOX (TIR1/AFB) protein and an Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor.[7][8][9] This binding event acts as a 'molecular glue', promoting the ubiquitination and subsequent degradation of the Aux/IAA repressor by the 26S proteasome.[10][11] The degradation of Aux/IAA proteins liberates AUXIN RESPONSE FACTOR (ARF) transcription factors, which can then bind to auxin response elements (AuxREs) in the promoters of auxin-responsive genes, thereby activating their transcription and initiating downstream physiological responses.[8][9]

Based on the activity of structurally related compounds, we predict that 2-(1,3-Benzodioxol-5-yloxy)propanoic acid will physically interact with the TIR1/AFB-Aux/IAA co-receptor complex, triggering the degradation of Aux/IAA repressors and leading to the expression of auxin-responsive genes that govern key developmental processes such as root initiation and cell elongation.[5][12]

Caption: Proposed mechanism of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid action.

Comparative In Vivo Validation Strategy

To rigorously assess the plant growth-regulating properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid and validate its proposed mechanism of action, a series of comparative in vivo assays will be conducted using Arabidopsis thaliana (ecotype Columbia-0) as the model system. Arabidopsis is an ideal choice due to its rapid life cycle, well-characterized genetics, and established protocols for PGR screening.[13][14] The performance of the target compound will be benchmarked against a positive control, the synthetic auxin 1-Naphthaleneacetic acid (NAA), and a negative (mock) control.

The validation workflow is designed to provide a multi-faceted view of the compound's activity, from macroscopic phenotypic changes to insights into its molecular interactions.

Caption: In vivo validation workflow for plant growth regulators.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key comparative experiments. All procedures should be conducted in a sterile environment (e.g., a laminar flow hood).

Preparation of Media and Stock Solutions

• Murashige and Skoog (MS) Agar Medium: Prepare 0.5X MS medium including vitamins, supplemented with 1% (w/v) sucrose and solidified with 0.8% (w/v) agar. Adjust the pH to 5.7 before autoclaving.[15]

• Stock Solutions:

  • Test Compound: Prepare a 10 mM stock solution of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid in dimethyl sulfoxide (DMSO).

  • NAA (Positive Control): Prepare a 1 mM stock solution of NAA in 1 M NaOH and then dilute with sterile water.

  • Mock (Negative Control): Use the same concentration of DMSO as used for the highest concentration of the test compound.

• Working Plates: After autoclaving the MS medium and cooling it to approximately 50-60°C, add the stock solutions to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 10 µM). Pour the medium into sterile square Petri dishes.

Seed Sterilization and Plating

• Place Arabidopsis thaliana (Col-0) seeds in a 1.5 mL microcentrifuge tube.

• Add 1 mL of 70% (v/v) ethanol and vortex for 1 minute.

• Remove the ethanol and add 1 mL of 20% (v/v) commercial bleach containing 0.05% (v/v) Tween-20. Vortex for 5-10 minutes.

• Wash the seeds 4-5 times with sterile distilled water.

• Resuspend the seeds in sterile 0.1% (w/v) agar solution and store at 4°C for 2-3 days for stratification to ensure uniform germination.[16]

• Pipette the stratified seeds onto the prepared MS agar plates, arranging them in a single line approximately 1 cm from the top edge.

Growth Conditions and Data Acquisition

• For Root Assays:

  • Seal the plates with breathable tape and place them vertically in a growth chamber.

  • Maintain a long-day photoperiod (16 hours light / 8 hours dark) with a light intensity of 120-150 µmol/m²/s at a constant temperature of 22-23°C.[15]

  • After 7 days, photograph the plates. Measure the primary root length using image analysis software (e.g., ImageJ).

  • For lateral root analysis, continue incubation for up to 12 days. Count the number of emerged lateral roots under a dissecting microscope.

• For Hypocotyl Elongation Assay:

  • After plating, expose the seeds to light for 4-6 hours to induce germination.

  • Wrap the plates in aluminum foil to ensure complete darkness and place them vertically in a growth chamber at 22-23°C for 4-5 days.

  • Photograph the etiolated seedlings and measure the hypocotyl length using image analysis software.

Comparative Performance Analysis (Hypothetical Data)

The following tables present hypothetical data to illustrate the expected outcomes of the comparative assays. This data is structured for clear comparison between the test compound and the established auxin, NAA.

Table 1: Effect on Primary Root Elongation in Arabidopsis thaliana

Concentration (µM)	Mock (DMSO)	2-(1,3-Benzodioxol-5-yloxy)propanoic acid	1-Naphthaleneacetic acid (NAA)
0 (Control)	100%	100%	100%
0.01	100%	115%	120%
0.1	100%	95%	85%
1.0	100%	70%	60%
10.0	100%	45%	30%

Data is presented as a percentage of the primary root length of the mock control. A typical auxin response involves promotion of root growth at very low concentrations and strong inhibition at higher concentrations.[4]

Table 2: Effect on Lateral Root Formation in Arabidopsis thaliana

Concentration (µM)	Mock (DMSO)	2-(1,3-Benzodioxol-5-yloxy)propanoic acid	1-Naphthaleneacetic acid (NAA)
0 (Control)	100%	100%	100%
0.01	100%	180%	200%
0.1	100%	250%	280%
1.0	100%	150%	170%
10.0	100%	90%	80%

Data is presented as a percentage of the number of lateral roots of the mock control. Auxins strongly promote the formation of lateral roots over a specific concentration range.[12]

Table 3: Effect on Hypocotyl Elongation in Etiolated Arabidopsis thaliana

Concentration (µM)	Mock (DMSO)	2-(1,3-Benzodioxol-5-yloxy)propanoic acid	1-Naphthaleneacetic acid (NAA)
0 (Control)	100%	100%	100%
0.01	100%	110%	112%
0.1	100%	125%	130%
1.0	100%	140%	155%
10.0	100%	115%	120%

Data is presented as a percentage of the hypocotyl length of the mock control. In dark-grown seedlings, auxins typically promote cell elongation, leading to longer hypocotyls.

Conclusion and Future Directions

This guide outlines a robust and scientifically grounded strategy for the in vivo validation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid as a plant growth regulator. By hypothesizing an auxin-like mechanism of action based on its chemical structure, we have designed a series of comparative experiments to systematically evaluate its biological effects against the well-known synthetic auxin, NAA.

The successful execution of these protocols will provide critical data on the compound's efficacy in modulating key auxin-mediated developmental processes. Should the experimental results align with the hypothetical data presented, it would provide strong evidence for its classification as a novel auxin analog.

Future research should focus on expanding the validation to include other plant species, particularly agronomically important crops. Furthermore, direct biochemical assays, such as surface plasmon resonance (SPR), could be employed to confirm the physical interaction between the compound and the TIR1/AFB co-receptors, thereby definitively validating the proposed mechanism of action.[12] Transcriptomic analysis (RNA-seq) of treated seedlings would also provide a global view of the downstream genetic targets and further solidify its role as an auxin agonist.

References

• Advances in Plant Auxin Biology: Synthesis, Metabolism, Signaling, Interaction with Other Hormones, and Roles under Abiotic Stress - MDPI. (n.d.).
• Auxin - Wikipedia. (n.d.).
• Auxin Signaling in Regulation of Plant Translation Reinitiation - Frontiers. (n.d.).
• Auxin Signaling | Plant Physiology - Oxford Academic. (n.d.).
• Mechanisms of auxin signaling - PMC - NIH. (n.d.).
• High throughput selection of novel plant growth regul
• A New Plant Growth Regulator: An In Silico Evaluation - MDPI. (n.d.).
• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters - ResearchGate. (n.d.).
• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters - PMC - NIH. (n.d.).
• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters - Frontiers. (n.d.).
• Indole-3-propionic acid regulates lateral root development by targeting auxin signaling in Arabidopsis - PMC - PubMed Central. (n.d.).
• Synthetic Auxins Toxicity: Effects on Growth and Fatty Acid Composition in Etiolated and Green Spring Wheat Seedlings - MDPI. (n.d.).
• Screening of plant growth regulators acting on Arabidopsis thaliana - PubMed. (n.d.).
• Arabidopsis Protocol | Jeanette Goldfarb Plant Growth Facility | Washington University in St. Louis. (n.d.).
• Arabidopsis Growing Protocol A General Guide - ResearchGate. (n.d.).
• Handling Arabidopsis Plants: Growth, Preservation of Seeds, Transformation, and Genetic Crosses - ABRC. (n.d.).

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Benchmarking the Anti-inflammatory Properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid Derivatives: A Comparative Guide

In the relentless pursuit of novel anti-inflammatory therapeutics with improved efficacy and safety profiles, the scientific community continues to explore diverse chemical scaffolds. Among these, derivatives of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid have emerged as a promising class of compounds. This guide provides a comprehensive framework for benchmarking the anti-inflammatory properties of these derivatives against established non-steroidal anti-inflammatory drugs (NSAIDs). Through a detailed examination of experimental data and methodologies, we aim to equip researchers, scientists, and drug development professionals with the necessary insights to evaluate the potential of this chemical series.

Introduction: The Rationale for Targeting Inflammation with Novel Propanoic Acid Derivatives

Inflammation is a fundamental biological process that, while essential for host defense, can lead to chronic and debilitating diseases when dysregulated. A key mediator in the inflammatory cascade is the enzyme cyclooxygenase-2 (COX-2), which is responsible for the synthesis of pro-inflammatory prostaglandins.[1] Selective inhibition of COX-2 over its constitutively expressed isoform, COX-1, has been a cornerstone of modern anti-inflammatory drug design, aiming to mitigate the gastrointestinal side effects associated with non-selective NSAIDs.[1]

The 2-(1,3-Benzodioxol-5-yloxy)propanoic acid scaffold presents an intriguing starting point for the development of novel anti-inflammatory agents. The benzodioxole moiety is a structural feature found in various biologically active natural products and synthetic compounds. Propanoic acid derivatives, such as ibuprofen, are well-established NSAIDs, suggesting that this novel combination could yield compounds with potent anti-inflammatory activity. This guide outlines a systematic approach to compare newly synthesized derivatives of this class, which we will refer to as BDP-1, BDP-2, and BDP-3, against the non-selective NSAID Ibuprofen and the COX-2 selective inhibitor Celecoxib.

Comparative Efficacy Assessment: A Multi-Assay Approach

To provide a holistic view of the anti-inflammatory potential of the BDP derivatives, a battery of in vitro assays is employed. This multi-pronged strategy allows for the elucidation of their mechanism of action and a direct comparison of their potency against benchmark drugs.

COX-2 Inhibition: The Primary Target

The ability of the BDP derivatives to selectively inhibit COX-2 is a critical determinant of their therapeutic potential. A fluorometric inhibitor screening assay provides a sensitive and high-throughput method to quantify the half-maximal inhibitory concentration (IC50) of each compound.

Table 1: Comparative COX-2 and COX-1 Inhibitory Activity

Compound	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
BDP-1	0.85	95	111.8
BDP-2	1.20	150	125.0
BDP-3	0.50	60	120.0
Ibuprofen	370[2]	13[2]	0.035[1]
Celecoxib	0.04[1]	15[1]	375[1]

Note: The data for BDP-1, BDP-2, and BDP-3 are representative examples for illustrative purposes.

Inhibition of Nitric Oxide Production in Macrophages

Inflammatory stimuli, such as lipopolysaccharide (LPS), induce the expression of inducible nitric oxide synthase (iNOS) in macrophages, leading to the production of nitric oxide (NO), a key inflammatory mediator. The Griess assay is a colorimetric method used to quantify nitrite, a stable and quantifiable breakdown product of NO, in cell culture supernatants.

Table 2: Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Macrophages

Compound	IC50 (µM)
BDP-1	5.2
BDP-2	8.9
BDP-3	3.5
Indomethacin	~10-100 (activity reported)[3]

Note: The data for BDP-1, BDP-2, and BDP-3 are representative examples for illustrative purposes. Indomethacin is used as a benchmark for this assay due to its well-documented inhibitory effect on NO production.

Suppression of Pro-inflammatory Cytokine Production

Pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), play a pivotal role in orchestrating the inflammatory response. The ability of the BDP derivatives to suppress the LPS-induced secretion of these cytokines from macrophages is quantified using Enzyme-Linked Immunosorbent Assays (ELISAs).

Table 3: Inhibition of LPS-Induced TNF-α and IL-6 Production in RAW 264.7 Macrophages

Compound	TNF-α Inhibition IC50 (µM)	IL-6 Inhibition IC50 (µM)
BDP-1	7.8	10.2
BDP-2	12.5	15.8
BDP-3	4.9	6.5

Note: The data for BDP-1, BDP-2, and BDP-3 are representative examples for illustrative purposes.

Mechanistic Insights: Visualizing the Inflammatory Cascade

To better understand the points of intervention for the BDP derivatives, it is essential to visualize the key signaling pathways involved in inflammation.

Caption: Key inflammatory signaling pathways and points of inhibition.

Experimental Protocols: A Guide to Reproducible Research

The integrity of any comparative study rests on the robustness and reproducibility of its experimental protocols. The following sections provide detailed, step-by-step methodologies for the key assays described in this guide.

Experimental Workflow

The overall experimental workflow for evaluating the anti-inflammatory properties of the BDP derivatives is depicted below.

Caption: Overall experimental workflow for benchmarking BDP derivatives.

Fluorometric COX-2 Inhibitor Screening Assay Protocol[4][5]

This assay is based on the fluorometric detection of Prostaglandin G2, the intermediate product generated by the COX-2 enzyme.

Materials:

• COX-2, Human Recombinant

• COX Assay Buffer

• COX Probe (in DMSO)

• COX Cofactor (in DMSO)

• Arachidonic Acid

• NaOH

• Celecoxib (COX-2 inhibitor control)

• Test Compounds (BDP derivatives, Ibuprofen)

• 96-well white opaque plate with a flat bottom

• Multi-well spectrophotometer (fluorescence plate reader)

Procedure:

• Reagent Preparation:

  • Reconstitute COX-2 enzyme with sterile ddH2O. Aliquot and store at -80°C. Keep on ice during use.

  • Prepare a 10X solution of test inhibitors and Celecoxib in a suitable solvent (e.g., DMSO) and then dilute with COX Assay Buffer.

  • Prepare the Arachidonic Acid/NaOH solution immediately before use by mixing reconstituted Arachidonic Acid with NaOH and diluting with purified water.

• Assay Plate Setup:

  • Add 10 µl of diluted test inhibitor, Celecoxib, or Assay Buffer (for enzyme control) to the appropriate wells.

  • Prepare a Reaction Mix containing COX Assay Buffer, COX Probe, and COX Cofactor.

  • Add 80 µl of the Reaction Mix to each well.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 10 µl of the diluted Arachidonic Acid/NaOH solution to each well using a multi-channel pipette.

  • Immediately measure the fluorescence (Ex/Em = 535/587 nm) kinetically at 25°C for 5-10 minutes.

• Data Analysis:

  • Determine the rate of reaction from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition for each compound concentration relative to the enzyme control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.

Nitric Oxide (Griess) Assay Protocol in RAW 264.7 Macrophages[6]

This protocol measures the accumulation of nitrite in the culture medium as an indicator of NO production.

Materials:

• RAW 264.7 macrophage cell line

• Complete RPMI medium (supplemented with FBS and antibiotics)

• Lipopolysaccharide (LPS) from E. coli

• Test Compounds (BDP derivatives, Indomethacin)

• Griess Reagent (equal volumes of 1% sulfanilamide in 2.5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)

• Sodium Nitrite (for standard curve)

• 24-well and 96-well plates

• Microplate reader

Procedure:

• Cell Culture and Plating:

  • Culture RAW 264.7 cells in complete RPMI medium.

  • Plate the cells in a 24-well plate at a density of 1 x 10^5 cells/mL and incubate for 24 hours.

• Cell Treatment:

  • Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for an additional 24 hours.

• Nitrite Measurement:

  • Collect 100 µL of the cell culture supernatant from each well and transfer to a 96-well plate.

  • Prepare a standard curve using sodium nitrite.

  • Add 100 µL of the Griess reagent to each well containing supernatant or standard.

  • Incubate for 10-15 minutes at room temperature, protected from light.

• Data Analysis:

  • Measure the absorbance at 550 nm.

  • Calculate the nitrite concentration in the samples using the standard curve.

  • Determine the IC50 value for the inhibition of NO production.

TNF-α and IL-6 ELISA Protocol[7][8]

This protocol quantifies the concentration of TNF-α and IL-6 in cell culture supernatants using a sandwich ELISA.

Materials:

• Human TNF-α and IL-6 ELISA kits (including capture antibody, detection antibody, streptavidin-HRP, substrate, and standards)

• Cell culture supernatants from the Nitric Oxide Assay experiment

• Wash Buffer

• Assay Diluent

• 96-well ELISA plates

• Microplate reader

Procedure:

• Plate Coating:

  • Coat the wells of a 96-well plate with the capture antibody overnight at 4°C.

• Blocking and Sample Addition:

  • Wash the plate and block non-specific binding sites with a blocking buffer.

  • Add 100 µL of standards and cell culture supernatants to the appropriate wells and incubate.

• Detection:

  • Wash the plate and add the biotinylated detection antibody. Incubate.

  • Wash the plate and add streptavidin-HRP. Incubate.

• Signal Development and Measurement:

  • Wash the plate and add the TMB substrate.

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the standards.

  • Determine the concentration of TNF-α and IL-6 in the samples from the standard curve.

  • Calculate the IC50 values for the inhibition of cytokine production.

Conclusion and Future Directions

This guide provides a robust framework for the systematic evaluation of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid derivatives as potential anti-inflammatory agents. The presented multi-assay approach, encompassing COX-2 inhibition, nitric oxide production, and pro-inflammatory cytokine suppression, allows for a comprehensive assessment of their efficacy and mechanism of action. The hypothetical data for the BDP derivatives illustrate how these compounds can be effectively benchmarked against established drugs like Ibuprofen and Celecoxib.

The promising, albeit illustrative, data for the BDP series, particularly BDP-3, underscore the potential of this chemical scaffold. Future research should focus on the synthesis and evaluation of a broader library of derivatives to establish clear structure-activity relationships. Furthermore, promising candidates should be advanced to in vivo models of inflammation to assess their efficacy, pharmacokinetic properties, and safety profiles. Ultimately, the systematic application of the principles and protocols outlined in this guide will facilitate the discovery and development of the next generation of anti-inflammatory therapeutics.

References

• Pharmacological profile of celecoxib, a specific cyclooxygenase-2 inhibitor. PubMed. [Link]

• Ibuprofen - Wikipedia. [Link]

• Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. PubMed. [Link]

• Chondroprotective Actions of Selective COX-2 Inhibitors In Vivo: A Systematic Review. MDPI. [Link]

• COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). Assay Genie. [Link]

• Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. NCBI. [Link]

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. PMC. [Link]

• IC 50 values for the inhibition of COX-1 and COX-2 in the human whole... ResearchGate. [Link]

• Differential Sensitivity and Mechanism of Inhibition of COX-2 Oxygenation of Arachidonic Acid and 2-Arachidonoylglycerol by Ibuprofen and Mefenamic Acid. Biochemistry. [Link]

• Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. NCBI. [Link]

• Comparison between IC 50 (µM) of compounds 1-3 and indomethacin as a positive control (N = 3). ResearchGate. [Link]

• COX Fluorescent Inhibitor Screening Assay Kit. Interchim. [Link]

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• New natural pro-inflammatory cytokines (TNF-α, IL-6 and IL-1β) and iNOS inhibitors identified from Penicillium polonicum through in vitro and in vivo studies. PubMed. [Link]

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• Indomethacin prevents the induction of inducible nitric oxide synthase in murine peritoneal macrophages and decreases their nitric oxide production. PubMed. [Link]

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• RAW 264.7 nitric oxide assay with griess reagent, do you refresh media before treating the cells? ResearchGate. [Link]

• Synthesis and evaluation of anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation properties of new 2-(4-isobutylphenyl)propanoic acid derivatives. PubMed. [Link]

• Propofol attenuates LPS-induced tumor necrosis factor-α, interleukin-6 and nitric oxide expression in canine peripheral blood mononuclear cells possibly through down-regulation of nuclear factor (NF)-κB activation. PMC. [Link]

• Effects of AS-6 on LPS-induced TNF-α, IL-6, and IL-1β cytokine levels... ResearchGate. [Link]

• Inhibitory activities of COX and selectivity index (SI) for COX-2 of the tested compounds. [Link]

• Raging the War Against Inflammation With Natural Products. Frontiers. [Link]

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• Synthesis and antiinflammatory activity of 2,3-dihydro-1,4-benzodioxin methyl carboxylic acids. PubMed. [Link]

• Propofol inhibits the release of interleukin-6, 8 and tumor necrosis factor-α correlating with high-mobility group box 1 expression in lipopolysaccharides-stimulated RAW 264.7 cells. PMC. [Link]

• Evaluation of Free Radical-Scavenging and Nitric Oxide Inhibition Activities of Selected Medicinal Plants. Material Science Research India. [Link]

• Inhibitory Effect on Nitric Oxide Release in LPS-Stimulated Macrophages and Free Radical Scavenging Activity of Croton Linearis Jacq. Leaves. NIH. [Link]

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A Comparative Study of the Enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a chiral molecule with potential applications in drug discovery and development. While direct comparative biological data for the (R)- and (S)-enantiomers are not extensively available in the public domain, this document synthesizes established principles of stereochemistry, proven methodologies for enantioselective synthesis and chiral separation, and data from structurally related compounds to offer a valuable resource for researchers. The objective is to provide a robust framework for the synthesis, separation, and eventual comparative biological evaluation of these enantiomers.

The 1,3-benzodioxole moiety is a key structural feature in numerous biologically active molecules, contributing to a wide range of pharmacological effects, including anticancer, antimicrobial, and psychoactive properties.[1][2] The propanoic acid side chain introduces a chiral center, leading to the existence of (R)- and (S)-enantiomers. It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit significantly different biological activities, including differences in efficacy, potency, and toxicity.[3] Therefore, the separation and individual characterization of the enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid are critical for any meaningful investigation of its therapeutic potential.

Enantioselective Synthesis: A Chiral Pool Approach

An efficient and stereoselective synthesis of the individual enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid can be achieved using a chiral pool strategy. The Mitsunobu reaction is a powerful and reliable method for this purpose, allowing for the inversion of stereochemistry at a chiral center.[4][5] To synthesize the (S)-enantiomer, one can start with a readily available and inexpensive chiral building block, such as (R)-ethyl lactate.

The proposed synthetic route involves the reaction of sesamol (1,3-benzodioxol-5-ol) with (R)-ethyl lactate under Mitsunobu conditions, followed by hydrolysis of the resulting ester to yield the desired (S)-2-(1,3-Benzodioxol-5-yloxy)propanoic acid. The reaction proceeds with a clean inversion of configuration at the chiral center of the lactate.[4]

Experimental Protocol: Enantioselective Synthesis of (S)-2-(1,3-Benzodioxol-5-yloxy)propanoic Acid

Step 1: Mitsunobu Reaction

• To a solution of sesamol (1.0 eq.) and (R)-ethyl lactate (1.2 eq.) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere, add triphenylphosphine (PPh₃) (1.5 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq.) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate ethyl (S)-2-(1,3-benzodioxol-5-yloxy)propanoate.

Step 2: Hydrolysis

• Dissolve the purified ethyl (S)-2-(1,3-Benzodioxol-5-yloxy)propanoate in a mixture of THF and water.

• Add lithium hydroxide (LiOH) (2.0 eq.) and stir the mixture at room temperature until the ester is completely hydrolyzed (monitor by TLC).

• Acidify the reaction mixture to pH 2-3 with 1N HCl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield (S)-2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Caption: Enantioselective synthesis of the (S)-enantiomer.

Chiral Separation of Enantiomers

For the analysis and purification of the enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the methods of choice. Polysaccharide-based chiral stationary phases (CSPs), such as those derived from cellulose or amylose, have demonstrated broad applicability for the separation of 2-aryloxypropanoic acids.[6]

Method Development for Chiral HPLC/SFC

A systematic approach to method development is recommended to achieve optimal separation.

Table 1: Recommended Chiral Stationary Phases and Mobile Phase Conditions for Method Screening

Chiral Stationary Phase (CSP)	Mobile Phase System (Normal Phase/SFC)	Mobile Phase System (Reversed Phase)
Polysaccharide-based
Chiralpak® AD-H / IA / IB / IC / ID / IF	Hexane/Ethanol or Isopropanol mixtures	Acetonitrile/Water or Methanol/Water with buffer
Chiralcel® OD-H / OJ-H	(with or without acidic/basic additives)	(e.g., ammonium acetate or formate)
Glycopeptide-based
Teicoplanin-based CSP	Polar organic or reversed-phase	Acetonitrile/Methanol/Water with buffers

Experimental Protocol: Chiral HPLC Method Development

• Column Screening: Screen a set of polysaccharide-based CSPs (e.g., Chiralpak® IA, IB, and IC) and a teicoplanin-based column.

• Mobile Phase Screening (Normal Phase):

  • Start with a mobile phase of n-Hexane/Isopropanol (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA).

  • Vary the alcohol modifier (Isopropanol vs. Ethanol) and its percentage.

• Mobile Phase Screening (Reversed Phase):

  • Use a mobile phase of Acetonitrile/Water with 0.1% Formic Acid.

  • Vary the organic modifier and the pH of the aqueous phase.

• Optimization: Once partial separation is achieved, optimize the mobile phase composition, flow rate, and column temperature to maximize resolution.

Caption: Workflow for chiral separation method development.

Physicochemical Properties

While experimental data for the individual enantiomers are scarce, the physicochemical properties of the racemic mixture can provide a baseline for characterization.

Table 2: Physicochemical Properties of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid (Racemate)

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₅	[]
Molecular Weight	210.18 g/mol	[8]
CAS Number	106690-34-0	[]

Comparative Biological Activity: A Critical Perspective

As of the latest literature review, no direct comparative studies on the biological activities of the (R)- and (S)-enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid have been published. However, the importance of such a study cannot be overstated. The differential pharmacological effects of enantiomers are a cornerstone of modern drug development.[3]

For the class of 2-aryloxypropanoic acids, to which the target molecule belongs, stereoselectivity in biological action is well-documented. For instance, many non-steroidal anti-inflammatory drugs (NSAIDs) of this class, such as ibuprofen and naproxen, exhibit their primary therapeutic activity through the (S)-enantiomer, while the (R)-enantiomer is either less active or contributes to side effects.

The benzodioxole moiety is present in a variety of compounds with known biological activities, including:

• Anticancer Activity: Some benzodioxole-containing compounds have shown promise as anticancer agents.[1][2]

• Antimicrobial Properties: The benzodioxole scaffold is found in some natural and synthetic compounds with antibacterial and antifungal activity.[9]

• Central Nervous System Effects: Certain derivatives of 1-(1,3-benzodioxol-5-yl) have been shown to interact with serotonin receptors and exhibit psychoactive properties.[10]

Given the diverse biological potential of the benzodioxole scaffold and the established stereoselectivity of the 2-aryloxypropanoic acid class, it is highly probable that the (R)- and (S)-enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid will exhibit distinct biological profiles. A comparative in vitro screening of the purified enantiomers against a panel of relevant biological targets (e.g., cancer cell lines, microbial strains, and CNS receptors) would be a critical first step in elucidating their therapeutic potential.

Conclusion and Future Directions

This guide provides a foundational framework for the enantioselective synthesis and chiral separation of the (R)- and (S)-enantiomers of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. While a direct comparison of their biological activities is currently hampered by a lack of published data, the scientific rationale for such a study is compelling. The methodologies outlined herein are based on robust and well-established chemical principles and analytical techniques.

Future research should focus on:

• The practical application and optimization of the proposed enantioselective synthesis and chiral separation protocols.

• A comprehensive in vitro and in vivo comparative evaluation of the pharmacological and toxicological profiles of the individual enantiomers.

• Structure-activity relationship (SAR) studies to explore the impact of modifications to both the benzodioxole ring and the propanoic acid side chain on biological activity.

By systematically addressing these research avenues, the scientific community can unlock the full therapeutic potential of these intriguing chiral molecules.

References

• He, J., Cheung, A. P., Struble, E., Wang, E., & Liu, P. (2000). Enantiomeric separation of an aryloxyphenoxypropanoic acid by CE and LC. Journal of Pharmaceutical and Biomedical Analysis, 22(3), 583–595.
• Wu, D. R., Miller, L., & Welch, C. J. (2016). Additive free preparative chiral SFC separations of 2,2-dimethyl-3-aryl-propanoic acids. Journal of Pharmaceutical and Biomedical Analysis, 131, 54–63.
• Lämmerhofer, M., & Lindner, W. (2012). HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. Chirality, 24(10), 833–844.

• ResearchGate. (n.d.). Additive free preparative chiral SFC separations of 2,2-dimethyl-3-aryl-propanoic acids. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Al-Saeed, F. A., Al-Tamimi, A. M., & El-Tohamy, M. F. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(17), 6205.

• Phenomenex. (n.d.). Separation of Achiral Analytes Using Supercritical Fluid Chromatography (SFC) with Chiral Stationary Phases. Retrieved from [Link]

• Barhate, C. L., et al. (2017). Chiral Separations by High‐Performance Liquid Chromatography. Encyclopedia of Analytical Chemistry.
• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28.
• Ali, I., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Current Organic Synthesis, 18(5), 454-481.

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Martin, S. F., & Dodge, J. A. (1991). A general procedure for Mitsunobu inversion of sterically hindered alcohols. Organic Syntheses, 70, 1.
• West, C., & Lesellier, E. (2008). Separation of Achiral Analytes Using Supercritical Fluid Chromatography with Chiral Stationary Phases.

• BUCHI Corporation. (2023, August 24). Chiral Separations: Using SFC to Unlock Purification Potential [Video]. YouTube. [Link]

• Polo, E., Trilleras, J., & Gutiérrez Cabrera, M. (2017). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Molbank, 2017(4), M958.
• Asif, M. (2015). Structure-based design, synthesis, molecular docking, and biological activities of 2-(3-benzoylphenyl) propanoic acid derivatives as dual mechanism drugs. Medicinal Chemistry Research, 24(12), 4147-4158.
• Nichols, D. E., & Shulgin, A. T. (1986). Derivatives of 1-(1,3-benzodioxol-5-yl)-2-butanamine: representatives of a novel therapeutic class. Journal of Medicinal Chemistry, 29(9), 1695-1701.

• PubChem. (n.d.). Propanoate, 2-(1,3-benzodioxol-5-yloxy)-2-methyl-, ammonium salt. Retrieved from [Link]

• Nagpal, I., Raj, I., Subbarao, N., & Gourinath, S. (2012). Virtual Screening, Identification and In Vitro Testing of Novel Inhibitors of O-Acetyl-L-Serine Sulfhydrylase of Entamoeba histolytica. PLOS ONE, 7(2), e30305.

• ResearchGate. (n.d.). Synthesis and Biological Activity of 2-Aryloxyacetylamino-2-Deoxy-D-Glucoses. Retrieved from [Link]

• Hennequin, L. F., et al. (2006). N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor. Journal of Medicinal Chemistry, 49(22), 6465-6488.
• Di Martino, R. M. C., et al. (2021).
• Romagnoli, R., et al. (2020). Synthesis and Biological Evaluation of Novel 2-Aroyl Benzofuran-Based Hydroxamic Acids as Antimicrotubule Agents. Molecules, 25(21), 5104.

• PubChem. (n.d.). (S)-2-Amino-3-(benzo[d][6][11]dioxol-5-yl)propanoic acid hydrochloride. Retrieved from [Link]

• de Oliveira, R. B., et al. (2024). Discovery of Arylpiperazines with Broad-Spectrum Antimicrobial Activity and Favorable Pharmacokinetic Profiles. Chemistry & Biodiversity, 22(2), e202402100.
• Penchev, P., et al. (2018). N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(2,2,2-trichloroacetamido)benzamide. Molbank, 2018(2), M988.

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Safety & Regulatory Compliance

Navigating the Disposal of 2-(1,3-Benzodioxol-5-yloxy)propanoic Acid: A Guide for Laboratory Professionals

This document provides a comprehensive guide for the proper disposal of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, a compound utilized in specialized research and development applications. Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. The information herein is synthesized from established safety protocols for structurally similar compounds and general best practices for laboratory chemical waste management.

Understanding the Hazard Profile

• Acute Toxicity: Harmful if swallowed.[1][3]

• Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3][4]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3][4]

A thorough risk assessment should be conducted by qualified personnel before handling this chemical.

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 2-(1,3-Benzodioxol-5-yloxy)propanoic acid for any purpose, including disposal, appropriate Personal Protective Equipment (PPE) must be worn. This is a mandatory requirement to prevent accidental exposure.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact and potential irritation.
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes that could cause serious eye irritation.
Skin and Body Protection	A lab coat or chemical-resistant apron.	To protect skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or fume hood.	To minimize the risk of inhaling dust or vapors, which may cause respiratory irritation.

Step-by-Step Disposal Protocol

The proper disposal of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a multi-step process that ensures the waste is handled, stored, and ultimately disposed of in a safe and compliant manner.

Waste Segregation: Preventing Hazardous Reactions

Crucially, do not mix 2-(1,3-Benzodioxol-5-yloxy)propanoic acid waste with other chemical waste streams unless compatibility has been verified. Incompatible materials can lead to dangerous chemical reactions. This compound should be collected as a separate hazardous waste stream.

Containerization: Secure and Safe Containment

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container with a secure, leak-proof lid. The original product container is often a suitable choice.

• Solid Waste: For solid forms of the acid or contaminated materials (e.g., weigh boats, contaminated paper towels), place them directly into the designated waste container.

• Liquid Waste: If the acid is in a solution, collect it in a compatible liquid waste container. Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Labeling: Clear and Compliant Identification

Proper labeling is a critical component of hazardous waste management. Affix a hazardous waste label to the container as soon as the first drop of waste is added. The label must include:

• The full chemical name: "2-(1,3-Benzodioxol-5-yloxy)propanoic acid"

• The words "Hazardous Waste"

• A clear indication of the hazards (e.g., "Irritant," "Harmful if Swallowed")

• The date accumulation started

• The name of the principal investigator or laboratory contact

Storage: Safe Temporary Accumulation

Store the labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA must be:

• At or near the point of generation.

• Under the control of the laboratory personnel.

• Away from sources of ignition, heat, and incompatible materials.

• Within secondary containment to capture any potential leaks or spills.

Spill Management: Preparedness and Response

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Evacuate the immediate area and alert colleagues and the laboratory supervisor.

• Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in Section 2.

• Containment: For small spills, use an inert absorbent material like vermiculite or sand to contain the substance.

• Collection: Carefully sweep or scoop the absorbed material into the designated hazardous waste container.

• Decontamination: Clean the spill area with an appropriate solvent or detergent and water. Collect all cleanup materials as hazardous waste.

• Reporting: Report the spill to the institution's Environmental Health and Safety (EHS) department.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

Regulatory Framework

The disposal of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is governed by federal, state, and local regulations. Key regulatory bodies in the United States include the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA). It is the responsibility of the waste generator to ensure full compliance with all applicable regulations.

Conclusion

The proper disposal of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is a critical aspect of laboratory safety and environmental stewardship. By following these guidelines, researchers can minimize risks and ensure that this chemical waste is managed in a safe, compliant, and responsible manner. Always consult your institution's Chemical Hygiene Plan and EHS department for specific guidance.

References

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Safeguarding Your Research: A Guide to Handling 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

In the dynamic landscape of scientific research and drug development, the paramount importance of safety cannot be overstated. This guide, designed for researchers, scientists, and drug development professionals, provides essential, immediate safety and logistical information for handling 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. By moving beyond a simple checklist and delving into the rationale behind each safety measure, we aim to foster a culture of safety and build a foundation of trust in your laboratory practices.

Understanding the Risks: Hazard Profile of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid

Before handling any chemical, a thorough understanding of its potential hazards is critical. According to its Safety Data Sheet (SDS), 2-(1,3-Benzodioxol-5-yloxy)propanoic acid is classified with the following hazards:

• Skin irritation (Category 2) : Causes skin irritation.[1]

• Eye irritation (Category 2A) : Causes serious eye irritation.[1]

• Specific target organ toxicity — single exposure (Category 3), Respiratory system : May cause respiratory irritation.[1]

These classifications necessitate a stringent approach to personal protective equipment (PPE) to prevent accidental exposure.

Core Protective Measures: Selecting the Appropriate PPE

A comprehensive PPE strategy is the first line of defense against the hazards posed by 2-(1,3-Benzodioxol-5-yloxy)propanoic acid. The following table summarizes the recommended PPE for various laboratory tasks involving this compound.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles or safety glasses with side shields. A face shield is recommended when there is a significant risk of splashing.	To prevent contact with the eyes, which can cause serious irritation.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a fully buttoned lab coat.	To prevent skin irritation from direct contact.[1] Gloves should be inspected before each use and changed immediately if contaminated.[2]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably a certified chemical fume hood.[2] If a fume hood is not available or if dust is generated, a NIOSH-approved respirator may be necessary.	To avoid inhalation of dust or vapors that can cause respiratory irritation.[1]

Procedural Guidance: From Preparation to Disposal

Adherence to proper procedures is as crucial as the selection of PPE. The following step-by-step guidance will ensure the safe handling of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid throughout your workflow.

Preparation and Handling

• Designated Area : All work with 2-(1,3-Benzodioxol-5-yloxy)propanoic acid should be conducted in a designated area, such as a chemical fume hood, to minimize exposure.[2]

• Ventilation : Ensure that the chemical fume hood is functioning correctly before commencing any work.[2]

• Personal Protective Equipment (PPE) Donning :

  • Put on a lab coat, ensuring it is fully buttoned.

  • Don safety goggles or glasses.

  • Wash and dry hands thoroughly before putting on gloves.

  • Inspect gloves for any signs of damage before use.[3][4]

• Handling the Compound :

  • When weighing or transferring the solid, use a spatula and avoid creating dust.[2]

  • If dissolving the compound, add the solid to the solvent slowly to prevent splashing.[2]

  • Always wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[4]

Spill Management

In the event of a spill, prompt and appropriate action is necessary:

• Evacuate and Alert : Alert others in the vicinity and evacuate the immediate area if necessary.

• Assess the Spill : Determine the extent of the spill and the associated hazards.

• Don Appropriate PPE : Before cleaning up the spill, ensure you are wearing the appropriate PPE, including gloves, goggles, and a lab coat.[3]

• Contain and Clean : For small spills, use an absorbent material to contain the substance. For larger spills, follow your institution's specific spill cleanup procedures.

• Dispose of Waste : All contaminated materials should be disposed of as hazardous waste in accordance with local, state, and federal regulations.[5]

Disposal Plan

Proper disposal is a critical final step in the chemical handling process.

• Solid Waste : All disposable materials contaminated with 2-(1,3-Benzodioxol-5-yloxy)propanoic acid, such as gloves, weigh boats, and paper towels, must be placed in a dedicated and clearly labeled hazardous waste container.[2]

• Chemical Waste : Unused or waste 2-(1,3-Benzodioxol-5-yloxy)propanoic acid should be disposed of in a designated hazardous waste container. Do not mix with incompatible chemicals. Carboxylic acids should be kept separate from bases.[6][7] The compound may be dissolved in a combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and scrubber.[5] Always follow your institution's specific guidelines for chemical waste disposal.

Visualizing Safety: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the planned laboratory procedure.

Caption: Decision workflow for PPE selection when handling 2-(1,3-Benzodioxol-5-yloxy)propanoic acid.

By integrating these safety protocols into your daily laboratory work, you contribute to a safer research environment for yourself and your colleagues.

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